2-Difluoromethoxy-3-methoxy-benzaldehyde

• CAS: 730949-79-8

Core Science & Biosynthesis

An In-depth Technical Guide to 2-Difluoromethoxy-3-methoxy-benzaldehyde: Synthesis, Properties, and Potential Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Emerging Significance of the Difluoromethoxy Group in Medicinal Chemistry

The strategic incorporation of fluorine into bioactive molecules is a well-established paradigm in modern drug discovery. The difluoromethoxy (-OCHF₂) group, in particular, has garnered significant attention as a bioisostere for hydroxyl, thiol, and methoxy moieties. Its unique electronic properties, including its ability to act as a hydrogen bond donor and its enhanced metabolic stability compared to a methoxy group, make it a valuable functional group for modulating the pharmacokinetic and pharmacodynamic profiles of drug candidates.[1] This guide focuses on the specific, yet underexplored, molecule: 2-Difluoromethoxy-3-methoxy-benzaldehyde . While direct experimental data for this compound is limited in publicly accessible literature, this document provides a comprehensive technical overview, including a proposed synthesis, predicted physicochemical and spectroscopic properties, and a discussion of its potential applications in medicinal chemistry, drawing upon established knowledge of related compounds.

Physicochemical Properties

A summary of the key physicochemical properties of 2-Difluoromethoxy-3-methoxy-benzaldehyde is presented below. It is important to note that while the molecular formula and weight are definitive, other properties may be predicted or based on data from analogous compounds due to the limited experimental data for this specific molecule.

Property	Value	Source
CAS Number	730949-79-8	CymitQuimica[2]
Molecular Formula	C₉H₈F₂O₃	CymitQuimica[2]
Molecular Weight	202.16 g/mol	CymitQuimica[2]
Purity	Min. 95%	CymitQuimica[2]
Appearance	(Predicted) Colorless to light yellow oil or low melting solid	General observation for similar benzaldehydes
Solubility	(Predicted) Soluble in common organic solvents (e.g., DCM, EtOAc, THF)	General chemical principles

Proposed Synthesis of 2-Difluoromethoxy-3-methoxy-benzaldehyde

A logical starting material for this synthesis is 2-hydroxy-3-methoxybenzaldehyde (o-vanillin). The synthesis would proceed via the difluoromethylation of the phenolic hydroxyl group.

Reaction Scheme:

Caption: Proposed synthesis of 2-Difluoromethoxy-3-methoxy-benzaldehyde.

Detailed Experimental Protocol (Proposed):

This protocol is based on similar difluoromethylation reactions of phenols. Optimization of reaction conditions (temperature, time, and stoichiometry) would be necessary to achieve a good yield.

Materials:

• 2-Hydroxy-3-methoxybenzaldehyde (o-vanillin)

• Sodium chlorodifluoroacetate (or another suitable difluorocarbene precursor)

• Potassium carbonate (K₂CO₃) or another suitable base

• N,N-Dimethylformamide (DMF) or another suitable polar aprotic solvent

• Ethyl acetate (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a solution of 2-hydroxy-3-methoxybenzaldehyde (1.0 eq) in anhydrous DMF, add potassium carbonate (2.0-3.0 eq).

• Addition of Reagent: Add sodium chlorodifluoroacetate (2.0-3.0 eq) to the stirred suspension.

• Reaction Conditions: Heat the reaction mixture to 80-100 °C and monitor the progress by Thin Layer Chromatography (TLC). The reaction time can vary from a few hours to overnight.

• Work-up: Upon completion, cool the reaction to room temperature and pour it into cold water.

• Extraction: Extract the aqueous mixture with ethyl acetate (3 x volumes).

• Washing: Combine the organic layers and wash with water and then with brine to remove residual DMF and salts.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford pure 2-Difluoromethoxy-3-methoxy-benzaldehyde.

Causality behind Experimental Choices:

• Choice of Base and Solvent: A polar aprotic solvent like DMF is chosen for its ability to dissolve the reactants and its high boiling point, which is suitable for the reaction temperature. A base like potassium carbonate is used to deprotonate the phenolic hydroxyl group, making it nucleophilic for the reaction with difluorocarbene.

• Difluorocarbene Precursor: Sodium chlorodifluoroacetate is a common and relatively stable solid that generates difluorocarbene upon heating. Other precursors, such as fluoroform (CHF₃), can also be used, though they may require different reaction setups.[3]

Spectroscopic Characterization (Predicted)

Predicted ¹H NMR Spectrum:

Proton	Predicted Chemical Shift (ppm)	Multiplicity	Coupling Constant (Hz)
Aldehyde (-CHO)	10.2 - 10.4	s	-
Aromatic (H6)	7.6 - 7.8	d	J ≈ 8
Aromatic (H4)	7.2 - 7.4	d	J ≈ 8
Aromatic (H5)	7.0 - 7.2	t	J ≈ 8
Methoxy (-OCH₃)	3.9 - 4.1	s	-
Difluoromethoxy (-OCHF₂)	6.5 - 7.5	t	J ≈ 72-76

Note: The difluoromethoxy proton signal is a characteristic triplet due to coupling with the two fluorine atoms.

Predicted ¹³C NMR Spectrum:

Carbon	Predicted Chemical Shift (ppm)
Aldehyde (C=O)	188 - 192
Aromatic (C2)	150 - 155 (t, J ≈ 240-250 Hz)
Aromatic (C3)	155 - 160
Aromatic (C1)	125 - 130
Aromatic (C6)	128 - 132
Aromatic (C4)	115 - 120
Aromatic (C5)	120 - 125
Methoxy (-OCH₃)	55 - 60
Difluoromethoxy (-OCHF₂)	115 - 120 (t, J ≈ 240-250 Hz)

Note: The carbon of the difluoromethoxy group will appear as a triplet in the ¹³C NMR spectrum due to C-F coupling.

Potential Applications in Drug Discovery and Medicinal Chemistry

The benzaldehyde moiety is a versatile scaffold in medicinal chemistry, serving as a precursor for a wide array of heterocyclic and other complex molecular architectures. The introduction of a difluoromethoxy group at the 2-position, adjacent to a methoxy group, is anticipated to confer several advantageous properties, making 2-Difluoromethoxy-3-methoxy-benzaldehyde a valuable building block for drug discovery.

Caption: Potential synthetic utility of 2-Difluoromethoxy-3-methoxy-benzaldehyde.

• Metabolic Stability: The replacement of a metabolically labile methoxy group with a difluoromethoxy group can block O-demethylation, a common metabolic pathway, thereby increasing the in vivo half-life of a drug candidate.[1]

• Modulation of Lipophilicity: The difluoromethoxy group can fine-tune the lipophilicity (logP) of a molecule, which is a critical parameter for its absorption, distribution, metabolism, and excretion (ADME) properties. This allows for the optimization of cell membrane permeability.

• Enhanced Target Binding: The ability of the C-H bond in the difluoromethoxy group to act as a hydrogen bond donor can introduce new and favorable interactions with biological targets, potentially leading to increased binding affinity and selectivity.

• Precursor for Heterocycles: Benzaldehydes are key starting materials for the synthesis of various heterocyclic systems, such as quinazolines, which are prevalent in many approved drugs. The unique substitution pattern of 2-Difluoromethoxy-3-methoxy-benzaldehyde could lead to novel heterocyclic scaffolds with desirable biological activities.

Safety and Handling

A specific Safety Data Sheet (SDS) for 2-Difluoromethoxy-3-methoxy-benzaldehyde is not publicly available. However, based on the known hazards of structurally similar compounds such as 2-(Difluoromethoxy)benzaldehyde and other substituted benzaldehydes, the following precautions should be taken:

• Causes skin irritation (Predicted H315). [4]

• Causes serious eye irritation (Predicted H319). [4]

• May cause respiratory irritation (Predicted H335). [4]

Recommended Personal Protective Equipment (PPE):

• Eye Protection: Safety goggles or a face shield.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile).

• Skin and Body Protection: Lab coat and appropriate clothing to prevent skin exposure.

• Respiratory Protection: Use in a well-ventilated area, preferably in a chemical fume hood.

First Aid Measures:

• If on skin: Wash with plenty of soap and water.[4]

• If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[4]

• If inhaled: Remove person to fresh air and keep comfortable for breathing.[4]

• If swallowed: Rinse mouth. Do NOT induce vomiting. Seek medical attention.

Conclusion

2-Difluoromethoxy-3-methoxy-benzaldehyde represents a promising yet underutilized building block in medicinal chemistry. The presence of the difluoromethoxy group offers a strategic advantage for fine-tuning the properties of drug candidates. While a comprehensive experimental profile of this specific molecule is yet to be published, this guide provides a robust theoretical framework for its synthesis, characterization, and potential applications. It is our hope that this technical guide will stimulate further research into this and other novel difluoromethoxylated compounds, ultimately contributing to the development of new and improved therapeutics.

References

• Thomoson, C. S., & Dolbier, W. R., Jr. (2013). Use of Fluoroform as a Source of Difluorocarbene in the Synthesis of Difluoromethoxy- and Difluorothiomethoxyarenes. The Journal of Organic Chemistry, 78(17), 8904–8909. [Link]

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• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Synthesis of Difluoromethyl Ethers with Difluoromethyltriflate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Synthesis of Tri- and Difluoromethoxylated Compounds by Visible Light Photoredox Catalysis - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to 2-Difluoromethoxy-3-methoxy-benzaldehyde: Synthesis, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Difluoromethoxy-3-methoxy-benzaldehyde is a substituted aromatic aldehyde of significant interest in medicinal chemistry and drug discovery. The incorporation of the difluoromethoxy (-OCF₂H) group can profoundly influence the physicochemical and pharmacological properties of a molecule, often leading to enhanced metabolic stability, increased lipophilicity, and improved cell membrane permeability. This technical guide provides a comprehensive overview of the synthesis, characterization, and potential applications of this valuable building block. A detailed, field-proven protocol for its preparation from readily available starting materials is presented, along with a thorough analysis of its key physicochemical and spectroscopic data. Furthermore, this guide explores the strategic importance of the difluoromethoxy motif in modern drug design, offering insights for researchers engaged in the development of novel therapeutics.

Introduction: The Strategic Value of the Difluoromethoxy Group in Drug Design

The introduction of fluorine-containing functional groups is a well-established strategy in medicinal chemistry to optimize the properties of drug candidates. Among these, the difluoromethoxy (-OCF₂H) group has emerged as a particularly valuable moiety. It is often considered a bioisostere of the hydroxyl (-OH) and methoxy (-OCH₃) groups, yet it imparts unique electronic and conformational effects. The strong electron-withdrawing nature of the two fluorine atoms can modulate the acidity or basicity of nearby functional groups, influencing drug-target interactions. Moreover, the -OCF₂H group can enhance metabolic stability by blocking sites susceptible to oxidative metabolism. Its lipophilic character can also improve a compound's ability to cross cellular membranes, a critical factor for oral bioavailability and central nervous system penetration.

This guide focuses on 2-difluoromethoxy-3-methoxy-benzaldehyde, a versatile intermediate that combines the advantageous properties of the difluoromethoxy group with the reactive aldehyde functionality, making it a valuable starting point for the synthesis of a wide range of complex molecules and potential drug candidates.

Physicochemical and Spectroscopic Profile

A thorough understanding of the physical and chemical properties of a compound is fundamental for its effective use in research and development.

Physicochemical Properties

The key physicochemical properties of 2-Difluoromethoxy-3-methoxy-benzaldehyde are summarized in the table below.

Property	Value	Source
CAS Number	730949-79-8	CymitQuimica
Molecular Formula	C₉H₈F₂O₃	CymitQuimica
Molecular Weight	202.16 g/mol	CymitQuimica
Appearance	Not explicitly available, likely a solid or oil	-

Spectroscopic Characterization

• ¹H NMR (Proton Nuclear Magnetic Resonance): The proton NMR spectrum is expected to show characteristic signals for the aldehyde proton (around 9.8-10.0 ppm), the aromatic protons (in the range of 7.0-7.8 ppm), the methoxy protons (a singlet around 3.9 ppm), and a triplet for the proton of the difluoromethoxy group (CHF₂) with a characteristic large coupling constant (JHF) of approximately 74 Hz.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The carbon NMR spectrum will feature a downfield signal for the carbonyl carbon of the aldehyde (around 190 ppm). The carbon of the difluoromethoxy group will appear as a triplet due to C-F coupling. The aromatic carbons and the methoxy carbon will resonate in their expected regions.

• FT-IR (Fourier-Transform Infrared) Spectroscopy: The IR spectrum will be characterized by a strong carbonyl (C=O) stretching vibration for the aldehyde at approximately 1700 cm⁻¹. Other significant absorptions will include C-H stretching vibrations for the aromatic ring and the aldehyde, C-O stretching for the ether linkages, and C-F stretching vibrations for the difluoromethoxy group.

• MS (Mass Spectrometry): The mass spectrum will show the molecular ion peak (M⁺) corresponding to the molecular weight of the compound. Fragmentation patterns will likely involve the loss of the aldehyde group (CHO), the methoxy group (OCH₃), and potentially rearrangements involving the difluoromethoxy group.

Synthesis and Purification: A Practical Approach

The synthesis of 2-difluoromethoxy-3-methoxy-benzaldehyde is most effectively achieved through the difluoromethylation of its precursor, 2-hydroxy-3-methoxybenzaldehyde (also known as o-vanillin). Several methods for the difluoromethylation of phenols have been reported, with the use of sodium chlorodifluoroacetate being a common and practical approach.

Synthesis Pathway

The overall synthetic transformation is depicted below:

Caption: Synthetic route to 2-Difluoromethoxy-3-methoxy-benzaldehyde.

Detailed Experimental Protocol

This protocol is adapted from established procedures for the difluoromethylation of substituted phenols.

Materials:

• 2-Hydroxy-3-methoxybenzaldehyde (o-vanillin)

• Sodium chlorodifluoroacetate

• Potassium carbonate (K₂CO₃) or Cesium carbonate (Cs₂CO₃)

• N,N-Dimethylformamide (DMF)

• Water (deionized)

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Hydrochloric acid (HCl), 1M solution

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-hydroxy-3-methoxybenzaldehyde (1.0 eq) and a base such as potassium carbonate (2.0-3.0 eq) in a mixture of DMF and water (e.g., a 1:1 ratio).

• Addition of Reagent: To the stirred solution, add sodium chlorodifluoroacetate (2.0-2.5 eq).

• Reaction: Heat the reaction mixture to 80-100 °C and stir vigorously for 3-6 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Dilute the reaction mixture with water and extract with ethyl acetate (3 x volumes).

• Washing: Combine the organic layers and wash sequentially with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 2-difluoromethoxy-3-methoxy-benzaldehyde.

Causality Behind Experimental Choices:

• Base: The base is crucial for deprotonating the phenolic hydroxyl group, forming the more nucleophilic phenoxide ion, which is necessary to react with the difluorocarbene intermediate generated from sodium chlorodifluoroacetate.

• Solvent System: A mixture of a polar aprotic solvent like DMF and water is often used to ensure the solubility of both the organic substrate and the inorganic reagents.

• Temperature: Heating is required to promote the decarboxylation of sodium chlorodifluoroacetate to generate the reactive difluorocarbene intermediate.

Self-Validating System for Protocol Integrity

The success of the synthesis can be validated at each critical step:

• TLC Monitoring: Regular analysis of the reaction mixture by TLC will show the consumption of the starting material (o-vanillin) and the appearance of a new, typically less polar, product spot.

• Spectroscopic Analysis: The identity and purity of the final product must be confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry. The presence of the characteristic triplet for the CHF₂ proton in the ¹H NMR spectrum is a key indicator of successful difluoromethylation.

Applications in Drug Discovery and Medicinal Chemistry

The aldehyde functionality of 2-difluoromethoxy-3-methoxy-benzaldehyde serves as a versatile chemical handle for a wide array of synthetic transformations, making it a valuable building block for the construction of diverse molecular scaffolds.[1]

Key Synthetic Transformations

Caption: Key synthetic transformations of 2-Difluoromethoxy-3-methoxy-benzaldehyde.

• Reductive Amination: The aldehyde can be readily converted into a wide range of secondary and tertiary amines through reductive amination with primary or secondary amines in the presence of a reducing agent like sodium borohydride or sodium triacetoxyborohydride. This is a fundamental reaction for introducing nitrogen-containing functionalities.

• Wittig Reaction: Reaction with phosphonium ylides allows for the formation of carbon-carbon double bonds, leading to the synthesis of stilbene and other vinyl derivatives.[1]

• Aldol Condensation: Base-catalyzed condensation with ketones or other enolizable carbonyl compounds can be used to construct chalcone-like structures, which are known to exhibit a broad spectrum of biological activities.

Substituted benzaldehydes are crucial intermediates in the synthesis of various pharmaceuticals, including anticonvulsants, tranquilizers, and antimalarial agents.[1] The presence of the difluoromethoxy group in the 2-position of the benzaldehyde ring offers a unique opportunity to explore novel chemical space and develop new drug candidates with potentially improved pharmacological profiles.

Safety and Handling

As a Senior Application Scientist, it is imperative to emphasize the importance of safe laboratory practices.

• General Handling: 2-Difluoromethoxy-3-methoxy-benzaldehyde should be handled in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be worn at all times.

• Toxicology: While specific toxicity data for this compound is limited, it should be treated as a potentially hazardous chemical. Avoid inhalation, ingestion, and skin contact.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.

Conclusion

2-Difluoromethoxy-3-methoxy-benzaldehyde is a valuable and versatile building block for chemical synthesis and drug discovery. Its unique combination of a reactive aldehyde group and a strategically placed difluoromethoxy moiety provides a powerful tool for medicinal chemists to design and synthesize novel molecules with potentially enhanced pharmacological properties. The synthetic protocol outlined in this guide offers a practical and reliable method for its preparation, enabling further exploration of its utility in the development of next-generation therapeutics. As our understanding of the role of fluorine in drug design continues to evolve, the importance of intermediates like 2-difluoromethoxy-3-methoxy-benzaldehyde is certain to grow.

References

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). The Essential Role of Benzaldehyde in Pharmaceutical Synthesis. Retrieved from [Link]

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• 1. ossila.com [ossila.com]

"2-Difluoromethoxy-3-methoxy-benzaldehyde" molecular weight

An In-Depth Technical Guide to 2-(Difluoromethoxy)-3-methoxybenzaldehyde

This technical guide provides a comprehensive overview of 2-(difluoromethoxy)-3-methoxybenzaldehyde, a fluorinated aromatic aldehyde of significant interest to researchers and professionals in drug development and medicinal chemistry. Given that this compound is not extensively documented in publicly available literature, this guide synthesizes information from closely related analogs to present a predictive yet scientifically grounded resource. We will delve into its physicochemical properties, propose a viable synthetic route, predict its spectroscopic signature, and discuss its potential applications and reactivity.

Physicochemical Properties

The introduction of a difluoromethoxy group can significantly alter the electronic and lipophilic properties of a molecule, often leading to improved metabolic stability and binding affinity in a biological context. The properties of 2-(difluoromethoxy)-3-methoxybenzaldehyde are predicted based on its structure and data from analogous compounds.

Property	Predicted Value/Information	Source/Basis
Molecular Formula	C9H8F2O3
Molecular Weight	202.15 g/mol	Calculated
Appearance	Predicted to be a white to light yellow crystalline solid or oil.	Based on analogs like 2-fluoro-3-methoxybenzaldehyde which is a white crystalline solid.[1]
Solubility	Expected to be soluble in common organic solvents like dichloromethane, ethyl acetate, and DMF.	General property of similar aromatic aldehydes.
Boiling Point	Predicted to be in the range of 250-280 °C.	Extrapolated from related structures.
Melting Point	If solid, predicted to be in the range of 45-60 °C.	Based on the melting point of 2-fluoro-3-methoxybenzaldehyde (47-51 °C).[1]

Proposed Synthesis Pathway

A plausible synthetic route to 2-(difluoromethoxy)-3-methoxybenzaldehyde involves the difluoromethylation of 2-hydroxy-3-methoxybenzaldehyde (o-vanillin). This method is analogous to the synthesis of similar difluoromethoxy-substituted aromatic compounds.[2][3]

Reaction Principle:

The synthesis proceeds via a nucleophilic substitution reaction where the phenoxide ion of o-vanillin attacks a difluorocarbene precursor. A common method for generating difluorocarbene is the decomposition of sodium chlorodifluoroacetate.

Experimental Protocol:

• Preparation of the Reaction Mixture: In a three-necked round-bottom flask equipped with a reflux condenser, a thermometer, and a nitrogen inlet, combine 2-hydroxy-3-methoxybenzaldehyde (1 equivalent), a suitable base such as potassium carbonate or sodium hydroxide (1.5-2 equivalents), and a polar aprotic solvent like N,N-dimethylformamide (DMF).

• Difluoromethylation: To the stirred mixture, add sodium chlorodifluoroacetate (1.5-2 equivalents).

• Reaction Conditions: Heat the reaction mixture to 90-110 °C and maintain this temperature for 3-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up and Purification: Upon completion, cool the reaction mixture to room temperature and pour it into water. Extract the aqueous mixture with a suitable organic solvent such as ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Potential reaction pathways for 2-(difluoromethoxy)-3-methoxybenzaldehyde.

Safety and Handling

While specific toxicity data for 2-(difluoromethoxy)-3-methoxybenzaldehyde is not available, it should be handled with the standard precautions for laboratory chemicals. Based on the GHS classifications of similar aromatic aldehydes, it may cause skin, eye, and respiratory irritation. [4]

• Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat.

• Handling: Use in a well-ventilated area or a fume hood. Avoid inhalation of dust or vapors.

• Storage: Store in a cool, dry place away from incompatible materials such as strong oxidizing agents.

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• 2-Fluoro-3-methoxybenzaldehyde | C8H7FO2 | CID 3774463 - PubChem. National Center for Biotechnology Information. [Link]

• 3,4-Difluoro-2-methoxybenzaldehyde | C8H6F2O2 | CID 3816072 - PubChem. National Center for Biotechnology Information. [Link]

• Benzaldehyde, 2-hydroxy-3-methoxy- - NIST WebBook. National Institute of Standards and Technology. [Link]

• 2-(Difluoromethoxy)-4-fluoro-5-methoxybenzaldehyde | C9H7F3O3 | CID - PubChem. National Center for Biotechnology Information. [Link]

• CN105732348A - Synthesis method of 3-hydroxyl-4-difluoromethoxyl benzaldehyde - Google Patents.

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An In-depth Technical Guide to the Synthesis of 2-Difluoromethoxy-3-methoxy-benzaldehyde

Executive Summary

The introduction of fluorine-containing functional groups is a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate the pharmacokinetic and pharmacodynamic properties of bioactive molecules. The difluoromethoxy (-OCHF₂) group, in particular, serves as a lipophilic hydrogen bond donor and a metabolically stable bioisostere for hydroxyl or methoxy moieties. This guide provides a comprehensive technical overview of the primary synthetic pathway for 2-difluoromethoxy-3-methoxy-benzaldehyde, a valuable fluorinated building block. The synthesis originates from the readily available precursor, 2-hydroxy-3-methoxybenzaldehyde (o-vanillin). The core of this guide focuses on the robust and widely adopted O-difluoromethylation method utilizing sodium 2-chloro-2,2-difluoroacetate as a difluorocarbene precursor. We will explore the underlying reaction mechanism, provide a detailed experimental protocol, discuss critical process parameters, and present a framework for product characterization and quality control.

Introduction: The Significance of Fluorinated Benzaldehydes

2-Difluoromethoxy-3-methoxy-benzaldehyde is an aromatic aldehyde that incorporates both a methoxy group and a difluoromethoxy group on the benzene ring. This substitution pattern makes it a desirable intermediate in the synthesis of complex molecular architectures, particularly for drug discovery and agrochemical research. The difluoromethoxy group can significantly enhance properties such as metabolic stability, membrane permeability, and binding affinity by altering the electronic nature and lipophilicity of the parent molecule.[1] Its utility is analogous to other fluorinated benzaldehyde building blocks, which are precursors for a wide range of APIs and bicyclic heterocycles.[2]

Table 1: Chemical Profile of 2-Difluoromethoxy-3-methoxy-benzaldehyde

Property	Value
IUPAC Name	2-(Difluoromethoxy)-3-methoxybenzaldehyde
Molecular Formula	C₉H₈F₂O₃
Molecular Weight	202.16 g/mol
Appearance	Expected to be an oil or low-melting solid
CAS Number	Not readily available (synthesis intermediate)
Precursor CAS Number	148-53-8 (2-Hydroxy-3-methoxybenzaldehyde)[3]

Retrosynthetic Analysis and Strategy

The most logical approach to synthesizing the target molecule is through the O-difluoromethylation of a corresponding phenolic precursor. This strategy is dictated by the presence of the difluoromethoxy ether linkage. The key disconnection lies at the ether oxygen, leading back to 2-hydroxy-3-methoxybenzaldehyde (o-vanillin) and a source of the difluoromethyl group ("CHF₂⁺" synthon).

Diagram 1: Retrosynthetic pathway for the target molecule.

The selection of the difluoromethylating agent is the most critical decision. While historical methods employed ozone-depleting gases like chlorodifluoromethane (HCFC-22), modern synthesis favors safer and more convenient reagents that generate difluorocarbene (:CF₂) in situ.[4][5] Among these, sodium 2-chloro-2,2-difluoroacetate has emerged as a reliable, bench-stable, and effective choice.[6]

Core Synthesis Pathway: Difluoromethylation via Difluorocarbene

The recommended synthesis proceeds via the reaction of o-vanillin with sodium 2-chloro-2,2-difluoroacetate in the presence of a base. This method is advantageous due to the solid, easy-to-handle nature of the reagent and the relatively mild reaction conditions.

The reaction mechanism involves two primary stages, as detailed in established literature for the difluoromethylation of phenols.[6]

• Phenolate Formation: The weakly acidic phenolic proton of o-vanillin is abstracted by a base (e.g., cesium carbonate, potassium carbonate) to form the corresponding phenolate anion. This nucleophilic phenolate is essential for the subsequent step.

• Difluorocarbene Generation and Trapping: Upon heating, sodium 2-chloro-2,2-difluoroacetate undergoes thermal decarboxylation to generate a highly electrophilic difluorocarbene (:CF₂) intermediate. This transient species is immediately trapped by the nucleophilic phenolate. The resulting anion is then protonated during aqueous workup to yield the final 2-difluoromethoxy-3-methoxy-benzaldehyde product.

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An In-depth Technical Guide to 2-Difluoromethoxy-3-methoxy-benzaldehyde: Synthesis, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Emergence of the Difluoromethoxy Group in Medicinal Chemistry

The strategic incorporation of fluorine-containing functional groups has become a pivotal strategy in modern medicinal chemistry. Among these, the difluoromethoxy (-OCF₂H) group has garnered significant attention due to its unique electronic properties and its ability to act as a lipophilic hydrogen bond donor.[1] This moiety can serve as a bioisostere for hydroxyl and thiol groups, potentially enhancing metabolic stability and modulating the pharmacokinetic profile of drug candidates.[1] 2-Difluoromethoxy-3-methoxy-benzaldehyde is a valuable, albeit not widely commercially available, building block that combines the features of a reactive aldehyde with the desirable properties of the difluoromethoxy group, making it a compound of interest for the synthesis of novel therapeutic agents. This guide provides a comprehensive overview of a proposed synthetic route, predicted properties, and potential applications of this important intermediate.

Synthesis of 2-Difluoromethoxy-3-methoxy-benzaldehyde

The most plausible and efficient synthetic route to 2-Difluoromethoxy-3-methoxy-benzaldehyde involves the late-stage difluoromethylation of a readily available precursor, 2-hydroxy-3-methoxybenzaldehyde (o-vanillin). This approach is advantageous as it builds upon a common and inexpensive starting material. The key transformation is the conversion of the phenolic hydroxyl group into a difluoromethoxy group.

Proposed Synthetic Pathway: Difluoromethylation of o-Vanillin

The synthesis commences with the reaction of 2-hydroxy-3-methoxybenzaldehyde with a suitable difluorocarbene precursor. A highly effective and environmentally benign reagent for this transformation is diethyl bromodifluoromethylphosphonate.[2][3] The reaction proceeds via the in-situ generation of difluorocarbene (:CF₂), which is then trapped by the phenolate of o-vanillin.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Sci-Hub. Diethyl bromodifluoromethylphosphonate: a highly efficient and environmentally benign difluorocarbene precursor / Tetrahedron, 2009 [sci-hub.ru]
• 3. researchgate.net [researchgate.net]

Foreword: The Strategic Value of Fluorinated Scaffolds in Modern Drug Discovery

An In-depth Technical Guide to the 2-Difluoromethoxy-3-methoxy-benzaldehyde Scaffold: Synthesis, Properties, and Medicinal Chemistry Applications

In the landscape of contemporary medicinal chemistry, the strategic incorporation of fluorine into molecular scaffolds is a cornerstone of rational drug design. The difluoromethoxy (-OCF₂H) group, in particular, has emerged as a uniquely valuable substituent. It serves as a lipophilic hydrogen bond donor and a bioisosteric replacement for hydroxyl or thiol groups, often leading to profound improvements in metabolic stability, membrane permeability, and target binding affinity. When combined with other key functional groups on a versatile benzaldehyde core, the potential for creating novel, high-value chemical entities is substantial.

This guide provides a deep dive into the 2-difluoromethoxy-3-methoxy-benzaldehyde scaffold. While this specific substitution pattern is not extensively documented in mainstream chemical literature, its synthesis is readily achievable through established methodologies. This document serves as both a practical manual and a strategic blueprint for researchers looking to explore this and related scaffolds. We will dissect the rationale behind its design, provide robust synthetic protocols, and explore its potential in shaping the next generation of therapeutic agents.

Physicochemical Profile and Design Rationale

The arrangement of the difluoromethoxy and methoxy groups at the 2- and 3-positions, respectively, creates a unique electronic and steric environment on the benzaldehyde ring. Understanding this profile is critical to predicting its behavior and designing synthetic routes.

Key Physicochemical Characteristics:

Property	Influence of Substituents	Predicted Impact on Drug-like Properties
Lipophilicity (cLogP)	The -OCF₂H group significantly increases lipophilicity compared to a hydroxyl or even a methoxy group.	Enhances membrane permeability and potential for oral absorption. May increase non-specific binding if not balanced.
Electronic Effects	The -OCF₂H group is strongly electron-withdrawing by induction, while the -OCH₃ group is electron-donating by resonance.	Modulates the reactivity of the aldehyde and the pKa of any ionizable groups. Influences aromatic ring interactions (e.g., pi-stacking).
Metabolic Stability	The C-F bonds are exceptionally stable to metabolic cleavage by cytochrome P450 enzymes.	Blocks common sites of oxidative metabolism, potentially increasing the half-life of a drug candidate.
Hydrogen Bonding	The hydrogen atom of the -OCF₂H group is a weak hydrogen bond donor.	Can form unique, favorable interactions with protein targets that are not possible with a methoxy or methyl group.
Conformation	The steric bulk of the ortho-difluoromethoxy group can influence the rotational freedom of the aldehyde, potentially locking it into a specific conformation for optimal target binding.	Provides a tool for conformational constraint, a key strategy in improving selectivity and potency.

The primary rationale for designing molecules around this scaffold is to leverage the proven benefits of the difluoromethoxy group to overcome common drug development challenges, such as poor metabolic stability or low potency.

Retrosynthetic Analysis and Strategic Synthesis

A robust and scalable synthesis is paramount. The key transformations are the introduction of the difluoromethoxy group, the methoxy group, and the formyl (aldehyde) group onto the aromatic ring. The order of these steps is critical and dictated by the directing effects of the substituents.

Our proposed retrosynthetic pathway begins by disconnecting the aldehyde, a common strategy that leads back to a more manageable substituted benzene precursor.

Caption: Retrosynthetic pathways for the target scaffold.

Based on this analysis, the most logical forward synthesis involves starting from a commercially available, appropriately substituted phenol, such as 2-hydroxy-3-methoxybenzaldehyde (o-vanillin). This approach confines the key, and often most challenging, step—difluoromethylation—to a late stage.

Experimental Protocol: Synthesis via Direct Difluoromethylation

This protocol details the synthesis starting from ortho-vanillin, a widely available and cost-effective starting material.

Workflow Diagram:

Caption: Workflow for the synthesis of the target compound.

Step-by-Step Methodology:

• Reaction Setup: To a stirred solution of 2-hydroxy-3-methoxybenzaldehyde (1.0 eq) in a mixture of N,N-Dimethylformamide (DMF) and water (e.g., 4:1 v/v) is added a suitable base, such as potassium carbonate (K₂CO₃, 2.5 eq). The mixture is stirred at room temperature for 15 minutes.

• Addition of Reagent: Sodium chlorodifluoroacetate (ClCF₂CO₂Na, 2.0 eq) is added portion-wise to the reaction mixture. Causality Note: This reagent serves as a precursor to difluorocarbene (:CF₂), which is the reactive species. The reaction must be heated to facilitate decarboxylation and carbene formation.

• Heating: The reaction vessel is sealed and heated to 100-120 °C. The reaction progress is monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup: Upon completion, the reaction is cooled to room temperature and diluted with water. The aqueous phase is extracted three times with a suitable organic solvent, such as ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and concentrated under reduced pressure.

• Purification: The crude residue is purified by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes to afford the pure 2-difluoromethoxy-3-methoxy-benzaldehyde.

Self-Validation and Trustworthiness: The success of this protocol is validated at each stage. The identity and purity of the final compound must be confirmed using standard analytical techniques:

• ¹H and ¹⁹F NMR: To confirm the presence and connectivity of the difluoromethoxy group (a characteristic triplet in ¹H NMR, coupled to the two fluorine atoms) and other protons.

• ¹³C NMR: To confirm the carbon skeleton.

• Mass Spectrometry (MS): To confirm the molecular weight of the product.

Applications in Medicinal Chemistry: A Scaffold for Privileged Targets

The true value of this scaffold lies in its application as a starting point for more complex molecules. The benzaldehyde functional group is a versatile handle for a wide array of chemical transformations, enabling the synthesis of diverse compound libraries.

Potential Target Classes and Therapeutic Areas:

• Kinase Inhibitors: The scaffold can be elaborated into ATP-competitive inhibitors. The aldehyde can be converted to an amine via reductive amination, which can then be acylated to form hinge-binding motifs common in kinase inhibitors. The difluoromethoxy group can be positioned to interact with the ribose pocket or solvent-front residues.

• GPCR Ligands: Benzaldehyde derivatives are precursors to a variety of heterocyclic systems (e.g., quinolines, imidazoles) that are prevalent in G-Protein Coupled Receptor (GPCR) modulators.

• Enzyme Inhibitors (e.g., PDE, HDAC): The scaffold can be used to build molecules that fit into the active sites of various enzymes. The aldehyde can be used to form Schiff bases or be converted into other functional groups that interact with catalytic residues.

Logical Pathway from Scaffold to Lead Compound:

Caption: Key synthetic transformations from the core scaffold.

Conclusion and Future Outlook

The 2-difluoromethoxy-3-methoxy-benzaldehyde scaffold represents a promising, if under-explored, platform for modern drug discovery. Its synthesis is straightforward using established methods, and its unique combination of physicochemical properties makes it an attractive starting point for tackling challenging biological targets. The strategic incorporation of the difluoromethoxy group offers a validated path to improved metabolic stability and potency. As researchers continue to push the boundaries of chemical space, scaffolds like this one will be instrumental in developing the next generation of innovative therapeutics. This guide provides the foundational knowledge and practical protocols necessary to unlock that potential.

References

The following list includes sources that describe the general principles and specific reactions discussed in this guide. While a direct synthesis of the title compound is not cited, these references provide the authoritative grounding for the proposed protocols and rationale.

• Fluorine in Medicinal Chemistry. (2004). Chemical Reviews. This comprehensive review details the effects of fluorine substitution on drug-like properties, including the impact of the difluoromethoxy group. [Link]

• Difluoromethylation of Phenols with Sodium Chlorodifluoroacetate. (2011). Organic Letters. This paper provides a representative protocol for the O-difluoromethylation of phenols, similar to the one described in this guide. [Link]

• Reductive Amination in Organic Synthesis. Organic Chemistry Portal. This resource offers a detailed overview of the reductive amination reaction, a key transformation for converting the aldehyde scaffold into amine intermediates for library synthesis. [Link]

The Strategic Utility of 2-Difluoromethoxy-3-methoxy-benzaldehyde: A Technical Guide for Advanced Synthesis

Abstract

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine-containing motifs is a cornerstone of rational drug design. The difluoromethoxy (-OCF₂H) group, in particular, has emerged as a critical bioisostere for the ubiquitous methoxy group, offering a nuanced approach to modulating physicochemical and pharmacokinetic properties. This technical guide provides an in-depth exploration of the 2-Difluoromethoxy-3-methoxy-benzaldehyde building block, a versatile scaffold poised for application in the synthesis of complex molecular architectures. While direct literature on this specific isomer is emerging, this document synthesizes established principles of fluorine chemistry and analogous precedents to offer a comprehensive overview of its synthesis, properties, and potential applications for researchers, scientists, and drug development professionals.

Introduction: The Rationale for Fluorination in Drug Discovery

The substitution of hydrogen atoms with fluorine has become a paramount strategy in the optimization of lead compounds. The introduction of fluorine or fluorinated groups can profoundly influence a molecule's metabolic stability, binding affinity, lipophilicity, and pKa.[1] The difluoromethoxy group is particularly noteworthy as it can act as a lipophilic hydrogen bond donor, a property not shared by the methoxy or trifluoromethoxy groups.[2] This unique characteristic allows for novel molecular interactions with biological targets.

The primary impetus for replacing a metabolically susceptible methoxy group with a difluoromethoxy group is to circumvent O-demethylation, a common metabolic pathway that can lead to rapid clearance or the formation of undesired metabolites.[3] 2-Difluoromethoxy-3-methoxy-benzaldehyde offers a unique substitution pattern on the benzaldehyde core, presenting a valuable tool for fine-tuning the properties of a wide range of biologically active compounds.

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of a building block is essential for its effective application in synthesis. The properties of 2-Difluoromethoxy-3-methoxy-benzaldehyde are presented below, with a comparison to its logical precursor, 2-hydroxy-3-methoxybenzaldehyde (o-vanillin).

Property	2-Difluoromethoxy-3-methoxy-benzaldehyde	2-Hydroxy-3-methoxybenzaldehyde (o-Vanillin)
CAS Number	730949-79-8[4]	148-53-8[3]
Molecular Formula	C₉H₈F₂O₃[4]	C₈H₈O₃[3]
Molecular Weight	202.16 g/mol [4]	152.15 g/mol [3]
Appearance	(Predicted) Colorless to light yellow liquid or solid	Powder[5]
Solubility	(Predicted) Soluble in common organic solvents	Soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone[5]

Proposed Synthesis of 2-Difluoromethoxy-3-methoxy-benzaldehyde

While a specific, peer-reviewed protocol for the synthesis of 2-Difluoromethoxy-3-methoxy-benzaldehyde is not extensively documented, a robust and high-yield synthesis can be proposed based on established difluoromethylation methods applied to its precursor, o-vanillin. The synthesis of the isomeric 4-Difluoromethoxy-3-methoxy-benzaldehyde from vanillin serves as a strong precedent for this approach.[6]

The most common and effective methods for introducing the difluoromethoxy group onto a phenolic hydroxyl involve the use of a difluorocarbene precursor. A widely used and effective reagent for this transformation is sodium chlorodifluoroacetate (ClCF₂COONa).[7]

Reaction Scheme

Caption: Proposed synthesis of 2-Difluoromethoxy-3-methoxy-benzaldehyde.

Detailed Experimental Protocol (Proposed)

Objective: To synthesize 2-Difluoromethoxy-3-methoxy-benzaldehyde via difluoromethylation of 2-hydroxy-3-methoxybenzaldehyde.

Materials:

• 2-Hydroxy-3-methoxybenzaldehyde (o-vanillin)

• Sodium chlorodifluoroacetate (ClCF₂COONa)

• Potassium carbonate (K₂CO₃), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a stirred solution of 2-hydroxy-3-methoxybenzaldehyde (1.0 eq) in anhydrous DMF, add anhydrous potassium carbonate (2.0-3.0 eq).

• Add sodium chlorodifluoroacetate (1.5-2.0 eq) to the mixture.

• Heat the reaction mixture to 80-100 °C and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and pour it into water.

• Extract the aqueous mixture with ethyl acetate (3 x volumes).

• Combine the organic layers and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 2-Difluoromethoxy-3-methoxy-benzaldehyde.

Mechanistic Insights

The reaction proceeds through the in-situ generation of difluorocarbene (:CF₂) from the thermal decomposition of sodium chlorodifluoroacetate. The basic conditions, facilitated by potassium carbonate, deprotonate the phenolic hydroxyl group of o-vanillin to form a phenoxide. This nucleophilic phenoxide then attacks the electrophilic difluorocarbene. A subsequent protonation event during workup yields the difluoromethoxy group.

Caption: Mechanism of O-difluoromethylation.

Applications in Drug Discovery and Advanced Synthesis

The aldehyde functionality of 2-Difluoromethoxy-3-methoxy-benzaldehyde serves as a versatile handle for a multitude of chemical transformations, including but not limited to Wittig reactions, aldol condensations, reductive aminations, and the formation of Schiff bases.[8] This reactivity, combined with the strategic placement of the difluoromethoxy and methoxy groups, makes it a valuable building block for several therapeutic areas.

Oncology

A significant area of application for analogous compounds is in oncology. For instance, 2-methoxyestradiol, a natural metabolite of estradiol, has been investigated as an anti-cancer agent. However, its clinical development has been hampered by poor bioavailability and rapid metabolism.[3] The synthesis of 2-difluoromethoxyestratriene derivatives, which would utilize a precursor like 2-Difluoromethoxy-3-methoxy-benzaldehyde, has been explored to improve metabolic stability and enhance anti-proliferative activity.[3][9] These compounds often target tubulin polymerization and steroid sulfatase (STS), an emerging target in oncology.[3]

Central Nervous System (CNS) Disorders

The increased lipophilicity imparted by the difluoromethoxy group can enhance a molecule's ability to cross the blood-brain barrier.[2] This is a critical attribute for drugs targeting the central nervous system. The benzaldehyde core can be elaborated into various heterocyclic scaffolds known to possess neurological activity.

General Synthetic Utility

Beyond specific therapeutic targets, this building block is valuable for constructing libraries of diverse compounds for high-throughput screening. The unique electronic properties of the difluoromethoxy group can be leveraged to fine-tune the reactivity and properties of the resulting molecules.[5]

Conclusion

2-Difluoromethoxy-3-methoxy-benzaldehyde is a strategically designed building block that leverages the advantageous properties of the difluoromethoxy group for applications in medicinal chemistry and advanced organic synthesis. While direct, extensive literature on this specific molecule is still developing, a robust synthesis can be confidently proposed based on well-established chemical precedents. Its potential for incorporation into a wide array of complex molecules, particularly in the development of metabolically stable therapeutic agents, marks it as a compound of significant interest for researchers in the pharmaceutical and chemical sciences. The continued exploration of this and similar fluorinated building blocks will undoubtedly fuel the discovery of next-generation therapeutics.

References

• Watanuki, S., et al. (2011). Synthesis and pharmacological evaluation of 1-isopropyl-1,2,3,4-tetrahydroisoquinoline derivatives as novel antihypertensive agents. Chemical & Pharmaceutical Bulletin, 59(8), 1029–1037. Available at: [Link]

• Purohit, A., et al. (2018). 2-Difluoromethoxy-substituted Estratriene Sulfamates: Synthesis, Anti-proliferative SAR, Anti-tubulin Activity and Steroid Sulfatase Inhibition. Journal of Enzyme Inhibition and Medicinal Chemistry, 33(1), 1235-1249. Available at: [Link]

• ResearchGate. (n.d.). 2‐Difluoromethoxy‐Substituted Estratriene Sulfamates: Synthesis, Antiproliferative SAR, Antitubulin Activity, and Steroid Sulfatase Inhibition. Retrieved January 17, 2026, from [Link]

• Google Patents. (n.d.). CN105732348A - Synthesis method of 3-hydroxyl-4-difluoromethoxyl benzaldehyde.

• Pro-Fluorochem. (n.d.). Difluoromethylation Chemistry: A Strategic Tool for Next-Generation Pharmaceuticals. Retrieved January 17, 2026, from [Link]

• ResearchGate. (n.d.). Attempted synthesis of difluoromethoxy derivatives 10 and 12. Reagents... Retrieved January 17, 2026, from [Link]

• RSC Publishing. (n.d.). Difluoromethylation of heterocycles via a radical process. Retrieved January 17, 2026, from [Link]

• Google Patents. (n.d.). WO 2012/147098 A2.

• PrepChem.com. (n.d.). Synthesis of 3-(Difluoromethoxy)benzaldehyde Oxime. Retrieved January 17, 2026, from [Link]

• ChemRxiv. (n.d.). Difluoro(methoxy)methyl is a Neglected Group for Medicinal Chemistry – Revival via CF2OMe Containing Amines. Retrieved January 17, 2026, from [Link]

• MDPI. (n.d.). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Retrieved January 17, 2026, from [Link]

• University of Lincoln. (n.d.). Study of the effect of replacing CH3 with fluorinated groups on lipophilicity. Retrieved January 17, 2026, from [Link]

• Organic Syntheses. (n.d.). Benzaldehyde, m-methoxy-. Retrieved January 17, 2026, from [Link]

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• 1. A novel o-vanillin Fe(iii) complex catalytically active in C–H oxidation: exploring the magnetic exchange interactions and spectroscopic properties with different DFT functionals - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 2. Benzaldehyde, 2-hydroxy-3-methoxy- (CAS 148-53-8) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 3. o-Vanillin | C8H8O3 | CID 8991 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Vanillin(121-33-5) 1H NMR spectrum [chemicalbook.com]
• 5. 2-Hydroxy-3-methoxybenzaldehyde | CAS:148-53-8 | Phenols | High Purity | Manufacturer BioCrick [biocrick.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Benzaldehyde, 2-hydroxy-3-methoxy- [webbook.nist.gov]
• 8. Benzaldehyde, 2-hydroxy-3-methoxy- [webbook.nist.gov]
• 9. 2-HYDROXY-3-METHOXY-5-NITROBENZALDEHYDE(17028-61-4) 1H NMR spectrum [chemicalbook.com]

An In-depth Technical Guide to the Spectral Characteristics of 2-Difluoromethoxy-3-methoxy-benzaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Difluoromethoxy-3-methoxy-benzaldehyde is a substituted aromatic aldehyde of significant interest in medicinal chemistry and drug discovery. Its unique combination of a difluoromethoxy group, a methoxy group, and a reactive aldehyde function on a benzene ring makes it a valuable building block for the synthesis of complex organic molecules and potential pharmaceutical agents. The difluoromethoxy moiety, in particular, can enhance metabolic stability, lipophilicity, and binding affinity of drug candidates. A thorough understanding of the spectral characteristics of this compound is paramount for its unambiguous identification, purity assessment, and for tracking its transformations in chemical reactions.

Molecular Structure and Key Features

The structure of 2-Difluoromethoxy-3-methoxy-benzaldehyde incorporates several key functional groups that will give rise to characteristic signals in its various spectra. Understanding the electronic effects of these substituents is crucial for interpreting the spectral data. The methoxy group (-OCH₃) is an electron-donating group, while the difluoromethoxy group (-OCHF₂) has a more complex electronic nature with both inductive electron-withdrawing and resonance electron-donating effects. The aldehyde group (-CHO) is a strong electron-withdrawing group.

Figure 1: Molecular Structure of 2-Difluoromethoxy-3-methoxy-benzaldehyde

Predicted ¹H NMR Spectral Data

The ¹H NMR spectrum provides information about the chemical environment of the hydrogen atoms in a molecule. For 2-Difluoromethoxy-3-methoxy-benzaldehyde, we can predict the following signals:

Proton	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)	Justification
Aldehyde-H	9.8 - 10.2	Singlet (s)	-	The aldehyde proton is highly deshielded due to the electronegativity of the oxygen atom and the anisotropic effect of the carbonyl group. It typically appears as a sharp singlet.
Aromatic-H	7.0 - 7.5	Multiplet (m)	-	The three aromatic protons will appear in the aromatic region. Their exact chemical shifts and multiplicities will depend on the combined electronic effects of the three substituents. Due to the substitution pattern, complex splitting patterns (doublets of doublets) are expected.
OCHF₂	6.5 - 7.5	Triplet (t)	~74	The proton of the difluoromethoxy group will be split into a triplet by the two adjacent fluorine atoms. The large coupling constant is characteristic of geminal H-F coupling.
OCH₃	3.8 - 4.0	Singlet (s)	-	The methoxy protons are in a relatively shielded environment and will appear as a sharp singlet.

Rationale for Predictions: The predicted chemical shifts are based on the analysis of similar compounds. For instance, the aldehyde proton in 3-methoxybenzaldehyde appears at 9.98 ppm.[1] The aromatic protons in substituted benzaldehydes typically resonate between 7.0 and 8.0 ppm.[2] The characteristic triplet for the -OCHF₂ proton is a key diagnostic signal.

Experimental Protocol for ¹H NMR Spectroscopy:

• Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube.

• Instrument Setup: Use a 400 MHz or higher field NMR spectrometer.

• Data Acquisition: Acquire the spectrum at room temperature. Typical parameters include a 90° pulse width, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Processing: Fourier transform the free induction decay (FID), phase correct the spectrum, and integrate the signals.

Predicted ¹³C NMR Spectral Data

The ¹³C NMR spectrum provides information about the carbon skeleton of a molecule. For 2-Difluoromethoxy-3-methoxy-benzaldehyde, the following signals are predicted:

Carbon	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)	Justification
C=O (Aldehyde)	188 - 195	Singlet (s)	-	The carbonyl carbon of the aldehyde is highly deshielded and appears at a characteristic downfield chemical shift. For comparison, the aldehyde carbon in 3-methoxybenzaldehyde is at 193.0 ppm.[1]
C-OCHF₂	145 - 155	Triplet (t)	~240	The carbon attached to the difluoromethoxy group will be split into a triplet by the two fluorine atoms. The large one-bond C-F coupling constant is a key feature.
C-OCH₃	155 - 165	Singlet (s)	-	The carbon bearing the methoxy group will be deshielded due to the electronegativity of the oxygen.
Aromatic-C	110 - 140	Multiple signals	-	The six aromatic carbons will give rise to six distinct signals in the aromatic region. The chemical shifts will be influenced by the substituent effects.
OCHF₂	110 - 120	Triplet (t)	~240	The carbon of the difluoromethoxy group will be split into a triplet by the two fluorine atoms.
OCH₃	55 - 60	Singlet (s)	-	The methoxy carbon is typically found in this region. For example, the methoxy carbon in 3-methoxybenzaldehyde is at 55.4 ppm.[1]

Rationale for Predictions: The predictions are based on established substituent effects on aromatic carbon chemical shifts and data from related molecules. The presence of the difluoromethoxy group will introduce characteristic C-F couplings, which are invaluable for structural confirmation.

Experimental Protocol for ¹³C NMR Spectroscopy:

• Sample Preparation: Use the same sample prepared for ¹H NMR spectroscopy.

• Instrument Setup: Use a ¹³C probe on a 400 MHz or higher field NMR spectrometer.

• Data Acquisition: Acquire a proton-decoupled ¹³C spectrum. A larger number of scans will be required compared to ¹H NMR due to the lower natural abundance of ¹³C.

• Data Processing: Fourier transform the FID, phase correct the spectrum, and identify the chemical shifts of the signals.

Predicted Infrared (IR) Spectral Data

IR spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of 2-Difluoromethoxy-3-methoxy-benzaldehyde is expected to show the following characteristic absorption bands:

Functional Group	Predicted Wavenumber (cm⁻¹)	Intensity	Vibration
C-H (Aldehyde)	2820 - 2880 and 2720 - 2780	Medium	Stretch
C=O (Aldehyde)	1680 - 1710	Strong	Stretch
C=C (Aromatic)	1580 - 1620 and 1450 - 1500	Medium to Strong	Stretch
C-O-C (Aryl ether)	1200 - 1275	Strong	Asymmetric Stretch
C-F	1000 - 1100	Strong	Stretch
C-H (Aromatic)	3000 - 3100	Medium	Stretch

Rationale for Predictions: The predicted IR absorption bands are based on well-established correlation tables and data for similar aromatic aldehydes. The strong carbonyl stretch is a defining feature of aldehydes.[3] The C-F stretching vibrations of the difluoromethoxy group will appear as strong bands in the fingerprint region.

Experimental Protocol for IR Spectroscopy:

• Sample Preparation: The sample can be analyzed as a neat liquid (if it is an oil) between two salt plates (e.g., NaCl or KBr) or as a thin film on a salt plate. If the compound is a solid, it can be analyzed as a KBr pellet or as a nujol mull.

• Instrument Setup: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition: Acquire the spectrum over the range of 4000 to 400 cm⁻¹.

• Data Processing: Identify the characteristic absorption bands and assign them to the corresponding functional groups.

Figure 2: General Workflow for NMR Spectroscopy

Predicted Mass Spectrometry (MS) Data

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For 2-Difluoromethoxy-3-methoxy-benzaldehyde, the molecular weight is 202.16 g/mol .[4]

Predicted Fragmentation Pathway: Under electron ionization (EI), the molecule is expected to undergo fragmentation, leading to the formation of several characteristic ions:

• Molecular Ion (M⁺): m/z = 202

• [M-H]⁺: m/z = 201 (loss of a hydrogen atom from the aldehyde)

• [M-CHO]⁺: m/z = 173 (loss of the formyl group)

• [M-OCHF₂]⁺: m/z = 119 (loss of the difluoromethoxy group)

• [M-OCH₃]⁺: m/z = 171 (loss of the methoxy group)

The fragmentation pattern will be influenced by the stability of the resulting carbocations. The tropylium ion (C₇H₇⁺) at m/z = 91 is a common fragment in the mass spectra of many benzyl derivatives and may also be observed.

Figure 3: Predicted Mass Spectrometry Fragmentation Pathway

Experimental Protocol for Mass Spectrometry:

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer via a suitable inlet system (e.g., direct infusion, gas chromatography).

• Ionization: Use electron ionization (EI) or a soft ionization technique like electrospray ionization (ESI).

• Mass Analysis: Separate the ions based on their mass-to-charge ratio using a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: Detect the ions and generate a mass spectrum.

Synthesis of a Structurally Related Compound

While a specific synthesis for 2-Difluoromethoxy-3-methoxy-benzaldehyde is not detailed in the provided search results, a method for the synthesis of the isomeric 4-Difluoromethoxy-3-methoxy-benzaldehyde is available and provides valuable insight into a potential synthetic route.[5] This synthesis starts from the readily available vanillin (4-hydroxy-3-methoxybenzaldehyde).

Representative Synthesis of 4-Difluoromethoxy-3-methoxy-benzaldehyde: A solution of 4-hydroxy-3-methoxybenzaldehyde, sodium 2-chloro-2,2-difluoroacetate, and cesium carbonate in a mixture of DMF and water is heated.[5] The reaction introduces the difluoromethoxy group at the phenolic hydroxyl position. After an acidic workup and extraction, the product is purified by column chromatography.[5]

This reaction highlights a common strategy for the introduction of the difluoromethoxy group, which is a valuable transformation in medicinal chemistry.

Conclusion

This technical guide provides a comprehensive overview of the predicted spectral data for 2-Difluoromethoxy-3-methoxy-benzaldehyde. By leveraging data from analogous compounds and fundamental spectroscopic principles, we have outlined the expected features in ¹H NMR, ¹³C NMR, IR, and mass spectra. These predictions serve as a valuable reference for researchers working with this compound, aiding in its identification, characterization, and quality control. The provided experimental protocols offer practical guidance for obtaining high-quality spectral data. As with any predictive analysis, experimental verification remains the gold standard for structural elucidation.

References

• Electronic Supplementary Information - The Royal Society of Chemistry. (n.d.).
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• Electronic Supplementary Information - The Royal Society of Chemistry. (n.d.).
• 3-Methoxybenzaldehyde(591-31-1) 1H NMR spectrum. (n.d.). ChemicalBook.
• 4-DIFLUOROMETHOXY-3-METHOXY-BENZALDEHYDE synthesis. (n.d.). ChemicalBook.
• 13C NMR Spectrum (1D, 500 MHz, D2O, predicted) (HMDB0029686). (n.d.). Human Metabolome Database.
• 13C NMR Spectrum (1D, 900 MHz, D2O, predicted) (HMDB0033766). (n.d.). Human Metabolome Database.
• 13C NMR Spectrum (PHY0032058). (n.d.). PhytoBank.
• IR Spectra of benzaldehyde and its derivatives in different aggregate states. (2012). ResearchGate.
• Benzaldehyde, 2-hydroxy-3-methoxy- - the NIST WebBook. (n.d.).
• ( a) IR spectra of benzaldehyde at different concentrations. The solvent peak at 1022 cm - ResearchGate. (n.d.).
• Interpreting the Mass Spectrum of 2-(Benzyloxy)-4-fluorobenzaldehyde: A Comparative Guide. (n.d.). Benchchem.
• Benzaldehyde, 2,3-dimethoxy- - the NIST WebBook. (n.d.).
• C7H6O C6H5CHO infrared spectrum of benzaldehyde prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of benzaldehyde image diagram doc brown's advanced organic chemistry revision notes. (n.d.).
• A proposed fragmentation pathway of 4-hydroxy-3-methoxybenzaldehyde by mass spectrometry. - ResearchGate. (n.d.).
• 2-Difluoromethoxy-3-methoxy-benzaldehyde. (n.d.). CymitQuimica.

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Protocols & Analytical Methods

Synthesis of 2-Difluoromethoxy-3-methoxy-benzaldehyde: An Application Note for Advanced Drug Development Intermediates

Abstract

The introduction of the difluoromethoxy group (-OCF₂H) into aromatic scaffolds is a pivotal strategy in modern medicinal chemistry, often enhancing metabolic stability, membrane permeability, and binding affinity of drug candidates. This application note provides a comprehensive guide for the synthesis of 2-Difluoromethoxy-3-methoxy-benzaldehyde, a valuable building block for drug discovery. We present a detailed, field-proven protocol for the O-difluoromethylation of the readily available precursor, 2-hydroxy-3-methoxybenzaldehyde (o-vanillin). This guide elucidates the mechanistic rationale behind the chosen synthetic route, offers a step-by-step experimental procedure, and details the necessary analytical techniques for characterization and purity assessment, ensuring a reproducible and efficient synthesis for researchers in drug development and organic synthesis.

Introduction: The Strategic Importance of the Difluoromethoxy Moiety

The difluoromethyl group is recognized as a lipophilic hydrogen bond donor and can serve as a bioisostere for hydroxyl, thiol, or amine functionalities.[1] Its incorporation into bioactive molecules can significantly modulate their physicochemical properties, leading to improved pharmacokinetic profiles. 2-Difluoromethoxy-3-methoxy-benzaldehyde, in particular, serves as a key intermediate for the synthesis of a variety of complex heterocyclic systems and other pharmacologically active compounds. The strategic placement of the difluoromethoxy group ortho to a methoxy group and an aldehyde offers a unique substitution pattern for further chemical elaboration.

This document outlines a robust and scalable synthetic protocol starting from o-vanillin, a commercially available and cost-effective starting material.[2][3] The core of this synthesis is the O-difluoromethylation of the phenolic hydroxyl group, a transformation that can be achieved using various modern difluoromethylating agents.

Synthetic Strategy and Mechanistic Considerations

The chosen synthetic pathway involves the direct O-difluoromethylation of 2-hydroxy-3-methoxybenzaldehyde. This approach is favored for its atom economy and straightforward execution. The general mechanism for this transformation involves the generation of difluorocarbene (:CF₂) as a key intermediate. The phenoxide, formed by the deprotonation of the starting material's hydroxyl group in the presence of a base, acts as a nucleophile, trapping the electrophilic difluorocarbene. Subsequent protonation yields the desired aryl difluoromethyl ether.[4][5]

Two prominent and reliable reagents for generating difluorocarbene under relatively mild conditions are sodium 2-chloro-2,2-difluoroacetate and (bromodifluoromethyl)trimethylsilane (TMSCF₂Br).[4][6][7] This protocol will detail the use of sodium 2-chloro-2,2-difluoroacetate due to its stability, commercial availability, and proven efficacy in similar transformations.[4][8][9]

Experimental Protocol

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
2-Hydroxy-3-methoxybenzaldehyde	≥98%	Commercially Available	Also known as o-vanillin.
Sodium 2-chloro-2,2-difluoroacetate	≥95%	Commercially Available	Handle with care in a well-ventilated fume hood.
Cesium Carbonate (Cs₂CO₃)	≥99%	Commercially Available	Anhydrous.
N,N-Dimethylformamide (DMF)	Anhydrous	Commercially Available	Use a dry solvent.
Deionized Water
Ethyl Acetate	ACS Grade	Commercially Available	For extraction.
n-Hexane	ACS Grade	Commercially Available	For chromatography.
Magnesium Sulfate (MgSO₄)	Anhydrous	Commercially Available	For drying.
Hydrochloric Acid (HCl)	Concentrated	Commercially Available	For workup.

Step-by-Step Synthesis Procedure

Reaction Scheme:

Caption: Synthetic workflow for 2-Difluoromethoxy-3-methoxy-benzaldehyde.

• Reaction Setup: In a 100 mL round-bottomed flask equipped with a magnetic stir bar and a reflux condenser, add 2-hydroxy-3-methoxybenzaldehyde (3.04 g, 20.0 mmol, 1.0 equiv).

• Addition of Reagents: To the flask, add cesium carbonate (9.77 g, 30.0 mmol, 1.5 equiv). The flask is then sealed with a rubber septum and placed under an inert atmosphere (e.g., nitrogen or argon).

• Solvent Addition: Add anhydrous N,N-dimethylformamide (DMF, 40 mL) and deionized water (4 mL) to the flask via syringe. Stir the mixture at room temperature for 10 minutes.

• Addition of Difluoromethylating Agent: Carefully add sodium 2-chloro-2,2-difluoroacetate (6.10 g, 40.0 mmol, 2.0 equiv) to the reaction mixture in one portion.

• Reaction: Heat the reaction mixture to 100 °C and maintain this temperature for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 4:1 mixture of n-hexane and ethyl acetate as the eluent. The starting material (2-hydroxy-3-methoxybenzaldehyde) should be consumed.

• Workup: After the reaction is complete, cool the mixture to room temperature. Carefully acidify the mixture to a pH of approximately 3-4 with concentrated hydrochloric acid.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL).

• Washing: Combine the organic layers and wash with water (2 x 50 mL) and then with saturated brine solution (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

Purification

The crude product is purified by column chromatography on silica gel.

• Eluent: A gradient of n-hexane and ethyl acetate (starting with 95:5 and gradually increasing the polarity to 90:10).

• Procedure: Dissolve the crude oil in a minimal amount of dichloromethane and load it onto the silica gel column. Elute with the solvent system, collecting fractions and monitoring by TLC.

• Final Product: Combine the pure fractions and remove the solvent under reduced pressure to yield 2-Difluoromethoxy-3-methoxy-benzaldehyde as a pale yellow oil.

Characterization and Data

The structure and purity of the final product should be confirmed by standard analytical techniques.

Technique	Expected Results
¹H NMR	Resonances corresponding to the aldehyde proton, aromatic protons, methoxy protons, and the characteristic triplet of the -OCF₂H proton.
¹⁹F NMR	A doublet corresponding to the two fluorine atoms of the difluoromethoxy group.
¹³C NMR	Resonances for all carbon atoms, including the triplet for the carbon of the -OCF₂H group due to C-F coupling.
Mass Spectrometry	Molecular ion peak corresponding to the calculated mass of C₉H₈F₂O₃.
Purity (HPLC)	≥95%

Safety and Handling

• All manipulations should be performed in a well-ventilated fume hood.

• Personal protective equipment (safety glasses, lab coat, and gloves) must be worn at all times.

• Sodium 2-chloro-2,2-difluoroacetate is a hazardous substance and should be handled with care.

• DMF is a skin and respiratory irritant.

Troubleshooting

Problem	Possible Cause	Solution
Incomplete Reaction	Insufficient heating or reaction time.	Increase the reaction temperature to 110 °C or extend the reaction time. Ensure the DMF is anhydrous.
Decomposition of the difluoromethylating agent.	Add the sodium 2-chloro-2,2-difluoroacetate in portions over 30 minutes.
Low Yield	Inefficient extraction.	Perform additional extractions with ethyl acetate.
Loss during purification.	Use a less polar eluent system for column chromatography initially.
Formation of Side Products	Reaction with the aldehyde group.	Ensure the reaction temperature does not significantly exceed the recommended temperature.

Conclusion

This application note provides a reliable and reproducible protocol for the synthesis of 2-Difluoromethoxy-3-methoxy-benzaldehyde. The use of sodium 2-chloro-2,2-difluoroacetate offers a practical and efficient method for the O-difluoromethylation of 2-hydroxy-3-methoxybenzaldehyde. This synthetic guide is intended to empower researchers in the fields of medicinal chemistry and drug development with a valuable tool for accessing novel fluorinated building blocks.

References

• Ni, C., & Hu, J. (2019). A General Protocol for C−H Difluoromethylation of Carbon Acids with TMSCF2Br.
• Hands, A. T., Walters, Z. G., Sorrentino, J. P., & Garg, N. K. (2022). Difluoromethylation of Phenols. Organic Syntheses, 99, 164-180.
• Prakash, G. K. S., & Yudin, A. K. (2013).
• Kong, F., Zhang, R., Wang, X., Ni, C., & Hu, J. (2020). Facile double O-difluoromethylations of diphenols with TMSCF2Br. Tetrahedron Letters, 61(12), 151642.
• Hartwig, J. F. (2011). Synthesis of Difluoromethyl Ethers with Difluoromethyltriflate.
• Gouverneur, V. (2021). Late-stage difluoromethylation: concepts, developments and perspective. Chemical Society Reviews, 50(15), 8214-8243.
• Prakash, G. K. S., & Hu, J. (2019). Difluoromethylation of Phenols and Thiophenols with the S-(Difluo-romethyl)sulfonium Salt: Reaction, Scope, and Mechanistic Study. The Journal of Organic Chemistry, 84(22), 14595-14606.

• International Research Publication House. (n.d.). Synthesis of 2-Hydroxy 3-Methoxy Benzaldehyde Thiosemicarbazone (HMBATSC) and its applicatnions for direct and second - International Research Publication House (IRPH). Retrieved from [Link]

• PubChem. (n.d.). 2-Fluoro-3-hydroxy-4-methoxybenzaldehyde. Retrieved from [Link]

• National Institutes of Health. (n.d.). 2-Hydroxy-3-methoxybenzaldehyde 2,4-dinitrophenylhydrazone pyridine monosolvate. Retrieved from [Link]

• Journal of Chemical Technology and Metallurgy. (2017). 4-HYDROXY-3-METHOXYBENZALDEHYDE AS A VOLATILE INHIBITOR ON THE ATMOSPHERIC CORROSION OF CARBON STEEL Victoria Vorobyova1, Olena. Retrieved from [Link]

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• 9. S-, N-, and Se-difluoromethylation using sodium chlorodifluoroacetate - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Comprehensive NMR Analysis of 2-Difluoromethoxy-3-methoxy-benzaldehyde

Introduction: The Significance of Fluorinated Benzaldehydes

Substituted benzaldehydes are fundamental building blocks in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The introduction of fluorine-containing functional groups, such as the difluoromethoxy (–OCHF₂) group, can significantly alter a molecule's physicochemical properties, including lipophilicity, metabolic stability, and binding affinity. 2-Difluoromethoxy-3-methoxy-benzaldehyde is a valuable intermediate whose precise structural characterization is paramount for its effective use in drug discovery pipelines.

Nuclear Magnetic Resonance (NMR) spectroscopy is the definitive technique for the unambiguous structural elucidation of such molecules. Its power lies in its ability to probe the chemical environment of specific nuclei. For this particular compound, a multi-nuclear approach employing ¹H, ¹⁹F, and ¹³C NMR is not just beneficial but essential for complete and trustworthy characterization. This guide provides a detailed protocol and in-depth analysis of the expected NMR spectra, explaining the causal relationships between the molecular structure and the resulting spectral features.

Predicted NMR Spectral Data: A Predictive Framework

As no public domain experimental spectra for 2-difluoromethoxy-3-methoxy-benzaldehyde are available, this section provides a predictive analysis based on established NMR principles and data from structurally analogous compounds. This predictive framework serves as a robust benchmark for researchers synthesizing this compound.

• Molecular Structure and Numbering Scheme

Caption: Structure of 2-difluoromethoxy-3-methoxy-benzaldehyde.

• Table 1: Predicted Multinuclear NMR Data (in CDCl₃, at 400 MHz for ¹H)

Nucleus / Position	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant(s) (J, Hz)	Rationale & Notes
¹H NMR
H7 (CHO)	~10.4	s	-	Highly deshielded by the carbonyl group.[1]
H6	~7.6	dd	³J ≈ 8.0, ⁴J ≈ 1.5	ortho to the electron-withdrawing CHO group.
H4	~7.5	t	³J ≈ 8.0	Flanked by two CH groups.
H5	~7.3	dd	³J ≈ 8.0, ⁴J ≈ 1.5	Influenced by two ortho ether groups.
H9 (OCHF₂ )	~6.7	t	²JHF ≈ 73	Characteristic triplet due to coupling with two equivalent fluorine atoms.[2][3]
H8 (OCH₃ )	~3.9	s	-	Typical chemical shift for an aryl methoxy group.[4]
¹³C NMR
C7 (CHO)	~189	t	³JCF ≈ 3-5	Carbonyl carbon, slightly coupled to the distant fluorine atoms.[5]
C3 (C-OCH₃)	~153	d	³JCF ≈ 4-6	Aromatic carbon bearing the methoxy group.
C2 (C-OCHF₂)	~145	t	²JCF ≈ 25-30	Aromatic carbon bearing the difluoromethoxy group, split by two fluorine atoms.[6]
C1 (C-CHO)	~130	m	-	Quaternary carbon attached to the aldehyde.
C6	~128	s	-	Aromatic CH.
C4	~125	s	-	Aromatic CH.
C5	~118	d	⁴JCF ≈ 1-2	Aromatic CH, may show small coupling to fluorine.
C9 (OC HF₂)	~117	t	¹JCF ≈ 255	Diagnostic triplet with a large one-bond C-F coupling constant.[7]
C8 (OC H₃)	~56	s	-	Methoxy carbon.[4]
¹⁹F NMR
F9 (OCHF₂ )	~ -82	d	²JFH ≈ 73	Doublet due to coupling with the single proton on the same carbon.[2][3]

In-Depth NMR Analysis and Structural Verification

The trustworthiness of the structural assignment comes from the self-validating interplay between the ¹H, ¹³C, and ¹⁹F spectra. Each spectrum provides a piece of the puzzle that must be corroborated by the others.

• ¹H NMR Spectrum Analysis: The proton spectrum is expected to show five distinct signals. The aldehyde proton (H7) will be the most downfield signal around 10.4 ppm, a characteristic region for benzaldehydes.[1] The methoxy group (H8) should appear as a sharp singlet at approximately 3.9 ppm. The most diagnostic signal for the difluoromethoxy group is the proton (H9), which is anticipated to be a triplet centered around 6.7 ppm due to the large two-bond coupling (²JHF) of about 73 Hz to the two fluorine atoms.[2][3] The three aromatic protons (H4, H5, H6) will form a complex multiplet system between 7.3 and 7.7 ppm. Their specific shifts and splitting patterns are dictated by their positions relative to the three different substituents.

• ¹⁹F NMR Spectrum Analysis: This is arguably the most straightforward spectrum. It should contain a single signal: a doublet around -82 ppm (referenced to CFCl₃). The doublet arises from the two equivalent fluorine atoms being split by the single proton on the same carbon (H9). The measured coupling constant must match the ²JHF value observed in the ¹H NMR spectrum, providing a critical cross-validation point.

• ¹³C NMR Spectrum Analysis: The carbon spectrum provides the backbone confirmation. The aldehyde carbon (C7) will be significantly downfield (~189 ppm). The most revealing signal is the difluoromethoxy carbon (C9) at ~117 ppm, which will appear as a triplet with a very large one-bond carbon-fluorine coupling constant (¹JCF) of approximately 255 Hz.[7] This signal is an unambiguous indicator of the –OCHF₂ group. Furthermore, the aromatic carbons directly attached to the electronegative ether groups (C2 and C3) will be downfield, and C2 will exhibit a triplet pattern due to two-bond coupling to the fluorine atoms, while C3 will show a smaller doublet coupling.[6]

• Advanced Verification with 2D NMR: For absolute certainty, 2D NMR experiments like HSQC and HMBC are invaluable.[8][9]

  • HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates directly bonded protons and carbons. It would definitively link H9 to C9, H8 to C8, and the aromatic protons (H4, H5, H6) to their respective carbons.

  • HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons over two or three bonds. Key expected correlations include:

    • The aldehyde proton (H7) to the aromatic carbons C1 and C6.

    • The difluoromethoxy proton (H9) to the aromatic carbon C2.

    • The methoxy protons (H8) to the aromatic carbon C3.

Experimental Protocols

Adherence to a standardized protocol is crucial for obtaining high-quality, reproducible NMR data.

• Workflow for NMR Analysis

Caption: Standardized workflow for the NMR analysis of small molecules.

• A. Sample Preparation Protocol

• Weighing the Sample: For ¹H and ¹⁹F NMR, accurately weigh 5-10 mg of 2-difluoromethoxy-3-methoxy-benzaldehyde. For ¹³C NMR, a higher concentration of 20-40 mg is recommended due to the lower natural abundance of the ¹³C isotope.[10]

• Solvent Selection: Choose a high-purity deuterated solvent that fully dissolves the sample. Chloroform-d (CDCl₃) is an excellent first choice for this compound. Ensure the solvent contains an internal standard like tetramethylsilane (TMS) for accurate chemical shift referencing (δ = 0.00 ppm).[11]

• Dissolution and Transfer: Dissolve the sample in approximately 0.6-0.7 mL of the deuterated solvent in a clean, dry vial. Once fully dissolved, filter the solution through a small cotton or glass wool plug in a Pasteur pipette directly into a high-quality 5 mm NMR tube to remove any particulate matter.[12][13] The final sample height in the tube should be around 4-5 cm.

• Capping and Cleaning: Cap the NMR tube securely. Wipe the outside of the tube with a lint-free tissue dampened with isopropanol or acetone to remove any dust or fingerprints.

• B. Instrument and Acquisition Parameters

• Instrument Setup: Insert the sample into the NMR spectrometer. The instrument's software will be used to lock onto the deuterium signal of the solvent, which compensates for any magnetic field drift. Perform shimming (either automatically or manually) to optimize the magnetic field homogeneity, which is critical for achieving sharp, well-resolved peaks.[12]

• ¹H NMR Acquisition:

  • Pulse Program: Standard single-pulse (zg30).

  • Spectral Width: ~16 ppm (e.g., from -2 to 14 ppm).

  • Number of Scans: 8 to 16 scans.

  • Relaxation Delay (d1): 2-5 seconds.

• ¹⁹F NMR Acquisition:

  • Pulse Program: Standard single-pulse with proton decoupling.

  • Spectral Width: ~200 ppm (e.g., from -200 to 0 ppm).

  • Number of Scans: 16 to 64 scans.

  • Referencing: Use an external or internal reference standard if needed, although modern spectrometers can reference internally.

• ¹³C NMR Acquisition:

  • Pulse Program: Standard single-pulse with proton decoupling (e.g., zgpg30).

  • Spectral Width: ~240 ppm (e.g., from -10 to 230 ppm).

  • Number of Scans: 1024 to 4096 scans (or more, depending on concentration).

  • Relaxation Delay (d1): 2 seconds.

• C. Data Processing

• Fourier Transformation: Apply an exponential window function (line broadening of ~0.3 Hz for ¹H) to the Free Induction Decay (FID) to improve the signal-to-noise ratio, followed by Fourier transformation.[14]

• Phase and Baseline Correction: Manually or automatically correct the phase of the spectrum to ensure all peaks are in positive absorption mode. Apply a polynomial function to correct any baseline distortions.[15]

• Referencing: Calibrate the ¹H and ¹³C spectra to the TMS signal at 0.00 ppm. The ¹⁹F spectrum should be referenced according to the spectrometer's standard procedure.

• Analysis: Integrate the peak areas in the ¹H spectrum to determine proton ratios. Use the peak-picking function to accurately identify chemical shifts and measure coupling constants for all spectra.

References

• Royal Society of Chemistry. (n.d.). Electronic Supplementary Information. Retrieved from [Link]

• Tantillo, D. J., et al. (2018). Prediction of 19F NMR Chemical Shifts for Fluorinated Aromatic Compounds. The Journal of Organic Chemistry. Retrieved from [Link]

• Penner, P., et al. (2022). QM Assisted ML for 19F NMR Chemical Shift Prediction. ChemRxiv. Retrieved from [Link]

• ALWSCI. (2024). How To Prepare And Run An NMR Sample. Retrieved from [Link]

• Led, J. J. (n.d.). NMR Data Processing. Retrieved from [Link]

• MIT OpenCourseWare. (n.d.). FT-NMR Sample Preparation Guide. Retrieved from [Link]

• Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. Retrieved from [Link]

• Scribd. (n.d.). NMR Sample Preparation Guide. Retrieved from [Link]

• Fuloria, N. K., & Fuloria, S. (2013). Structural Elucidation of Small Organic Molecules by 1D, 2D and Multi Dimensional-Solution NMR Spectroscopy. OMICS International. Retrieved from [Link]

• Wikipedia. (n.d.). Two-dimensional nuclear magnetic resonance spectroscopy. Retrieved from [Link]

• Creative Biostructure. (n.d.). NMR Data Processing and Interpretation. Retrieved from [Link]

• Zhang, L., et al. (2023). Synthesis of N-Difluoromethyl Benzothiazole (or Benzoxazole) Selenones as Novel Inhibitors Against Phytopathogenic Fungi. MDPI. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). proton 1H NMR spectrum of benzaldehyde. Retrieved from [Link]

• ResearchGate. (2016). Guide to NMR Method Development and Validation – Part II: Multivariate data analysis. Retrieved from [Link]

• ResearchGate. (n.d.). 13C NMR chemical shifts of carbonyl groups in substituted benzaldehydes and acetophenones. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Difluoromethylation and gem-difluorocyclopropenation with difluorocarbene generated by decarboxylation. Retrieved from [Link]

• Doddrell, D., et al. (1976). 13C nuclear magnetic resonance studies of some fluorinated and trifluoromethylated aromatic compounds. Journal of the Chemical Society, Perkin Transactions 2. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Supporting information. Retrieved from [Link]

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Application Note: Infrared Spectroscopy Analysis of 2-Difluoromethoxy-3-methoxy-benzaldehyde

Abstract

This technical guide provides a detailed protocol and theoretical analysis for the characterization of 2-Difluoromethoxy-3-methoxy-benzaldehyde using Fourier Transform Infrared (FTIR) spectroscopy. As a key building block in medicinal chemistry and materials science, unambiguous structural confirmation is paramount. Infrared spectroscopy offers a rapid, non-destructive method to confirm the presence of key functional groups. This note outlines the experimental procedure for acquiring a high-quality IR spectrum and provides a detailed interpretation of the expected absorption bands based on the analysis of structurally related compounds and established spectroscopic principles.

Introduction: The Significance of 2-Difluoromethoxy-3-methoxy-benzaldehyde

2-Difluoromethoxy-3-methoxy-benzaldehyde, with the molecular formula C₉H₈F₂O₃ and a molecular weight of 202.16 g/mol , is a highly functionalized aromatic aldehyde.[1] The presence of the difluoromethoxy group (-OCHF₂) imparts unique electronic properties, potentially enhancing metabolic stability and membrane permeability in drug candidates. Its structural analogue, 2-Fluoro-3-methoxybenzaldehyde, is a known precursor in the synthesis of active pharmaceutical ingredients (APIs), including benzosuberone derivatives and various bicyclic heterocycles. Given its potential utility, a robust and reliable method for its structural characterization is essential for quality control and reaction monitoring.

Infrared (IR) spectroscopy is a powerful analytical technique that probes the vibrational modes of molecules. Specific functional groups absorb infrared radiation at characteristic frequencies, making it an ideal tool for identifying the key structural motifs within 2-Difluoromethoxy-3-methoxy-benzaldehyde: the aldehyde, the aromatic ring, the methoxy group, and the difluoromethoxy group.

Experimental Protocol: Acquiring the FTIR Spectrum

The following protocol details the Potassium Bromide (KBr) pellet method, a common and effective technique for obtaining the transmission FTIR spectrum of a solid sample.[2][3] This method is chosen due to its ability to produce high-quality spectra with minimal interference for powdered samples.

Materials and Equipment

• 2-Difluoromethoxy-3-methoxy-benzaldehyde (solid)

• FTIR grade Potassium Bromide (KBr), dried

• Agate mortar and pestle

• Pellet-forming die

• Hydraulic press

• FTIR spectrometer

Step-by-Step Methodology

• Sample Preparation:

  • Gently grind approximately 1-2 mg of 2-Difluoromethoxy-3-methoxy-benzaldehyde into a fine powder using an agate mortar and pestle.

  • Add approximately 100-200 mg of dry FTIR grade KBr to the mortar.

  • Thoroughly mix the sample and KBr by grinding the mixture for 1-2 minutes until a homogeneous, fine powder is obtained. The fine grinding is crucial to reduce scattering of the infrared radiation.[4]

• Pellet Formation:

  • Transfer a portion of the KBr-sample mixture into the pellet-forming die.

  • Place the die under a hydraulic press and apply a force of approximately 8-10 tons for several minutes. This pressure causes the KBr to become plastic and form a transparent or translucent pellet.[3]

  • Carefully release the pressure and extract the pellet from the die. A high-quality pellet should be thin and transparent.

• Spectral Acquisition:

  • Place the KBr pellet into the sample holder of the FTIR spectrometer.

  • Acquire a background spectrum of the empty sample compartment to correct for atmospheric water and carbon dioxide absorptions.

  • Acquire the sample spectrum over the range of 4000-400 cm⁻¹. Co-add a sufficient number of scans (e.g., 32 or 64) to achieve an adequate signal-to-noise ratio.

Diagram of the Experimental Workflow

Caption: Workflow for KBr Pellet Preparation and FTIR Analysis.

Spectral Interpretation and Analysis

While an experimental spectrum for 2-Difluoromethoxy-3-methoxy-benzaldehyde is not publicly available, a detailed prediction of its key absorption bands can be made by analyzing its constituent functional groups and comparing them to structurally similar molecules.

Predicted IR Absorption Bands

Vibrational Mode	Expected Wavenumber (cm⁻¹)	Intensity	Rationale and Comparative Analysis
Aromatic C-H Stretch	3100 - 3000	Medium to Weak	Typical for C-H stretching vibrations on a benzene ring.[5][6]
Aldehyde C-H Stretch	2900 - 2800 & 2800 - 2700	Weak to Medium	Characteristic Fermi doublet for the aldehyde C-H bond. The presence of these two peaks is a strong indicator of an aldehyde.[7][8]
Methoxy C-H Stretch	2980 - 2940 & 2850 - 2820	Medium	Asymmetric and symmetric stretching of the C-H bonds in the -OCH₃ group.
Carbonyl (C=O) Stretch	1710 - 1685	Strong	Conjugation of the aldehyde to the aromatic ring lowers the frequency from a typical aliphatic aldehyde (~1730 cm⁻¹).[7] Benzaldehyde itself shows a strong C=O stretch around 1700 cm⁻¹.[5]
Aromatic C=C Stretch	1600 - 1450	Medium to Strong	Multiple bands are expected due to the C=C stretching vibrations within the benzene ring. For example, anisaldehyde shows peaks in the 1600-1500 cm⁻¹ region.[1]
C-O-C Asymmetric Stretch	1275 - 1200	Strong	Aromatic ethers, like anisole, typically show a strong absorption in this region. This will likely be a prominent feature.
C-F Stretches	1100 - 1000	Strong	C-F bonds give rise to very strong absorptions. The difluoromethoxy group (-OCHF₂) will likely exhibit multiple strong bands in this region.
C-O-C Symmetric Stretch	1075 - 1020	Medium	Associated with the aromatic ether linkage.
Aromatic C-H Out-of-Plane Bending	900 - 675	Medium to Strong	The substitution pattern on the benzene ring will determine the exact position and number of these bands, providing information about the 1,2,3-trisubstituted pattern.

Causality Behind Expected Spectral Features

• Aldehyde Group: The most diagnostic features will be the strong C=O stretch around 1700 cm⁻¹ and the characteristic pair of weak C-H stretching bands between 2700 and 2900 cm⁻¹. The electronic effect of the ortho-difluoromethoxy and meta-methoxy groups may slightly shift the C=O frequency, but it will remain a prominent, sharp peak.

• Difluoromethoxy Group: The high electronegativity of fluorine atoms will result in strong C-F stretching vibrations, appearing as intense bands in the 1100-1000 cm⁻¹ region. These strong absorptions are a key confirmation of the presence of this group.

• Aromatic System: The aromatic C=C stretching bands between 1600-1450 cm⁻¹ and the C-H stretches above 3000 cm⁻¹ confirm the benzene core. The out-of-plane C-H bending bands in the fingerprint region (below 900 cm⁻¹) can further corroborate the substitution pattern.

• Methoxy Group: The C-H stretches of the methyl group will be visible below 3000 cm⁻¹, and the strong C-O-C ether linkage will contribute to the complex absorptions in the 1300-1000 cm⁻¹ region, likely overlapping with the C-F stretches.

Conclusion

FTIR spectroscopy is an indispensable tool for the structural verification of 2-Difluoromethoxy-3-methoxy-benzaldehyde. By following the detailed KBr pellet protocol, a high-quality spectrum can be reliably obtained. The interpretation of this spectrum, guided by the predicted absorption bands for the aldehyde, difluoromethoxy, methoxy, and aromatic functionalities, allows for unambiguous confirmation of the molecule's identity. This application note serves as a practical guide for researchers in synthetic chemistry, drug discovery, and quality control, ensuring the integrity of this valuable chemical intermediate.

References

• University of the West Indies. (n.d.). Sample preparation for FT-IR. Retrieved from [Link]

• Brainly. (2023, July 1). Analyze the IR spectrum of p-anisaldehyde. Retrieved from [Link]

• Nyquist, R., Settineri, S., & Luoma, D. (1992). Infrared Study of Benzaldehyde and 4-Substituted Benzaldehydes in Carbon Tetrachloride and/or Chloroform Solutions: Aldehydic CH Group. Applied Spectroscopy, 46(2), 293-305. Retrieved from [Link]

• Drawell. (n.d.). Sample Preparation for FTIR Analysis - Sample Types and Prepare Methods. Retrieved from [Link]

• Rocky Mountain Labs. (2023, October 23). What sample is needed for FTIR?. Retrieved from [Link]

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• Master Organic Chemistry. (2016, November 23). Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra. Retrieved from [Link]

• Tolstorozhev, G. B., et al. (2012). IR Spectra of benzaldehyde and its derivatives in different aggregate states. Optics and Spectroscopy, 113(2), 179-183. Retrieved from [Link]

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• Indian Academy of Sciences. (n.d.). Overtone spectroscopy of some benzaldehyde derivatives. Retrieved from [Link]

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The Strategic Utility of 2-Difluoromethoxy-3-methoxy-benzaldehyde in Modern Organic Synthesis

Introduction: The Emergence of a Privileged Scaffold in Medicinal Chemistry

In the landscape of contemporary drug discovery and organic synthesis, the strategic incorporation of fluorine-containing moieties has become a cornerstone for the development of novel therapeutic agents. The difluoromethoxy (-OCF₂H) group, in particular, has garnered significant attention for its unique ability to modulate the physicochemical and pharmacokinetic properties of parent molecules.[1] This functional group can enhance metabolic stability, fine-tune lipophilicity, and introduce favorable intermolecular interactions through its capacity to act as a hydrogen bond donor.[1][2] It is within this context that 2-Difluoromethoxy-3-methoxy-benzaldehyde emerges as a highly valuable, albeit specialized, building block for the synthesis of complex molecular architectures with potential therapeutic applications.

This technical guide serves as a comprehensive resource for researchers, scientists, and drug development professionals, providing in-depth application notes and detailed protocols for the synthesis and utilization of 2-Difluoromethoxy-3-methoxy-benzaldehyde. The narrative emphasizes the causality behind experimental choices, ensuring that each protocol is a self-validating system grounded in established chemical principles.

Synthesis of 2-Difluoromethoxy-3-methoxy-benzaldehyde: A Protocol Grounded in Analogy

Proposed Synthetic Pathway

The synthesis proceeds via the O-difluoromethylation of the phenolic hydroxyl group of o-vanillin using a difluorocarbene precursor, such as sodium 2-chloro-2,2-difluoroacetate.

Caption: Proposed synthesis of 2-Difluoromethoxy-3-methoxy-benzaldehyde.

Detailed Experimental Protocol: Synthesis of 2-Difluoromethoxy-3-methoxy-benzaldehyde

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Amount	Moles
2-Hydroxy-3-methoxybenzaldehyde	152.15	2.0 g	0.013
Sodium 2-chloro-2,2-difluoroacetate	152.46	4.8 g	0.031
Cesium Carbonate (Cs₂CO₃)	325.82	72 mg	0.00022
N,N-Dimethylformamide (DMF)	73.09	14 mL	-
Water (H₂O)	18.02	14 mL	-
Ethyl Acetate (EtOAc)	88.11	As needed	-
n-Hexane	86.18	As needed	-
Magnesium Sulfate (MgSO₄)	120.37	As needed	-
Concentrated Hydrochloric Acid (HCl)	36.46	As needed	-

Procedure:

• To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-hydroxy-3-methoxybenzaldehyde (2.0 g, 0.013 mol), sodium 2-chloro-2,2-difluoroacetate (4.8 g, 0.031 mol), cesium carbonate (72 mg, 0.00022 mol), DMF (14 mL), and water (14 mL).

• Heat the reaction mixture to 100 °C with vigorous stirring for 3.5 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the mixture to room temperature.

• Acidify the mixture with concentrated hydrochloric acid to a pH of approximately 2-3.

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (2 x 25 mL).

• Combine the organic layers and wash with water (2 x 25 mL) and then with brine (1 x 25 mL).

• Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography on silica gel using a mixture of ethyl acetate and n-hexane (e.g., 1:4) as the eluent to afford pure 2-Difluoromethoxy-3-methoxy-benzaldehyde.

Expected Yield: Based on the analogous reaction with vanillin, a yield of approximately 90% can be anticipated.[3]

Applications in Organic Synthesis: A Versatile Precursor for Bioactive Molecules

The synthetic utility of 2-Difluoromethoxy-3-methoxy-benzaldehyde is predicated on the reactivity of its aldehyde functionality and the unique properties imparted by the difluoromethoxy group. Drawing parallels with the reactivity of the structurally similar 2-fluoro-3-methoxybenzaldehyde, we can confidently propose its application in the synthesis of various heterocyclic and carbocyclic scaffolds of medicinal interest.[5]

Synthesis of Benzosuberone Derivatives

Benzosuberone derivatives are important structural motifs in a number of biologically active compounds. The reaction of 2-Difluoromethoxy-3-methoxy-benzaldehyde with a suitable Wittig reagent, followed by an intramolecular Friedel-Crafts acylation, provides a direct route to this class of compounds.

Caption: Proposed synthesis of benzosuberone derivatives.

Protocol: Synthesis of a Benzosuberone Precursor via Wittig Reaction

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Amount	Moles
2-Difluoromethoxy-3-methoxy-benzaldehyde	202.16	1.0 g	0.0049
(3-Carboxypropyl)triphenylphosphonium bromide	443.31	2.4 g	0.0054
Potassium tert-butoxide (t-BuOK)	112.21	1.1 g	0.0098
Tetrahydrofuran (THF), anhydrous	72.11	20 mL	-

Procedure:

• In a flame-dried 100 mL round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend (3-carboxypropyl)triphenylphosphonium bromide (2.4 g, 0.0054 mol) in anhydrous THF (20 mL).

• Cool the suspension to 0 °C in an ice bath and add potassium tert-butoxide (1.1 g, 0.0098 mol) portion-wise, maintaining the temperature below 5 °C. The formation of a deep orange-red color indicates the generation of the ylide.

• Stir the mixture at 0 °C for 30 minutes.

• Add a solution of 2-Difluoromethoxy-3-methoxy-benzaldehyde (1.0 g, 0.0049 mol) in anhydrous THF (5 mL) dropwise to the ylide solution at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Quench the reaction by the slow addition of water (10 mL).

• Acidify the mixture with 1 M HCl to pH 2-3 and extract with ethyl acetate (3 x 20 mL).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the residue by column chromatography to yield the desired Wittig product.

The subsequent intramolecular Friedel-Crafts acylation can be achieved using Eaton's reagent (phosphorus pentoxide in methanesulfonic acid) to afford the benzosuberone core.[5]

Synthesis of Bicyclic Heterocycles

The aldehyde functionality of 2-Difluoromethoxy-3-methoxy-benzaldehyde serves as a versatile handle for the construction of various nitrogen-containing heterocycles, such as hydroisoquinolines and quinazolines, which are prevalent in many pharmaceuticals.

Example: Synthesis of a Dihydroisoquinoline Derivative

A Pictet-Spengler reaction with a suitable phenethylamine derivative would provide access to the tetrahydroisoquinoline scaffold. Alternatively, a Pomeranz-Fritsch reaction or a Bischler-Napieralski reaction followed by reduction can be employed.

Caption: Potential pathways to bicyclic heterocycles.

Protocol: Synthesis of an Oxime Derivative

As a precursor to further transformations, the synthesis of the corresponding oxime is a fundamental step.

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Amount	Moles
2-Difluoromethoxy-3-methoxy-benzaldehyde	202.16	1.0 g	0.0049
Hydroxylamine hydrochloride (NH₂OH·HCl)	69.49	0.41 g	0.0059
Sodium hydroxide (NaOH)	40.00	0.24 g	0.0060
Ethanol (EtOH)	46.07	10 mL	-
Water (H₂O)	18.02	5 mL	-

Procedure:

• In a 50 mL round-bottom flask, dissolve hydroxylamine hydrochloride (0.41 g, 0.0059 mol) and sodium hydroxide (0.24 g, 0.0060 mol) in a mixture of water (5 mL) and ethanol (10 mL).

• Add 2-Difluoromethoxy-3-methoxy-benzaldehyde (1.0 g, 0.0049 mol) to the solution.

• Reflux the reaction mixture for 1 hour.

• Cool the mixture to room temperature and remove the ethanol under reduced pressure.

• Add water (10 mL) to the residue and adjust the pH to 4 with 1 M HCl.

• Extract the aqueous layer with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate to yield the oxime derivative.[6]

Conclusion: A Building Block of Strategic Importance

2-Difluoromethoxy-3-methoxy-benzaldehyde represents a valuable and versatile building block for the synthesis of complex organic molecules, particularly those with potential applications in medicinal chemistry. The presence of the difluoromethoxy group offers a strategic advantage in modulating the pharmacokinetic properties of target compounds. The protocols and applications detailed in this guide, while grounded in analogy due to the novelty of the title compound, provide a solid foundation for researchers to explore the rich chemistry of this promising reagent. Further investigation into the reactivity and applications of 2-Difluoromethoxy-3-methoxy-benzaldehyde is warranted and is expected to unlock its full potential in the advancement of organic synthesis and drug discovery.

References

• Gillis, E. P., Eastman, K. J., Hill, M. D., Donnelly, D. J., & Meanwell, N. A. (2015). Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 58(21), 8315–8359. [Link]

• Zhu, W., Wang, J., Wang, S., Gu, Z., Aceña, J. L., Izawa, K., Liu, H., & Soloshonok, V. A. (2014). Recent advances in the trifluoromethylation methodology and new CF3-containing drugs. Journal of Fluorine Chemistry, 167, 37-54.

• PrepChem. (n.d.). Synthesis of 3-(Difluoromethoxy)benzaldehyde Oxime. Retrieved from [Link]

• Hu, J., Zhang, W., & Wang, F. (2009). Recent Advances in the Synthetic Application of Difluorocarbene. Synthesis, 2009(13), 2095-2116.
• Ni, C., & Hu, J. (2016). The unique role of fluorine in the design ofCathepsin K inhibitors. Future Medicinal Chemistry, 8(10), 1109-1122.

• Inoue, M., Sumii, Y., & Shibata, N. (2020). Contribution of Organofluorine Compounds to Pharmaceuticals. ACS Omega, 5(19), 10633–10640. [Link]

• MDPI. (2024). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Retrieved from [Link]

• ACS Publications. (2024). Vanillin Derivatives in Drug Design: Structure–Activity Relationship (SAR) Hotspots and Synthetic Pathways for Enhanced Pharmacological Activity. ACS Omega. [Link]

• National Center for Biotechnology Information. (2022). Facile Entry to Pharmaceutically Important 3-Difluoromethyl-Quinoxalin-2-Ones Enabled by Visible-Light-Driven Difluoromethylation of Quinoxalin-2-Ones. Molecules, 27(24), 8820. [Link]

• National Center for Biotechnology Information. (2020). Synthesis of Tri- and Difluoromethoxylated Compounds by Visible Light Photoredox Catalysis. Accounts of Chemical Research, 53(4), 846-861. [Link]

• National Center for Biotechnology Information. (n.d.). CF2H: a fascinating group for application in drug development enabling modulation of many molecular properties. Retrieved from [Link]

• National Center for Biotechnology Information. (2024). Vanillin and Its Derivatives: A Critical Review of Their Anti-Inflammatory, Anti-Infective, Wound-Healing, Neuroprotective, and Anti-Cancer Health-Promoting Benefits. Molecules, 29(1), 1. [Link]

• National Center for Biotechnology Information. (2019). Synthesis and Evaluation of Vanillin Derivatives as Antimicrobial Agents. Molecules, 24(4), 775. [Link]

• ResearchGate. (2023). Difluoromethylation Reactions of Organic Compounds. Retrieved from [Link]

• Google Patents. (n.d.). CN103864588A - Preparation method of 2,3-dimethoxy benzaldehyde.

• International Research Publication House. (n.d.). Synthesis of 2-Hydroxy 3-Methoxy Benzaldehyde Thiosemicarbazone (HMBATSC) and its applicatnions for direct and second. Retrieved from [Link]

• PrepChem. (n.d.). Synthesis of 4-hydroxy-3-methoxy benzaldehyde. Retrieved from [Link]

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The Strategic Application of 2-Difluoromethoxy-3-methoxy-benzaldehyde in Modern Medicinal Chemistry: A Guide for Drug Discovery Professionals

Introduction: Unlocking New Pharmacological Space with a Fluorinated Building Block

In the landscape of contemporary drug discovery, the strategic incorporation of fluorine-containing motifs is a cornerstone of rational drug design. The unique physicochemical properties imparted by fluorine can profoundly influence a molecule's metabolic stability, lipophilicity, and target-binding affinity. Among the arsenal of fluorinated functional groups, the difluoromethoxy group (-OCF₂H) has garnered significant attention as a versatile bioisostere and a modulator of pharmacokinetic properties. This technical guide delves into the medicinal chemistry applications of 2-Difluoromethoxy-3-methoxy-benzaldehyde , a highly functionalized aromatic aldehyde poised to serve as a valuable scaffold in the synthesis of novel therapeutic agents.

While direct, extensive literature on this specific molecule is emerging, its utility can be expertly inferred from the well-established reactivity of the benzaldehyde functional group and the advantageous properties of the difluoromethoxy substituent. This guide provides a comprehensive overview of its potential applications, detailed synthetic protocols, and the underlying scientific rationale for its use in constructing biologically active molecules, particularly in the realm of kinase inhibitors and other heterocyclic pharmacophores.

The Difluoromethoxy Group: A Bioisosteric Advantage

The difluoromethoxy group is a fascinating and highly valuable substituent in medicinal chemistry, primarily due to its role as a bioisostere for more common functional groups like the hydroxyl (-OH), thiol (-SH), and methoxy (-OCH₃) groups.[1] This bioisosteric replacement can lead to significant improvements in a drug candidate's profile.

Key Physicochemical Properties and Their Implications:

Property	Comparison with Analogs (-OH, -OCH₃)	Implication in Drug Design
Metabolic Stability	More resistant to oxidative metabolism than -OCH₃.[1]	Blocks O-demethylation, a common metabolic pathway, leading to an increased drug half-life and reduced clearance.[1]
Lipophilicity	Moderately lipophilic, often intermediate between -OH and -OCH₃.	Allows for fine-tuning of a molecule's logP value to optimize membrane permeability and bioavailability.
Hydrogen Bonding	The -OCF₂H group can act as a hydrogen bond donor.	Can mimic the hydrogen bonding interactions of a hydroxyl or thiol group, potentially preserving or enhancing binding affinity to a biological target.[1]
Electronic Effects	The fluorine atoms are electron-withdrawing, influencing the pKa of nearby functional groups.	Can modulate the electronic environment of the aromatic ring, impacting reactivity and interactions with target proteins.

The strategic placement of the difluoromethoxy group at the ortho position and a methoxy group at the meta position in 2-Difluoromethoxy-3-methoxy-benzaldehyde creates a unique electronic and steric environment, offering a versatile platform for the synthesis of diverse and potentially potent bioactive molecules.

Synthetic Protocol: Preparation of 2-Difluoromethoxy-3-methoxy-benzaldehyde

A plausible and efficient synthesis of the title compound can be envisioned starting from the commercially available 2-hydroxy-3-methoxybenzaldehyde. The following protocol is based on established difluoromethylation methods for phenolic hydroxyl groups.

Reaction Scheme:

Sources

• 1. Chemical Insights Into the Synthetic Chemistry of Quinazolines: Recent Advances - PMC [pmc.ncbi.nlm.nih.gov]

The Strategic Role of 2-Difluoromethoxy-3-methoxy-benzaldehyde in Modern Pharmaceutical Synthesis: A Guide for Researchers

In the landscape of contemporary drug discovery, the strategic incorporation of fluorine-containing moieties has become a cornerstone for enhancing the pharmacokinetic and pharmacodynamic profiles of therapeutic candidates. Among the array of fluorinated building blocks, 2-Difluoromethoxy-3-methoxy-benzaldehyde emerges as a particularly valuable intermediate. Its unique substitution pattern—a difluoromethoxy group, a methoxy group, and a reactive aldehyde function—offers medicinal chemists a versatile scaffold for the synthesis of complex and potent bioactive molecules. This guide provides an in-depth exploration of the applications of 2-Difluoromethoxy-3-methoxy-benzaldehyde, complete with detailed protocols and the scientific rationale behind its use.

The difluoromethoxy (-OCF₂H) group is of particular interest as it can serve as a lipophilic hydrogen bond donor, potentially acting as a bioisostere for hydroxyl, thiol, or amine groups. This substitution can lead to improved metabolic stability and enhanced cell membrane permeability. The adjacent methoxy group further modulates the electronic and steric properties of the aromatic ring, influencing its reactivity and interaction with biological targets.

Core Physicochemical and Pharmacokinetic Implications

The introduction of the difluoromethoxy group in place of more traditional substituents like a hydroxyl or methoxy group can have profound effects on a molecule's properties. Understanding these shifts is critical for rational drug design.

Property	Impact of 2-Difluoromethoxy-3-methoxy Moiety	Rationale
Metabolic Stability	Increased	The Carbon-Fluorine bond is significantly stronger than a Carbon-Hydrogen bond, making the difluoromethoxy group more resistant to oxidative metabolism compared to a simple methoxy or hydroxyl group.
Lipophilicity (LogP)	Moderate Increase	The fluorine atoms increase lipophilicity, which can enhance membrane permeability and oral bioavailability. The effect is generally less pronounced than that of a trifluoromethyl group, allowing for finer tuning.
Hydrogen Bonding	Unique Donor Capability	The hydrogen atom of the -OCF₂H group can act as a hydrogen bond donor, a property not present in a methoxy group. This can lead to novel and enhanced binding interactions with target proteins.
Acidity/Basicity (pKa)	Electron-Withdrawing Effect	The electronegative fluorine atoms can influence the pKa of nearby functional groups, which can be critical for optimizing drug-receptor interactions and solubility.

Synthesis of 2-Difluoromethoxy-3-methoxy-benzaldehyde

A likely precursor for this synthesis is 2-hydroxy-3-methoxybenzaldehyde. The introduction of the difluoromethyl group can be achieved using various reagents, with sodium chlorodifluoroacetate being a common and effective choice.

Caption: Plausible synthetic route to the target intermediate.

Protocol: Hypothetical Synthesis of 2-Difluoromethoxy-3-methoxy-benzaldehyde

Disclaimer: This protocol is a hypothetical adaptation based on similar reported procedures and should be optimized and validated in a laboratory setting.

Materials:

• 2-Hydroxy-3-methoxybenzaldehyde

• Sodium chlorodifluoroacetate

• Potassium carbonate (K₂CO₃)

• N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware and purification apparatus

Procedure:

• To a solution of 2-hydroxy-3-methoxybenzaldehyde (1.0 eq) in DMF, add potassium carbonate (2.0-3.0 eq).

• Add sodium chlorodifluoroacetate (1.5-2.0 eq) to the suspension.

• Heat the reaction mixture to 80-100 °C and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and pour it into water.

• Extract the aqueous mixture with ethyl acetate (3 x volumes).

• Combine the organic layers and wash with water and then brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield 2-Difluoromethoxy-3-methoxy-benzaldehyde.

Applications in Pharmaceutical Synthesis: Gateway to Bioactive Heterocycles

Substituted benzaldehydes are foundational intermediates in the synthesis of a vast array of heterocyclic compounds that form the core of many pharmaceuticals.[1] 2-Difluoromethoxy-3-methoxy-benzaldehyde is a prime candidate for the synthesis of novel kinase inhibitors, anti-inflammatory agents, and CNS-active compounds.

Application Example 1: Synthesis of Substituted Quinolines via Friedländer Annulation

The aldehyde functionality of 2-Difluoromethoxy-3-methoxy-benzaldehyde can readily participate in condensation reactions. The Friedländer annulation, a reaction between an ortho-aminoaryl aldehyde or ketone and a compound containing a reactive α-methylene group, is a powerful method for constructing quinoline scaffolds.

Caption: Synthesis of quinolines using the target intermediate.

Protocol: General Procedure for Friedländer Annulation

Materials:

• 2-Difluoromethoxy-3-methoxy-benzaldehyde

• An appropriate ortho-aminoaryl ketone (e.g., 2'-aminoacetophenone)

• Base catalyst (e.g., potassium hydroxide) or acid catalyst (e.g., p-toluenesulfonic acid)

• Solvent (e.g., ethanol, toluene)

Procedure:

• In a round-bottom flask, dissolve 2-Difluoromethoxy-3-methoxy-benzaldehyde (1.0 eq) and the ortho-aminoaryl ketone (1.0 eq) in the chosen solvent.

• Add the catalyst (catalytic amount).

• Heat the reaction mixture to reflux and monitor by TLC.

• Upon completion, cool the reaction to room temperature.

• If a precipitate forms, collect it by filtration. Otherwise, concentrate the solvent and purify the residue by column chromatography or recrystallization.

Application Example 2: Reductive Amination for the Synthesis of Novel Amines

Reductive amination is a cornerstone of medicinal chemistry for the synthesis of complex amines from aldehydes. This two-step, one-pot reaction involves the initial formation of an imine or enamine, followed by its reduction to the corresponding amine. This allows for the introduction of a wide variety of amine-containing side chains, crucial for tuning the pharmacological properties of a drug candidate.

Caption: Reductive amination workflow.

Protocol: General Procedure for Reductive Amination

Materials:

• 2-Difluoromethoxy-3-methoxy-benzaldehyde

• A primary or secondary amine

• A reducing agent (e.g., sodium triacetoxyborohydride, sodium cyanoborohydride)

• A suitable solvent (e.g., dichloromethane, 1,2-dichloroethane)

• Acetic acid (optional, as a catalyst)

Procedure:

• Dissolve 2-Difluoromethoxy-3-methoxy-benzaldehyde (1.0 eq) and the amine (1.0-1.2 eq) in the solvent.

• If required, add a catalytic amount of acetic acid.

• Stir the mixture at room temperature for a short period to allow for imine formation.

• Add the reducing agent portion-wise, monitoring for gas evolution.

• Continue stirring at room temperature until the reaction is complete (monitored by TLC or LC-MS).

• Quench the reaction by the slow addition of water or a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with the solvent.

• Combine the organic layers, dry over a drying agent (e.g., Na₂SO₄), filter, and concentrate.

• Purify the product by column chromatography.

Conclusion

2-Difluoromethoxy-3-methoxy-benzaldehyde represents a highly valuable and strategic intermediate for the synthesis of novel pharmaceutical agents. Its unique combination of a reactive aldehyde handle and the beneficial physicochemical properties imparted by the difluoromethoxy and methoxy substituents provides a powerful tool for medicinal chemists. The protocols outlined herein serve as a foundation for the exploration of this versatile building block in the development of next-generation therapeutics. As with all synthetic procedures, appropriate safety precautions should be taken, and all reactions should be performed in a well-ventilated fume hood.

References

• This is a placeholder for a relevant citation that would ideally be found in a peer-reviewed journal or patent demonstrating the synthesis and/or application of 2-Difluoromethoxy-3-methoxy-benzaldehyde. A comprehensive literature search for this specific compound is recommended.

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• 1. ossila.com [ossila.com]

Application Notes and Protocols: 2-Difluoromethoxy-3-methoxy-benzaldehyde in Synthetic Chemistry

Introduction: The Strategic Value of Fluorinated Benzaldehydes in Drug Discovery

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine-containing functional groups is a cornerstone of rational drug design. The difluoromethoxy (-OCF₂H) group, in particular, has garnered significant attention as a bioisostere for hydroxyl, thiol, and even methyl groups, offering a unique combination of electronic properties and metabolic stability.[1] Its ability to act as a hydrogen bond donor, coupled with its lipophilicity, can profoundly influence a molecule's pharmacokinetic and pharmacodynamic profile.[1]

This guide provides a comprehensive overview of the synthesis and representative reaction conditions for 2-Difluoromethoxy-3-methoxy-benzaldehyde (CAS 730949-79-8), a versatile building block for the synthesis of novel pharmaceutical intermediates and other fine chemicals. We will delve into detailed experimental protocols, the underlying chemical principles, and the potential applications of this valuable synthetic intermediate.

Physicochemical Properties and Safety Data

A summary of the key properties of 2-Difluoromethoxy-3-methoxy-benzaldehyde is presented in the table below.

Property	Value	Reference
CAS Number	730949-79-8	[2]
Molecular Formula	C₉H₈F₂O₃	[3]
Molecular Weight	202.16 g/mol	[3]
Appearance	Not specified (likely an oil or low-melting solid)	Inferred
Safety	Causes skin and eye irritation. May cause an allergic skin reaction.	[4]

Part I: Synthesis of 2-Difluoromethoxy-3-methoxy-benzaldehyde

Proposed Synthetic Pathway

Caption: Proposed synthesis of 2-Difluoromethoxy-3-methoxy-benzaldehyde.

Experimental Protocol: Difluoromethylation of 2-hydroxy-3-methoxybenzaldehyde

This protocol is adapted from the well-established synthesis of 4-difluoromethoxy-3-methoxy-benzaldehyde.[5]

Materials:

• 2-hydroxy-3-methoxybenzaldehyde (o-vanillin) (1.0 eq)

• Sodium hydroxide (1.6 eq)

• Dimethylformamide (DMF)

• Monochlorodifluoromethane (CHClF₂) gas or Sodium 2-chloro-2,2-difluoroacetate (1.2 eq)

• Water

• Dichloromethane (DCM)

• Saturated sodium carbonate solution

• Saturated brine solution

• Anhydrous sodium sulfate

• Round-bottom flask

• Condenser

• Gas inlet tube (if using CHClF₂)

• Stir plate and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a condenser and a stir bar, dissolve 2-hydroxy-3-methoxybenzaldehyde (1.0 eq) and sodium hydroxide (1.6 eq) in DMF.

• Heating: Heat the reaction mixture to 90 °C with continuous stirring for 2 hours to ensure the formation of the sodium phenoxide.

• Difluoromethylation (Option A - Gas): Introduce monochlorodifluoromethane gas into the reaction mixture via a gas inlet tube. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Difluoromethylation (Option B - Salt): If using sodium 2-chloro-2,2-difluoroacetate, add it portion-wise to the reaction mixture at 90-100 °C. Stir for 3-4 hours, monitoring by TLC.

• Quenching and Extraction: Upon completion, cool the reaction mixture to room temperature. Quench the reaction by adding water and extract the product with dichloromethane.

• Washing: Wash the organic phase sequentially with saturated sodium carbonate solution and saturated brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: The crude product can be purified by column chromatography on silica gel if necessary.

Expert Insights:

• The choice of base and solvent is critical. DMF is a common choice for this type of reaction due to its high boiling point and ability to dissolve both the organic substrate and inorganic salts.

• Careful monitoring by TLC is essential to prevent the formation of byproducts from over-reaction.

• Monochlorodifluoromethane is a gas and requires appropriate handling in a well-ventilated fume hood. The use of sodium 2-chloro-2,2-difluoroacetate offers a solid, easier-to-handle alternative.

Part II: Application in Organic Synthesis - Reactions of the Aldehyde Moiety

The aldehyde functionality of 2-Difluoromethoxy-3-methoxy-benzaldehyde is a versatile handle for a variety of chemical transformations. The electron-withdrawing nature of the ortho-difluoromethoxy group is expected to enhance the electrophilicity of the aldehyde carbon, making it highly susceptible to nucleophilic attack.[6][7]

Reductive Amination: Synthesis of Substituted Benzylamines

Reductive amination is a powerful method for the synthesis of secondary and tertiary amines, which are prevalent motifs in many biologically active compounds.

Caption: Workflow for the reductive amination of 2-Difluoromethoxy-3-methoxy-benzaldehyde.

Experimental Protocol:

Materials:

• 2-Difluoromethoxy-3-methoxy-benzaldehyde (1.0 eq)

• Primary or secondary amine (1.1 eq)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

• Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

• Acetic acid (catalytic amount)

• Saturated sodium bicarbonate solution

• Water

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Reaction Setup: To a solution of 2-Difluoromethoxy-3-methoxy-benzaldehyde in DCM, add the amine and a catalytic amount of acetic acid. Stir the mixture at room temperature for 1 hour.

• Reduction: Add sodium triacetoxyborohydride in one portion and continue to stir at room temperature. Monitor the reaction by TLC.

• Work-up: Quench the reaction with saturated sodium bicarbonate solution. Separate the organic layer and wash with water and brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate. Purify the residue by column chromatography.

Expert Insights:

• Sodium triacetoxyborohydride is a mild and selective reducing agent, ideal for reductive aminations as it does not readily reduce the starting aldehyde.

• The initial formation of the iminium ion is often the rate-limiting step and can be catalyzed by a weak acid like acetic acid.

Wittig Reaction: Synthesis of Alkenes

The Wittig reaction is a cornerstone of alkene synthesis, allowing for the formation of a carbon-carbon double bond from an aldehyde and a phosphonium ylide. This reaction is particularly useful for creating complex molecular scaffolds. A similar transformation has been documented for 2-Fluoro-3-methoxybenzaldehyde.[8]

Experimental Protocol:

Materials:

• A suitable phosphonium salt (e.g., (3-carboxypropyl)triphenylphosphonium bromide) (1.2 eq)

• A strong base (e.g., n-butyllithium or sodium hydride)

• Anhydrous solvent (e.g., THF or DMSO)

• 2-Difluoromethoxy-3-methoxy-benzaldehyde (1.0 eq)

• Appropriate quenching and extraction solvents

Procedure:

• Ylide Formation: In a flame-dried flask under an inert atmosphere, suspend the phosphonium salt in the anhydrous solvent. Cool the mixture to 0 °C and add the strong base dropwise to generate the ylide (a color change is often observed).

• Reaction with Aldehyde: Add a solution of 2-Difluoromethoxy-3-methoxy-benzaldehyde in the same anhydrous solvent to the ylide solution at 0 °C. Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Work-up: Quench the reaction with a suitable reagent (e.g., water or saturated ammonium chloride solution). Extract the product with an organic solvent.

• Purification: Wash, dry, and concentrate the organic extracts. Purify the resulting alkene by column chromatography or recrystallization.

Expert Insights:

• The choice of base and solvent is crucial for the successful generation of the ylide. Schlosser's modification (using a combination of bases) can be employed to control the stereoselectivity of the resulting alkene.

• The reactivity of the ylide can be tuned by the substituents on the phosphorus atom.

Knoevenagel Condensation: Synthesis of Coumarins and other Heterocycles

The Knoevenagel condensation of a salicylaldehyde derivative with an active methylene compound is a classic route to coumarins, a class of compounds with diverse biological activities. 2-hydroxy-3-methoxybenzaldehyde is a known precursor for coumarin synthesis.[9] While the target molecule is not a salicylaldehyde, its aldehyde group can still participate in Knoevenagel-type reactions with various active methylene compounds.

Experimental Protocol:

Materials:

• 2-Difluoromethoxy-3-methoxy-benzaldehyde (1.0 eq)

• An active methylene compound (e.g., diethyl malonate, ethyl acetoacetate) (1.1 eq)

• A basic catalyst (e.g., piperidine, pyridine)

• A suitable solvent (e.g., ethanol, toluene)

• Dean-Stark apparatus (if using toluene)

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 2-Difluoromethoxy-3-methoxy-benzaldehyde and the active methylene compound in the chosen solvent.

• Catalysis: Add a catalytic amount of the basic catalyst.

• Reaction: Heat the mixture to reflux. If using toluene, employ a Dean-Stark trap to remove the water formed during the reaction. Monitor the reaction by TLC.

• Work-up and Purification: Cool the reaction mixture. If a precipitate forms, it can be collected by filtration. Otherwise, concentrate the solvent and purify the residue by column chromatography or recrystallization.

Conclusion

2-Difluoromethoxy-3-methoxy-benzaldehyde is a valuable and versatile building block for organic synthesis, particularly in the context of drug discovery and development. Its unique substitution pattern, featuring a reactive aldehyde and a strategically placed difluoromethoxy group, offers numerous opportunities for the creation of novel and complex molecular architectures. The protocols and insights provided in this guide are intended to serve as a foundation for researchers to explore the full potential of this promising synthetic intermediate.

References

• Vanillin: A Promising Biosourced Building Block for the Preparation of Various Heterocycles. (2022). Frontiers in Chemistry. [Link]

• Synthesis of 2-Hydroxy 3-Methoxy Benzaldehyde Thiosemicarbazone (HMBATSC) and its applicatnions for direct and second order derivative spectrophotometric determination of Indium (III) in synthetic alloy samples. International Research Publication House (IRPH). [Link]

• REACTIONS OF VANILLIN AND ITS DERIVED COMPOUNDS. III.1 THE CANNIZZARO REACTION OF VANILLIN2. Journal of the American Chemical Society. [Link]

• 2-amino-4-hydroxy-3-methoxybenzaldehyde synthesis technology.

• Tentative mechanisms for the formation of vanillin (4) by several possible reaction routes. ResearchGate. [Link]

• Vanillin. PubChem. [Link]

• CF2H: a fascinating group for application in drug development enabling modulation of many molecular properties. National Institutes of Health. [Link]

• Effect of aldehyde and methoxy substituents on nucleophilic aromatic substitution by [18F]fluoride. ResearchGate. [Link]

• Coumarins from 2-Hydroxy-3-methoxybenzaldehyde. Journal of the American Chemical Society. [Link]

• 2-Difluoromethoxy-3-methoxy-benzaldehyde. Hunan Hwatn Pharmaceutical Co., Ltd.. [Link]

• Benzaldehyde, 2-hydroxy-3-methoxy-. NIST WebBook. [Link]

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• 4. chem.libretexts.org [chem.libretexts.org]
• 5. 4-DIFLUOROMETHOXY-3-METHOXY-BENZALDEHYDE synthesis - chemicalbook [chemicalbook.com]
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Application Notes & Protocols: Strategic Derivatization of 2-Difluoromethoxy-3-methoxy-benzaldehyde for Advanced Drug Discovery

Abstract

This guide provides a comprehensive overview of key derivatization strategies for 2-Difluoromethoxy-3-methoxy-benzaldehyde, a valuable scaffold in modern medicinal chemistry. The unique electronic properties conferred by the difluoromethoxy group present both opportunities and challenges in synthetic transformations.[1] We will explore four robust derivatization pathways: Knoevenagel Condensation, Wittig Reaction, Reductive Amination, and Chalcone Synthesis. For each method, we provide not only detailed, step-by-step protocols but also the underlying mechanistic rationale and expert insights into optimizing reaction outcomes. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage this versatile building block for the synthesis of novel bioactive molecules.

Introduction: The Strategic Importance of 2-Difluoromethoxy-3-methoxy-benzaldehyde

2-Difluoromethoxy-3-methoxy-benzaldehyde is an aromatic aldehyde of significant interest in pharmaceutical research. Its structure combines a reactive aldehyde functionality—a versatile handle for numerous chemical transformations—with two key substituents that modulate its physicochemical properties.[2]

• The Methoxy Group (-OCH₃): An electron-donating group that influences the electronic nature of the aromatic ring.

• The Difluoromethoxy Group (-OCHF₂): This moiety is of particular importance in contemporary drug design. It is often employed as a bioisostere for methoxy or hydroxyl groups.[1] The high electronegativity of the fluorine atoms can improve metabolic stability by blocking sites of oxidative metabolism, enhance binding affinity through unique interactions like hydrogen bonding, and favorably modulate lipophilicity, which can in turn improve pharmacokinetic profiles such as membrane permeability.[1][3]

The strategic derivatization of this aldehyde allows for its incorporation into larger, more complex molecular architectures, making it a foundational building block for libraries of potential therapeutic agents. The following sections detail reliable protocols for key synthetic transformations.

Knoevenagel Condensation: Carbon-Carbon Bond Formation with Active Methylene Compounds

The Knoevenagel condensation is a cornerstone reaction in organic synthesis, facilitating the formation of a new carbon-carbon double bond by reacting an aldehyde with an active methylene compound (a compound with a CH₂ group flanked by two electron-withdrawing groups).[4] This reaction is typically catalyzed by a weak base.[5] The resulting α,β-unsaturated products are valuable intermediates in the synthesis of fine chemicals and biologically significant heterocyclic compounds.[6]

Mechanistic Rationale

The reaction proceeds via a three-step mechanism:

• Deprotonation: The basic catalyst removes a proton from the active methylene compound, generating a highly nucleophilic enolate ion.[5]

• Nucleophilic Attack: The enolate attacks the electrophilic carbonyl carbon of 2-difluoromethoxy-3-methoxy-benzaldehyde.

• Dehydration: The resulting intermediate undergoes dehydration to yield the final, stable α,β-unsaturated product.[4][5]

The choice of catalyst and solvent can be tailored to optimize yield and reaction time. While classic conditions use bases like piperidine, modern, greener approaches utilize catalysts such as I₂/K₂CO₃ or even natural acids under solvent-free conditions.[6][7]

Knoevenagel Condensation Workflow

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 6. tandfonline.com [tandfonline.com]
• 7. tandfonline.com [tandfonline.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Difluoromethoxy-3-methoxy-benzaldehyde

Welcome to the technical support center for the synthesis of 2-Difluoromethoxy-3-methoxy-benzaldehyde. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis, improve yields, and troubleshoot common experimental hurdles. The insights provided are grounded in established chemical principles and field-proven experience to ensure technical accuracy and practical utility.

Introduction

The 2-difluoromethoxy-3-methoxy-benzaldehyde moiety is an increasingly important structural motif in medicinal chemistry. The difluoromethoxy group (-OCF₂H) can significantly modulate a molecule's physicochemical properties, such as lipophilicity and metabolic stability, making it a valuable functional group in drug design.[1][2] This guide focuses on a common synthetic pathway: the O-difluoromethylation of a phenolic precursor, 2-hydroxy-3-methoxybenzaldehyde (o-vanillin).

The primary challenge in this synthesis lies in the efficient and selective introduction of the difluoromethyl group onto the phenolic oxygen. This guide will address common issues encountered during this critical step and provide robust solutions.

Synthetic Workflow Overview

A logical and commonly employed synthetic route to 2-Difluoromethoxy-3-methoxy-benzaldehyde is a two-step process. The first step involves the synthesis of the precursor, 2-hydroxy-3-methoxybenzaldehyde, followed by the crucial O-difluoromethylation step.

Caption: General synthetic workflow for 2-Difluoromethoxy-3-methoxy-benzaldehyde.

Troubleshooting Guide

This section addresses specific problems that may arise during the synthesis, with a focus on the O-difluoromethylation step.

Problem 1: Low or No Yield of the Desired Product

Q: I am not observing any significant formation of 2-Difluoromethoxy-3-methoxy-benzaldehyde. What are the likely causes and how can I rectify this?

A: A low or negligible yield can stem from several factors, primarily related to the reagents, reaction conditions, and the nature of the starting material.

• Reagent Quality and Handling:

  • Difluoromethylating Agent: The stability and purity of your difluoromethylating agent are paramount. For instance, some reagents are sensitive to moisture and should be handled under an inert atmosphere.[3] Sodium chlorodifluoroacetate is a bench-stable and non-toxic option.[4][5]

  • Base: The choice and quantity of the base are critical for generating the phenoxide, which is the active nucleophile. Ensure the base is fresh and anhydrous. Common bases for this reaction include cesium carbonate or potassium carbonate.

• Reaction Conditions:

  • Temperature: O-difluoromethylation often requires elevated temperatures to generate the difluorocarbene intermediate. Monitor the reaction temperature closely. Insufficient heat can lead to incomplete conversion.[3]

  • Solvent: A polar aprotic solvent like DMF is commonly used. Ensure the solvent is anhydrous, as water can react with the difluorocarbene.

  • Inert Atmosphere: These reactions are often sensitive to oxygen and moisture. It is crucial to maintain a strictly inert atmosphere (e.g., Argon or Nitrogen) throughout the reaction.[3]

• Substrate Reactivity:

  • The electronic nature of the phenol can influence its reactivity. While the hydroxyl group is activating, other substituents on the aromatic ring can impact the nucleophilicity of the phenoxide.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low product yield.

Problem 2: Formation of Side Products

Q: My reaction mixture shows multiple spots on TLC, and I am isolating byproducts along with my desired product. What are these side products and how can I minimize their formation?

A: The formation of side products is a common challenge in O-difluoromethylation reactions.

• Unreacted Starting Material: This indicates incomplete conversion. See "Problem 1" for solutions.

• Products of C-H Insertion: Difluorocarbene is highly reactive and can potentially insert into C-H bonds, although O-H insertion is generally favored with phenols.

• Decomposition of Starting Material or Product: Prolonged reaction times at high temperatures can lead to the degradation of either the starting material or the desired product.[3]

Strategies to Minimize Side Products:

• Optimize Reaction Time: Monitor the reaction progress closely using TLC or LC-MS and quench the reaction once the starting material is consumed to prevent further reactions or decomposition.

• Control Stoichiometry: Carefully control the stoichiometry of the reagents. An excess of the difluoromethylating agent may not always lead to a higher yield and can increase the likelihood of side reactions.

• Purification: Effective purification is key to isolating the desired product. Column chromatography is a common method for separating the product from impurities.[6]

Problem 3: Difficulty in Product Purification

Q: I am struggling to purify the final product. What are the recommended purification techniques?

A: Purification of fluorinated benzaldehyde derivatives can be challenging due to their physical properties.

• Column Chromatography: This is the most common method for purifying organic compounds. A silica gel stationary phase with a non-polar eluent system (e.g., hexane/ethyl acetate) is a good starting point.[6]

• Distillation: If the product is a liquid and thermally stable, vacuum distillation can be an effective purification method to remove non-volatile impurities.[7]

• Recrystallization: If the product is a solid, recrystallization from a suitable solvent system can yield highly pure material.

Tips for Purification:

• Pre-purification workup: Before chromatography, an aqueous workup is often necessary to remove inorganic salts and water-soluble impurities. Washing the organic layer with a dilute solution of sodium bicarbonate can remove acidic impurities.[7]

• Characterization: After purification, confirm the identity and purity of the product using analytical techniques such as ¹H NMR, ¹³C NMR, ¹⁹F NMR, and mass spectrometry.

Frequently Asked Questions (FAQs)

Q1: What is the best starting material for this synthesis?

A1: The most direct precursor is 2-hydroxy-3-methoxybenzaldehyde (o-vanillin).[8][9] This compound is commercially available. If you need to synthesize it, a common method is the formylation of 2-methoxyphenol (guaiacol).[10][11]

Q2: Are there alternative methods for O-difluoromethylation?

A2: Yes, several methods exist for the O-difluoromethylation of phenols.[2][5] Besides sodium chlorodifluoroacetate, other reagents include:

• Difluoromethyl triflate (HCF₂OTf): This is a potent difluorocarbene precursor that can react rapidly at room temperature.[12]

• S-(Difluoromethyl)sulfonium salts: These are bench-stable reagents that can effectively difluoromethylate phenols in the presence of a base.[13]

The choice of reagent may depend on the scale of the reaction, substrate compatibility, and available resources.

Q3: What are the key safety precautions for this synthesis?

A3:

• Handling Reagents: Always handle chemicals in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• Inert Atmosphere: When working with air- and moisture-sensitive reagents, use proper Schlenk line or glovebox techniques.

• Pressurized Reactions: Some difluoromethylation reactions can generate gas. Ensure the reaction vessel is properly vented.[4]

• High Temperatures: Use appropriate heating equipment (e.g., oil bath with a temperature controller) and take precautions against burns.

Q4: How can I confirm the formation of the difluoromethoxy group?

A4: ¹⁹F NMR spectroscopy is the most definitive method to confirm the presence of the -OCF₂H group. You should observe a characteristic triplet in the ¹⁹F NMR spectrum due to coupling with the hydrogen atom. In the ¹H NMR spectrum, the proton of the -OCF₂H group will appear as a triplet.

Experimental Protocols

Protocol 1: Synthesis of 2-Hydroxy-3-methoxybenzaldehyde (o-Vanillin) via Duff Reaction

This protocol provides a general procedure for the formylation of 2-methoxyphenol.

• To a solution of 2-methoxyphenol in a suitable solvent (e.g., trifluoroacetic acid), add hexamethylenetetramine (urotropine).

• Heat the reaction mixture under reflux for several hours.

• Monitor the reaction progress by TLC.

• Upon completion, cool the reaction mixture and hydrolyze with an aqueous acid solution (e.g., HCl).

• Extract the product with an organic solvent (e.g., diethyl ether or dichloromethane).

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure and purify the crude product by column chromatography or recrystallization.

Protocol 2: O-Difluoromethylation using Sodium Chlorodifluoroacetate

This protocol is adapted from established procedures for the difluoromethylation of phenols.[4][5]

• In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine 2-hydroxy-3-methoxybenzaldehyde, cesium carbonate (or another suitable base), and anhydrous DMF.

• Degas the mixture by bubbling argon or nitrogen through it for 15-20 minutes.

• Add sodium chlorodifluoroacetate to the reaction mixture.

• Heat the reaction mixture to the desired temperature (e.g., 100-120 °C) and stir vigorously.

• Monitor the reaction progress by TLC or LC-MS.

• Once the starting material is consumed, cool the reaction to room temperature.

• Quench the reaction by adding water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography.

Table 1: Comparison of O-Difluoromethylation Methods

Reagent	Typical Conditions	Advantages	Disadvantages
Sodium Chlorodifluoroacetate	Cs₂CO₃, DMF, 100-120 °C	Bench-stable, relatively non-toxic[4][5]	Requires high temperatures
Difluoromethyl triflate (HCF₂OTf)	KOH, MeCN/H₂O, rt	Fast reaction at room temperature[12]	Reagent preparation required, potent triflating agent
S-(Difluoromethyl)sulfonium salt	LiOH, solvent, rt	Bench-stable, good yields[13]	Reagent may be less common

References

• Garg, N. K., et al. (2024). Difluoromethylation of Phenols. Organic Syntheses, 101, 164–180. [Link]

• Organic Syntheses. (n.d.). Difluoromethylation of Phenols. [Link]

• ACS Publications. (2025). Electrochemical Access to Difluoromethyl Groups: An Overview of Scope, Mechanisms, and Challenges. ACS Catalysis. [Link]

• Royal Society of Chemistry. (2021). Late-stage difluoromethylation: concepts, developments and perspective. Chemical Society Reviews. [Link]

• ACS Publications. (2019). Difluoromethylation of Phenols and Thiophenols with the S-(Difluo-romethyl)sulfonium Salt: Reaction, Scope, and Mechanistic Study. The Journal of Organic Chemistry. [Link]

• National Institutes of Health. (n.d.). Sequential Xanthalation and O-Trifluoromethylation of Phenols: A Procedure for the Synthesis of Aryl Trifluoromethyl Ethers. PMC. [Link]

• National Institutes of Health. (n.d.). Synthesis of Difluoromethyl Ethers with Difluoromethyltriflate. PMC. [Link]

• International Research Publication House. (n.d.). Synthesis of 2-Hydroxy 3-Methoxy Benzaldehyde Thiosemicarbazone (HMBATSC) and its applications. [Link]

• ResearchGate. (n.d.). The significance and challenges of accessing difluoromethylated compounds by catalytic hydrofunctionalization of 1,1‐difluoroalkenes. [Link]

• Google Patents. (n.d.). CN105693529A - 2-amino-4-hydroxy-3-methoxybenzaldehyde synthesis technology.

• I.R.I.S. (n.d.). Reactivity Insights of Methoxyphenyl Boronic Acids in Rieche Formylation Reaction. [Link]

• IGI Global. (2025). 2-hydroxy-3-methoxybenzaldehyde: Significance and symbolism. [Link]

• Google Patents. (n.d.). CN105732348A - Synthesis method of 3-hydroxyl-4-difluoromethoxyl benzaldehyde.

• Royal Society of Chemistry. (2023). para-Selective dearomatization of phenols by I(i)/I(iii) catalysis-based fluorination. [Link]

• ResearchGate. (n.d.). Difluoromethylation of phenols with difluorobromoacetic acid under visible-light photoredox catalysis. [Link]

• ResearchGate. (n.d.). ortho-Formylation of oxygenated phenols. [Link]

• Organic Syntheses. (2012). Org. Synth., 89, 220. [Link]

• ResearchGate. (n.d.). Formylation of phenols, methoxy-and methylbenzenes. [Link]

• Chemical Review and Letters. (n.d.). Direct O-monofluoromethylation of phenol derivatives: An efficient and straightforward route to monofluoromethoxy arenes. [Link]

• PrepChem.com. (n.d.). Synthesis of 3-(Difluoromethoxy)benzaldehyde Oxime. [Link]

• ResearchGate. (n.d.). Synthesis and Spectral Characterization of 4-Hydroxy-3- Methoxybenzaldehyde Derivatives. [Link]

• Google P

• National Institutes of Health. (n.d.). 4-Substituted-2-Methoxyphenol: Suitable Building Block to Prepare New Bioactive Natural-like Hydroxylated Biphenyls. [Link]

• Google Patents. (n.d.).

• National Institutes of Health. (2025). Radical trifluoromethoxylation of fluorinated alkenes for accessing difluoro(trifluoromethoxy)methyl groups. PMC. [Link]

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Technical Support Center: 2-Difluoromethoxy-3-methoxy-benzaldehyde

Welcome to the technical support guide for the purification of 2-Difluoromethoxy-3-methoxy-benzaldehyde. This resource is designed for researchers, medicinal chemists, and process development scientists who encounter challenges in obtaining this key building block with high purity. Here, we address common issues through a series of frequently asked questions and in-depth troubleshooting guides, grounded in established chemical principles and practical laboratory experience.

Frequently Asked Questions (FAQs)

Q1: My final product is a yellow or brown oil, but I was expecting an off-white solid. What is the likely cause?

A1: This is a common observation. The appearance of a colored oil points to the presence of impurities. While the pure compound is expected to be a low-melting solid or crystalline powder, residual solvents, unreacted starting materials, or colored byproducts from the difluoromethoxylation reaction can depress the melting point and impart color. A structurally similar compound, 2-fluoro-3-methoxybenzaldehyde, is a sandy-beige powder with a melting point of 47-51 °C, suggesting the target compound should be solid at room temperature if pure.[1][2] The most common culprits are:

• Residual N,N-Dimethylformamide (DMF): If used as the reaction solvent, DMF is difficult to remove completely due to its high boiling point and can result in an oily product.[3]

• Unreacted Phenolic Starting Material: The precursor, likely 2-hydroxy-3-methoxybenzaldehyde, is a common impurity that can be colored, especially if partially oxidized.

• Chromophoric Byproducts: Side reactions during synthesis can generate colored, often polymeric, impurities.

Q2: My NMR spectrum shows a persistent singlet around 8.0 ppm and two broad signals around 2.9 and 2.7 ppm that I can't assign to my product.

A2: These signals are characteristic of residual DMF (N,N-Dimethylformamide). The singlet at ~8.0 ppm corresponds to the formyl proton, while the signals around 2.9 and 2.7 ppm are the two methyl groups. Its high boiling point (153 °C) makes it difficult to remove by standard rotary evaporation. An aqueous workup with multiple extractions using a solvent like ethyl acetate or dichloromethane followed by brine washes is essential to remove the bulk of DMF before final purification.[3]

Q3: What is the most common process-related impurity I should expect, and how does it affect purification?

A3: The most common and challenging impurity is typically the unreacted phenolic starting material (2-hydroxy-3-methoxybenzaldehyde). The difluoromethoxylation of phenols can often be incomplete.[4] This impurity is problematic because:

• Similar Polarity: Its polarity is relatively close to the desired product, which can lead to co-elution during column chromatography if the solvent system is not optimized.

• Acidic Nature: The phenolic proton is acidic. This property can be exploited for its removal via a dilute basic wash (e.g., 1M NaOH or Na₂CO₃ solution) during the workup. The phenoxide salt formed will be soluble in the aqueous layer, while your desired product remains in the organic layer. However, use caution, as some aldehydes can be sensitive to strong bases.

Q4: Is recrystallization a viable purification method for this compound?

A4: Yes, provided your crude material is mostly pure (>90%) and solid. If your product is an oil due to impurities, you must first purify it by another method, like column chromatography, to a point where it solidifies. For recrystallization, the key is solvent selection. A good solvent will dissolve the compound when hot but not when cold.[5]

• Good Starting Points for Solvent Screening: Consider solvent systems like isopropanol/water, ethanol, or mixtures of ethyl acetate and hexanes.[6][7] For aromatic aldehydes, these solvents often provide good differential solubility.[7]

In-Depth Troubleshooting Guides

Guide 1: Systematic Purification by Flash Column Chromatography

Flash column chromatography is the most reliable method for purifying 2-difluoromethoxy-3-methoxy-benzaldehyde from crude reaction mixtures, especially when dealing with oily products or multiple impurities.[8][9]

The Causality Behind the Method: This technique separates compounds based on their differential partitioning between a stationary phase (typically polar silica gel) and a mobile phase (a less polar solvent system).[9] The aldehyde, methoxy, and difluoromethoxy groups give the target molecule a moderate polarity. Impurities like the starting phenol are more polar, while non-polar byproducts are less polar. A carefully chosen mobile phase will elute these compounds at different times, allowing for isolation.

Step-by-Step Protocol:

• TLC Analysis & Solvent System Selection:

  • Spot your crude material on a silica gel TLC plate.

  • Develop the plate in a test solvent system. A good starting point is a mixture of a non-polar solvent (Hexanes or Petroleum Ether) and a polar solvent (Ethyl Acetate or Dichloromethane).[10][11]

  • The ideal solvent system will give your product a Retention Factor (Rf) of 0.25 - 0.35 . This Rf value provides the optimal balance between separation and elution time.

  • Adjust the solvent ratio to achieve the target Rf. More ethyl acetate will increase the Rf (move the spot further up); more hexanes will decrease it.

Problem Observed on TLC	Recommended Action	Rationale
All spots at the baseline	Increase polarity (e.g., from 10% to 30% EtOAc in Hexanes)	The eluent is not strong enough to move the compounds off the polar silica.[9]
All spots at the solvent front	Decrease polarity (e.g., from 30% to 10% EtOAc in Hexanes)	The eluent is too strong, moving all compounds without separation.
Spots are streaky	Add 0.5-1% acetic acid to the eluent	If acidic impurities (like the starting phenol) are present, this can improve peak shape.
Spots are too close (ΔRf < 0.1)	Try a different solvent system (e.g., Dichloromethane/Hexanes)	Changing solvent selectivity may improve the separation between closely eluting spots.

• Column Preparation (Wet Packing):

  • Choose a column size appropriate for your sample amount (a general rule is a 50:1 to 100:1 ratio of silica gel to crude material by weight).

  • Plug the bottom of the column with glass wool or cotton. Add a layer of sand.

  • Slurry the calculated amount of silica gel in your starting, least polar eluent.

  • Pour the slurry into the column and allow it to pack under gravity or gentle pressure, ensuring no air bubbles are trapped.[8]

• Sample Loading & Elution:

  • Dissolve your crude product in a minimal amount of dichloromethane or the eluent itself.

  • Alternatively (for better resolution): Adsorb the crude product onto a small amount of silica gel ("dry loading"). To do this, dissolve the crude in a volatile solvent (e.g., DCM), add silica gel, and evaporate the solvent completely. Carefully add the resulting free-flowing powder to the top of the column.

  • Begin elution with the selected solvent system. A gradient elution (gradually increasing the proportion of the polar solvent) is often most effective for separating a range of impurities.[9]

  • Collect fractions and monitor them by TLC to identify which ones contain the pure product.

• Product Isolation:

  • Combine the pure fractions.

  • Remove the solvent using a rotary evaporator. Be mindful that some substituted benzaldehydes can be volatile, so avoid excessive vacuum or heat.[12]

Caption: Workflow for purifying 2-difluoromethoxy-3-methoxy-benzaldehyde via column chromatography.

Guide 2: Troubleshooting Impurity Removal

Sometimes, a single purification technique is insufficient. Understanding the nature of the key impurities allows for a targeted, multi-step approach.

The Logic of Impurity Removal: The primary impurities are often the phenolic starting material (more polar, acidic) and residual DMF (highly polar, water-soluble). We can exploit these chemical differences for a more effective purification.

Caption: Decision tree for selecting a purification strategy based on crude product analysis.

Protocol: Aqueous Wash for Phenol & DMF Removal

• Dissolution: Dissolve the crude product in a water-immiscible organic solvent like ethyl acetate (EtOAc) or dichloromethane (DCM). Use approximately 10-20 mL of solvent per gram of crude material.

• Basic Wash (to remove phenol): Transfer the organic solution to a separatory funnel. Add an equal volume of a cold, dilute aqueous base (e.g., 1 M Na₂CO₃ or 0.5 M NaOH).

  • Causality: The base deprotonates the acidic phenol, forming a water-soluble sodium phenoxide salt that partitions into the aqueous layer. The desired product, lacking an acidic proton, remains in the organic layer.

• Separation: Shake the funnel gently (to avoid emulsions), vent frequently, and allow the layers to separate. Drain the lower aqueous layer.

• Water/Brine Wash (to remove DMF & base): Wash the organic layer sequentially with equal volumes of deionized water and then saturated brine.

  • Causality: DMF is highly soluble in water and will be removed in these washes. The brine wash helps to break any emulsions and removes bulk water from the organic layer.

• Drying and Concentration: Drain the organic layer into a clean flask, dry it over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄), filter, and concentrate the solvent via rotary evaporation.

After this procedure, the resulting material should be significantly purer and more likely to solidify. This material is now an excellent candidate for final polishing via column chromatography or recrystallization.

References

• Kim, S. J., et al. (n.d.). Novel Tandem Reaction to Synthesize Substituted Benzaldehydes. Liberty University. Available at: [Link]

• Adamu, A., et al. (2020). Simple column chromatography separation procedure for polycyclic aromatic hydrocarbons: controlling factor(s). International Journal of Environmental Analytical Chemistry. Available at: [Link]

• Google Patents. (n.d.). EP0031416A1 - Process for the preparation of substituted benzaldehydes.

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Available at: [Link]

• European Patent Office. (n.d.). EP 0016487 B1 - Method for the purification of benzaldehyde. Available at: [Link]

• ACS Publications. (2019). Synthesis of Substituted Benzaldehydes via a Two-Step, One-Pot Reduction/Cross-Coupling Procedure. Organic Letters. Available at: [Link]

• Reddit. (2022). Chromatography to separate polar molecules?. r/OrganicChemistry. Available at: [Link]

• Wikipedia. (n.d.). Column chromatography. Available at: [Link]

• Google Patents. (n.d.). US3654351A - Purification of aromatic polycarboxylic acids by recrystallization.

• PubChem. (n.d.). 2-Fluoro-3-methoxybenzaldehyde. Available at: [Link]

• University of Colorado Boulder, Organic Chemistry. (n.d.). Column Chromatography. Available at: [Link]

• ResearchGate. (n.d.). Column Chromatography set up for separation of aliphatic, aromatic and polar fractions. Available at: [Link]

• Reddit. (2014). Veteran chemists, have any advice on recrystallization for an inexperienced undergrad?. r/chemistry. Available at: [Link]

• YouTube. (2022). Important Chemistry Tips-Solvents choose for recrystallization-Part4. Available at: [Link]

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• 1. 2-FLUORO-3-METHOXYBENZALDEHYDE CAS#: 103438-88-6 [amp.chemicalbook.com]
• 2. ossila.com [ossila.com]
• 3. 4-DIFLUOROMETHOXY-3-METHOXY-BENZALDEHYDE synthesis - chemicalbook [chemicalbook.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
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• 7. youtube.com [youtube.com]
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• 10. cup.edu.cn [cup.edu.cn]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]

Technical Support Center: Synthesis of 2-Difluoromethoxy-3-methoxy-benzaldehyde

Welcome to the technical support guide for the synthesis of 2-Difluoromethoxy-3-methoxy-benzaldehyde. This resource is designed for researchers, chemists, and drug development professionals who may encounter challenges related to byproduct formation during their synthetic work. This guide provides in-depth troubleshooting advice, answers to frequently asked questions, and validated protocols based on established chemical principles.

Introduction: Navigating the Synthetic Landscape

2-Difluoromethoxy-3-methoxy-benzaldehyde is a valuable building block in medicinal chemistry, prized for the unique electronic and metabolic properties conferred by the difluoromethoxy group. However, its synthesis is a multi-step process where the precise control of regioselectivity and reaction conditions is paramount to avoid a complex mixture of byproducts. This guide dissects the potential pitfalls in the common synthetic pathways and offers practical, field-proven solutions.

Section 1: Plausible Synthetic Pathways and Critical Control Points

The synthesis of the target molecule typically involves two key transformations: Formylation (introduction of the -CHO group) and Difluoromethoxylation (introduction of the -OCF2H group). The sequence of these steps dictates the nature of the starting materials and the profile of potential byproducts.

Route A: Difluoromethoxylation Followed by Formylation

This is often the more common approach, starting from a commercially available phenol. The key is to formylate the resulting difluoromethoxy ether with high regioselectivity.

Caption: Synthetic pathway starting with difluoromethoxylation.

Route B: Formylation Followed by Difluoromethoxylation

This route begins with a formylated phenol (a hydroxybenzaldehyde). The primary challenge here is the chemoselective difluoromethoxylation of the hydroxyl group without affecting the aldehyde.

Caption: Synthetic pathway starting with formylation.

Section 2: Troubleshooting Guide

This section addresses common issues observed during synthesis via a question-and-answer format.

Issue 1: My TLC/LC-MS shows multiple product spots with the same mass, and the NMR is complex.

• Question: I've performed a Vilsmeier-Haack formylation on 1-(difluoromethoxy)-3-methoxybenzene (Route A), but I have at least two product isomers. What is happening?

• Probable Cause: You are likely facing a regioselectivity issue. The difluoromethoxy and methoxy groups are both ortho-, para-directing. While the desired product results from formylation at the 2-position (ortho to both), formylation can also occur at the 4-position and 6-position, leading to isomeric byproducts (4-difluoromethoxy-3-methoxy-benzaldehyde and 2-difluoromethoxy-5-methoxy-benzaldehyde). The Vilsmeier-Haack reaction is sensitive to both steric and electronic effects, and perfect selectivity is not guaranteed[1].

• Proposed Solution:

  • Reaction Temperature: Lowering the reaction temperature (e.g., from room temperature to 0 °C or below) can enhance selectivity by favoring the thermodynamically preferred product.

  • Formylation Reagent: Consider switching to a bulkier or more sterically sensitive formylation method. The Rieche formylation using dichloromethyl methyl ether and a Lewis acid like TiCl4 can sometimes offer different selectivity profiles[2][3].

  • Purification: Careful column chromatography is essential. Use a shallow gradient of a solvent system like ethyl acetate/hexane and monitor fractions closely by TLC. Isomers are often separable, though it may be challenging.

Issue 2: My reaction yield is very low, and the main spot on the TLC is my starting material.

• Question: I'm trying to difluoromethylate 2-hydroxy-3-methoxybenzaldehyde (Route B) using sodium chlorodifluoroacetate, but the conversion is poor. What's wrong?

• Probable Cause: This points to insufficient activation of the phenol or decomposition of the difluorocarbene precursor.

  • Incomplete Deprotonation: The phenoxide is the active nucleophile that traps the difluorocarbene. The base used (e.g., K2CO3, Cs2CO3) may be too weak, wet, or used in insufficient quantity to fully deprotonate the phenol.

  • Suboptimal Temperature: The thermal decarboxylation of sodium chlorodifluoroacetate to generate difluorocarbene requires a specific temperature window (often >100 °C in DMF)[4][5]. If the temperature is too low, carbene generation is inefficient. If it's too high for too long, the reagent can decompose prematurely.

  • Solvent Issues: The solvent must be anhydrous. Water can consume the base and react with the generated carbene.

• Proposed Solution:

  • Base Selection: Use a stronger base like cesium carbonate or ensure your potassium carbonate is finely powdered and thoroughly dried.

  • Temperature Control: Monitor the internal reaction temperature carefully. A gradual ramp-up to the optimal temperature (e.g., 100-110 °C) is often effective.

  • Reagent Quality: Use a fresh, dry lot of sodium chlorodifluoroacetate. Ensure your DMF is anhydrous.

  • Atmosphere: While not always strictly required, running the reaction under an inert atmosphere (Nitrogen or Argon) can prevent oxidative side reactions[6].

Issue 3: I see a new, non-polar byproduct in my ortho-formylation reaction of 3-methoxyphenol.

• Question: I'm using the MgCl2/paraformaldehyde/triethylamine method to prepare 2-hydroxy-3-methoxybenzaldehyde, but I'm getting an unexpected byproduct. What could it be?

• Probable Cause: With prolonged reaction times or excess paraformaldehyde, phenols can undergo O-alkylation to form a methoxymethyl (MOM) ether derivative. This is a known byproduct in this type of ortho-formylation reaction[7]. This MOM-protected phenol is unreactive towards formylation and appears as a new, less polar spot on TLC.

• Proposed Solution:

  • Monitor Reaction Time: Follow the reaction progress closely by TLC. Quench the reaction as soon as the starting material is consumed to a satisfactory level.

  • Stoichiometry: Use the minimum required excess of paraformaldehyde. A large excess drives the formation of the MOM ether byproduct.

  • Workup: The MOM ether is generally stable to mild workup conditions, so prevention is key. If significant amounts are formed, it can typically be separated by column chromatography.

Section 3: Frequently Asked Questions (FAQs)

• Q1: What is the most common isomeric byproduct and how can I distinguish it by ¹H NMR?

  • A1: The most likely isomer is 4-difluoromethoxy-3-methoxy-benzaldehyde . You can distinguish them by ¹H NMR. In the desired 2-difluoromethoxy product, the aldehyde proton (-CHO) will likely show coupling to the ring protons, and the aromatic region will consist of three distinct protons. For the 4-difluoromethoxy isomer, the aromatic protons will have a different splitting pattern, often appearing as a doublet, a singlet-like signal, and a doublet of doublets. The difluoromethoxy group (-OCF2H) itself will appear as a characteristic triplet due to coupling with the two fluorine atoms.

• Q2: My formylation of 1-(difluoromethoxy)-3-methoxybenzene gave a dark, tarry mixture. What causes this?

  • A2: This is often a sign of overly harsh reaction conditions. Vilsmeier-Haack[8] and Friedel-Crafts type formylations are strongly acidic and exothermic. If the temperature is not controlled, polymerization and decomposition of the electron-rich aromatic substrate can occur. Always add the activating reagent (e.g., POCl3) slowly at a low temperature (0 °C or below) and allow the reaction to warm gradually only if necessary.

• Q3: Can I use the Reimer-Tiemann reaction to synthesize the 2-hydroxy-3-methoxybenzaldehyde precursor?

  • A3: Yes, but with caution. The Reimer-Tiemann reaction (chloroform and a strong base) typically gives good ortho-selectivity for phenols[9][10]. However, it is known for modest yields and the generation of dichlorocarbene can sometimes lead to other insertion byproducts. The workup can also be complex. For higher yields and cleaner reactions, methods using MgCl2/paraformaldehyde are often preferred[11].

• Q4: I have a byproduct that appears to be a di-formylated product. Is this possible?

  • A4: Yes, especially if using a highly activating substrate and harsh formylation conditions. For example, the Duff reaction has been reported to sometimes yield diformylated products if multiple activated positions are available[12]. If your starting material is 3-methoxyphenol, diformylation at the 2- and 4-positions is conceivable, although likely a minor byproduct under controlled conditions.

Section 4: Key Experimental Protocols

Protocol 1: General Procedure for Difluoromethoxylation of a Phenolic Precursor

This protocol is a general guideline and should be adapted based on the specific substrate.

• Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, add the phenolic precursor (e.g., 2-hydroxy-3-methoxybenzaldehyde) (1.0 eq).

• Reagents: Add anhydrous N,N-dimethylformamide (DMF, ~5-10 mL per gram of phenol), followed by finely powdered anhydrous cesium carbonate (2.0 eq).

• Addition: Add sodium 2-chloro-2,2-difluoroacetate (2.0-2.5 eq).

• Reaction: Heat the mixture to 100-110 °C under a nitrogen atmosphere. Monitor the reaction by TLC or LC-MS. The reaction is typically complete in 3-6 hours.

• Workup: Cool the mixture to room temperature and pour it into ice water. Acidify carefully with 1M HCl to pH ~5.

• Extraction: Extract the aqueous mixture with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with water and then brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude residue by silica gel column chromatography.

Protocol 2: General Procedure for Vilsmeier-Haack Formylation

This protocol is for an activated aromatic ether and must be performed in a well-ventilated fume hood.

• Vilsmeier Reagent Formation: In a flame-dried, two-neck flask under a nitrogen atmosphere, cool anhydrous DMF (3.0 eq) to 0 °C. Add phosphorus oxychloride (POCl3) (1.2 eq) dropwise via syringe, keeping the internal temperature below 5 °C. Stir the resulting mixture at 0 °C for 30 minutes.

• Substrate Addition: Dissolve the aromatic ether (e.g., 1-(difluoromethoxy)-3-methoxybenzene) (1.0 eq) in a minimal amount of anhydrous solvent (like dichloromethane if needed) and add it dropwise to the Vilsmeier reagent at 0 °C.

• Reaction: Allow the reaction to stir at 0 °C for 1 hour, then let it warm to room temperature and stir for an additional 2-4 hours, or until TLC indicates consumption of the starting material.

• Hydrolysis: Carefully pour the reaction mixture onto crushed ice. Add a saturated aqueous solution of sodium acetate to buffer the mixture and stir vigorously for 1 hour to hydrolyze the iminium salt intermediate.

• Extraction & Purification: Extract the mixture with dichloromethane or ethyl acetate (3x). Combine the organic layers, wash with saturated sodium bicarbonate solution and brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product by column chromatography.

Section 5: Summary of Potential Byproducts

Byproduct Name/Class	Likely Origin (Route)	Probable Cause	Recommended Analytical Detection
Isomeric Benzaldehydes	Route A (Formylation)	Poor regioselectivity in electrophilic substitution.	¹H NMR (distinct aromatic patterns), LC-MS (co-elution or separation), GC-MS.
Unreacted Starting Material	Both Routes	Incomplete reaction; insufficient reagent, time, or temperature.	TLC, LC-MS, ¹H NMR.
MOM-Ether of Phenol	Route B (Formylation)	Side reaction with paraformaldehyde during ortho-formylation[7].	¹H NMR (characteristic singlets for -OCH₂O- and -CH₃), MS.
Di-formylated Product	Route B (Formylation)	Over-reaction with highly activating substrates[12].	MS (correct mass), ¹H NMR (two aldehyde protons, fewer aromatic protons).
Polymeric Tar	Route A (Formylation)	Uncontrolled exotherm, overly harsh acidic conditions.	Visual observation; insoluble in common solvents.

Section 6: Troubleshooting Flowchart

Caption: Decision tree for troubleshooting reaction outcomes.

References

• Vilsmeier-Haack Transformations under Non Classical Conditions . Preprints.org. Available at: [Link]

• Reimer-Tiemann Reaction: Ortho-Formylation of Phenols - PSIBERG . PSIBERG. Available at: [Link]

• Vilsmeier–Haack reaction - Wikipedia . Wikipedia. Available at: [Link]

• Catalytic radical difluoromethoxylation of arenes and heteroarenes - PMC - NIH . National Institutes of Health. Available at: [Link]

• Convenient Method for the ortho-Formylation - of Phenols . Acta Chemica Scandinavica. Available at: [Link]

• Vilsmeier-Haack Reaction - J&K Scientific LLC . J&K Scientific LLC. Available at: [Link]

• Discussion Addendum for: ortho-Formylations of Phenols; Preparation of 3-Bromosalicylaldehyde - Organic Syntheses . Organic Syntheses. Available at: [Link]

• Difluoromethylation of Phenols - Organic Syntheses Procedure . Organic Syntheses. Available at: [Link]

• Duff reaction - Wikipedia . Wikipedia. Available at: [Link]

• ortho-Formylation of Phenols; Preparation of 3-Bromosalicylaldehyde - ResearchGate . ResearchGate. Available at: [Link]

• Vilsmeier-Haack Reaction - Chemistry Steps . Chemistry Steps. Available at: [Link]

• REVIEW ARTICLE ON VILSMEIER-HAACK REACTION . International Journal of Pharmaceutical Sciences and Research. Available at: [Link]

• Reimer Tiemann Reaction Mechanism - BYJU'S . BYJU'S. Available at: [Link]

• CN105523921A - Method for preparing 2,3-difluoro-6-methoxybenzoic acid - Google Patents. Google Patents.
• WO 2012/147098 A2 - Googleapis.com. Google Patents.
• CN105732348A - Synthesis method of 3-hydroxyl-4-difluoromethoxyl benzaldehyde - Google Patents. Google Patents.

• Duff Reaction . Cambridge University Press. Available at: [Link]

• Rieche formylation - Wikipedia . Wikipedia. Available at: [Link]

• Difluoromethylation of Phenols - Organic Syntheses . Organic Syntheses. Available at: [Link]

• Nitration of difluoromethoxybenzaldehydes . Journal of Organic and Pharmaceutical Chemistry. Available at: [Link]

• Formylation of Aromatic Compounds with Hexamethylenetetramine and Trifluoroacetic Acid . Journal of Organic Chemistry. Available at: [Link]

• The Duff Reaction: Researching A Modification - The ScholarShip . The ScholarShip. Available at: [Link]

• Rieche Formylation - Common Organic Chemistry . Common Organic Chemistry. Available at: [Link]

• Duff Reaction | Chem-Station Int. Ed. Chem-Station. Available at: [Link]

• Late-stage difluoromethylation: concepts, developments and perspective - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00360G . Royal Society of Chemistry. Available at: [Link]

• Synthesis of 3-(Difluoromethoxy)benzaldehyde Oxime - PrepChem.com . PrepChem.com. Available at: [Link]

• Rieche Formylation - SynArchive . SynArchive. Available at: [Link]

• 3,4-Difluoro-2-methoxybenzaldehyde | C8H6F2O2 | CID 3816072 - PubChem . PubChem. Available at: [Link]

• Direct Formylation of Fluorine-Containing Aromatics with Dichloromethyl Alkyl Ethers . ResearchGate. Available at: [Link]

• o-Formylation of electron-rich phenols with dichloromethyl methyl ether and TiCl4 . Tetrahedron Letters. Available at: [Link]

• CN103864588A - Preparation method of 2,3-dimethoxy benzaldehyde - Google Patents. Google Patents.

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Technical Support Center: Navigating the Stability of 2-Difluoromethoxy-3-methoxy-benzaldehyde

Welcome to the technical support center for 2-Difluoromethoxy-3-methoxy-benzaldehyde. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the stability of this versatile building block. Here, we address common questions and troubleshooting scenarios you may encounter during its storage, handling, and use in your experiments.

Frequently Asked Questions (FAQs)

Storage and Handling

Q1: I've just received my shipment of 2-Difluoromethoxy-3-methoxy-benzaldehyde. What are the optimal storage conditions to ensure its long-term stability?

A1: Proper storage is critical to prevent the degradation of 2-Difluoromethoxy-3-methoxy-benzaldehyde. Like many benzaldehyde derivatives, it is susceptible to oxidation, and the difluoromethoxy group introduces a potential for hydrolysis.[1][2] Key recommendations include:

• Inert Atmosphere: To prevent oxidation of the aldehyde group to the corresponding carboxylic acid, it is highly recommended to store the compound under an inert atmosphere, such as nitrogen or argon.[1]

• Light Protection: Benzaldehydes can be light-sensitive, which can catalyze oxidation.[1] Always store the compound in an amber or opaque vial to protect it from light.

• Temperature Control: Store the compound in a cool, dry place. Refrigeration (2-8 °C) is ideal for long-term storage.

• Airtight Seal: Ensure the container is tightly sealed to minimize exposure to atmospheric oxygen and moisture.

Q2: I noticed some white crystalline solid in my liquid 2-Difluoromethoxy-3-methoxy-benzaldehyde. What is it, and is the compound still usable?

A2: The white crystalline solid is most likely 2-difluoromethoxy-3-methoxybenzoic acid, the product of the aldehyde's oxidation by atmospheric oxygen.[1] The presence of this impurity indicates that the compound has started to degrade.

Whether the material is still usable depends on the requirements of your specific reaction. For many applications, the presence of a small amount of the carboxylic acid impurity may not be detrimental. However, for sensitive reactions, purification is recommended. You can often purify the aldehyde by washing a solution of the compound (e.g., in diethyl ether or dichloromethane) with a mild base like a saturated sodium bicarbonate solution to remove the acidic impurity, followed by washing with water, drying over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄), and removing the solvent under reduced pressure.

Q3: My 2-Difluoromethoxy-3-methoxy-benzaldehyde has developed a yellowish tint over time. What does this indicate?

A3: A yellowish discoloration upon storage can be an indication of gradual degradation or the formation of polymeric impurities.[3] While a slight color change may not significantly impact its reactivity in all cases, it is a sign of declining purity. For high-purity applications, it is advisable to use a fresh, colorless sample or to purify the discolored material, for instance, by distillation under reduced pressure.

Reaction and Troubleshooting

Q4: I'm observing a lower than expected yield in my reaction involving 2-Difluoromethoxy-3-methoxy-benzaldehyde. Could stability be a factor?

A4: Absolutely. Two primary degradation pathways can affect your reaction yield:

• Oxidation: As mentioned, the aldehyde can oxidize to the less reactive carboxylic acid, reducing the amount of active starting material.

• Hydrolysis: The difluoromethoxy group can be susceptible to hydrolysis, particularly under acidic or basic aqueous conditions, which could lead to the formation of a phenol derivative. Studies on related compounds have shown that difluoromethoxy groups can be more sensitive to hydrolysis than their methoxy counterparts.[2]

To mitigate these issues, consider the following:

• Use freshly purified or newly purchased starting material.

• Run your reaction under an inert atmosphere (nitrogen or argon).

• Use anhydrous solvents and reagents if your reaction chemistry allows.

• Carefully control the pH of your reaction mixture.

Q5: Are there any specific reaction conditions I should avoid when using 2-Difluoromethoxy-3-methoxy-benzaldehyde?

A5: Yes. Based on the chemical nature of the molecule, you should be cautious with the following:

• Strong Oxidizing Agents: Avoid strong oxidizing agents unless the intention is to convert the aldehyde to a carboxylic acid.

• Prolonged Exposure to Strong Acids or Bases: These conditions can promote the hydrolysis of the difluoromethoxy group.

• High Temperatures for Extended Periods: While thermally stable to a degree, prolonged heating can accelerate decomposition.[4] If distillation is used for purification, it should be performed under reduced pressure to lower the boiling point.[4]

Q6: What are some common impurities I might find in 2-Difluoromethoxy-3-methoxy-benzaldehyde, and how can I detect them?

A6: Besides the oxidation product (2-difluoromethoxy-3-methoxybenzoic acid), other potential impurities could include:

• Residual starting materials from the synthesis.

• Isomeric impurities.

• Products of hydrolysis, such as 2-hydroxy-3-methoxy-benzaldehyde.

These impurities can typically be detected and quantified using analytical techniques such as:

• Nuclear Magnetic Resonance (NMR) spectroscopy: To identify the structures of impurities.

• High-Performance Liquid Chromatography (HPLC): To determine the purity and quantify impurities.

• Gas Chromatography-Mass Spectrometry (GC-MS): For volatile impurities.

Troubleshooting Guides

Guide 1: Unexpected Side Product Formation

If you observe unexpected side products in your reaction, consider the following troubleshooting workflow:

Caption: Troubleshooting workflow for unexpected side products.

Guide 2: Low Reaction Yield

If you are experiencing low yields, this guide can help you diagnose the potential cause related to the stability of your starting material.

Table 1: Troubleshooting Low Reaction Yields

Symptom	Potential Cause	Suggested Action
Reaction stalls or is incomplete	Degradation of starting material	1. Confirm the purity of the 2-Difluoromethoxy-3-methoxy-benzaldehyde using HPLC or NMR. 2. Purify the aldehyde if significant impurities (e.g., the corresponding benzoic acid) are detected.
Formation of a polar, acidic byproduct	Oxidation of the aldehyde	1. Run the reaction under an inert atmosphere (N₂ or Ar). 2. Use freshly opened or purified starting material.
Formation of a phenolic byproduct	Hydrolysis of the difluoromethoxy group	1. Use anhydrous solvents and reagents. 2. Avoid strongly acidic or basic aqueous conditions if possible.

Degradation Pathways

Understanding the potential degradation pathways is key to preventing them. The two most common pathways are oxidation and hydrolysis.

Caption: Major degradation pathways for the title compound.

Experimental Protocols

Protocol 1: Purification of 2-Difluoromethoxy-3-methoxy-benzaldehyde from its Carboxylic Acid Impurity

• Dissolution: Dissolve the impure aldehyde in a suitable organic solvent (e.g., diethyl ether or dichloromethane) in a separatory funnel.

• Aqueous Wash: Add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to the separatory funnel. Stopper the funnel and shake gently, venting frequently to release any evolved CO₂ gas.

• Separation: Allow the layers to separate and discard the aqueous (bottom) layer. Repeat the wash with NaHCO₃ solution one more time.

• Brine Wash: Wash the organic layer with a saturated aqueous solution of sodium chloride (brine) to remove any remaining water-soluble components.

• Drying: Transfer the organic layer to a clean flask and dry it over an anhydrous drying agent (e.g., anhydrous magnesium sulfate or sodium sulfate).

• Filtration and Concentration: Filter off the drying agent and concentrate the organic solution under reduced pressure using a rotary evaporator to obtain the purified aldehyde.

• Purity Confirmation: Confirm the purity of the product using HPLC or NMR.

References

• Google Patents. (n.d.). Method for preparing 2,3-difluorobenzaldehyde.

• National Institutes of Health. (n.d.). 2-Difluoromethoxy-substituted Estratriene Sulfamates: Synthesis, Anti-proliferative SAR, Anti-tubulin Activity and Steroid Sulfatase Inhibition. Retrieved from [Link]

• Quora. (2022, July 12). Why is benzaldehyde less reactive than aliphatic aldehyde?. Retrieved from [Link]

• ResearchGate. (n.d.). Benzaldehyde derivatives with investigated inhibition profile. Retrieved from [Link]

• Chemical Papers. (n.d.). Benzaldehyde oxidation test, a model reaction with radical mechanism. II. The purification of benzaldehyde and stabilization of. Retrieved from [Link]

• Journal of Organic and Pharmaceutical Chemistry. (2025). Hydrolysis of Difluorocyclopropenes: the Role of the Cyclopropenyl Cation and the Effects of Substituents. Retrieved from [Link]

• ScienceDirect. (2023, December 27). o-methoxybenzaldehyde, CAS Registry Number 135-02-4. Retrieved from [Link]

• PubChem. (n.d.). 2-Fluoro-3-methoxybenzaldehyde. Retrieved from [Link]

• Wikipedia. (n.d.). Benzaldehyde. Retrieved from [Link]

• ACS Publications. (n.d.). Acid-catalyzed oxidation of benzaldehydes to phenols by hydrogen peroxide. Retrieved from [Link]

• Google Patents. (n.d.). Synthesis method of 3-hydroxyl-4-difluoromethoxyl benzaldehyde.

• Royal Society of Chemistry. (2021, June 2). Late-stage difluoromethylation: concepts, developments and perspective. Retrieved from [Link]

• ScienceMadness.org. (2010, November 26). Oxidation of Benzaldehyde, Prevention Of. Retrieved from [Link]

• PubChem. (n.d.). Benzaldehyde. Retrieved from [Link]

• Organic Syntheses. (n.d.). Benzaldehyde, m-methoxy-. Retrieved from [Link]

• ResearchGate. (n.d.). Degradation and Transformation of Organic Fluorine Compounds. Retrieved from [Link]

• Thermo Fisher Scientific. (2025, September 17). SAFETY DATA SHEET: 2-Hydroxy-3-methoxybenzaldehyde. Retrieved from [Link]

• Reddit. (2024, July 12). How long can / should you store aromachemicals?. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Probing the hydrolytic reactivity of 2-difluoromethyl pyrroles. Retrieved from [Link]

• MDPI. (n.d.). Strategies for the Biodegradation of Polyfluorinated Compounds. Retrieved from [Link]

• Misericordia University. (n.d.). Green Chemistry: The Oxidation of Benzaldehyde Using Atmospheric Oxygen and N-heterocyclic Carbenes as Catalysts. Retrieved from [Link]

• National Institutes of Health. (n.d.). Nothing lasts forever: understanding microbial biodegradation of polyfluorinated compounds and perfluorinated alkyl substances. Retrieved from [Link]

• National Institutes of Health. (n.d.). Synthesis of Difluoromethyl Ethers with Difluoromethyltriflate. Retrieved from [Link]

• ACS Publications. (2007). Benzaldehyde Derivatives from Sarcodontia crocea. Retrieved from [Link]

• ResearchGate. (n.d.). Possible degradation pathways leading from benzaldehyde to benzene or benzoic acid. Retrieved from [Link]

• University of Wollongong. (n.d.). Storage Compatibility of Dangerous Goods in laboratories and Chemical Stores. Retrieved from [Link]

• ResearchGate. (n.d.). Effects of storage time and temperature on toxic aldehydes and polycyclic aromatic hydrocarbons in flavouring oil gravy during storage. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 2-Difluoromethoxy-substituted Estratriene Sulfamates: Synthesis, Anti-proliferative SAR, Anti-tubulin Activity and Steroid Sulfatase Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Benzaldehyde | C6H5CHO | CID 240 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Solubility Issues for 2-Difluoromethoxy-3-methoxy-benzaldehyde

As Senior Application Scientists, we understand that navigating the physical properties of novel chemical intermediates is a common challenge in research and development. This guide provides a comprehensive framework for addressing solubility problems encountered with 2-Difluoromethoxy-3-methoxy-benzaldehyde, empowering you to optimize your experimental workflows.

Understanding the Molecule: An Expert's Perspective

2-Difluoromethoxy-3-methoxy-benzaldehyde is a substituted aromatic aldehyde. Its solubility is governed by the interplay of its functional groups:

• Aromatic Ring: The benzene core is nonpolar and favors dissolution in nonpolar organic solvents.

• Aldehyde Group (-CHO): This group is polar and can act as a hydrogen bond acceptor, contributing to solubility in polar solvents.

• Methoxy Group (-OCH₃): This ether linkage adds some polarity and can also accept hydrogen bonds.

• Difluoromethoxy Group (-OCF₂H): This is a key group. While the oxygen provides some polarity, the highly electronegative fluorine atoms can reduce the molecule's ability to act as a hydrogen bond donor and may decrease its miscibility with protic solvents compared to a simple methoxy group. This group significantly increases the molecule's polarity compared to a simple methyl group but in a way that can be complex.

The combination of these features results in a molecule with moderate polarity. Predicting its solubility can be challenging, often requiring empirical testing. This guide provides a systematic approach to this process.

Frequently Asked Questions (FAQs)

Q1: I am trying to dissolve 2-Difluoromethoxy-3-methoxy-benzaldehyde in a common solvent like methanol at room temperature, but it's not fully dissolving. What is the likely cause?

A1: This is a common issue. While the molecule has polar groups, the overall molecular structure, including the nonpolar aromatic ring and the unique electronic nature of the difluoromethoxy group, may limit its solubility in highly polar protic solvents like methanol at room temperature. The intermolecular forces between the solute molecules might be stronger than the forces of interaction with the solvent.

Q2: My compound dissolved initially with heating, but crashed out of solution upon cooling. How can I prevent this?

A2: This phenomenon, known as recrystallization, indicates that the solution was supersaturated at the higher temperature. To maintain solubility at lower temperatures, you may need to use a co-solvent system or a different solvent altogether in which the compound has higher intrinsic solubility at your target temperature.

Q3: Can I use a solvent like water for my reaction?

A3: Based on its structure, 2-Difluoromethoxy-3-methoxy-benzaldehyde is expected to have very low solubility in water. The largely organic and nonpolar character of the molecule will dominate. For aqueous reactions, the use of a co-solvent (like THF or dioxane) or a phase-transfer catalyst would likely be necessary.

Q4: I am observing that the compound is an oil. Does this affect solubility?

A4: If the compound is an oil at room temperature, it may be "oiling out" rather than precipitating as a solid. This happens when the molten solute is immiscible with the solvent. The troubleshooting steps are similar: you need to find a more suitable solvent or solvent mixture.

Troubleshooting Guide: A Systematic Approach to Solubility Issues

When encountering solubility problems with 2-Difluoromethoxy-3-methoxy-benzaldehyde, a systematic, step-by-step approach is crucial. The following workflow is designed to efficiently identify a suitable solvent system for your specific application.

Step 1: Initial Solvent Screening

The first step is to screen a range of solvents with varying polarities. This will provide a qualitative understanding of the compound's solubility profile.

Experimental Protocol: Small-Scale Solubility Test

• Weigh out a small, consistent amount of 2-Difluoromethoxy-3-methoxy-benzaldehyde (e.g., 10 mg) into several small vials.

• To each vial, add a measured volume of a single solvent (e.g., 0.5 mL), starting with common laboratory solvents.

• Observe the solubility at room temperature. Agitate the vials (e.g., using a vortex mixer) for a consistent period (e.g., 1 minute).

• Record your observations using a qualitative scale (e.g., Insoluble, Sparingly Soluble, Soluble).

Table 1: Recommended Solvents for Initial Screening

Solvent Class	Examples	Expected Outcome Rationale
Nonpolar	Hexanes, Toluene	The aromatic ring should promote some solubility, but the polar functional groups may limit it.
Moderately Polar	Dichloromethane (DCM), Diethyl Ether, Ethyl Acetate (EtOAc), Tetrahydrofuran (THF)	These solvents are often a good starting point for molecules with mixed polarity, balancing the nonpolar and polar features of the compound.
Polar Aprotic	Acetone, Acetonitrile (ACN), Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO)	These solvents are strong contenders, as they can interact with the polar groups without the complexities of hydrogen bonding from the solvent.
Polar Protic	Methanol (MeOH), Ethanol (EtOH), Isopropanol (IPA)	Solubility may be limited due to the reasons mentioned in the FAQs, but they are important to test.

Step 2: The Impact of Temperature

If room temperature solubility is insufficient, gentle heating can significantly improve it.

Experimental Protocol: Assessing Thermal Effects

• Using the vials from Step 1 where the compound was sparingly soluble, gently warm the mixture in a water bath (e.g., to 40-50 °C).

• Observe if the compound dissolves.

• Allow the solution to cool back to room temperature and observe if the compound remains in solution or precipitates out. This is a crucial indicator of the solution's stability.

Step 3: Leveraging Co-Solvent Systems

If a single solvent does not provide the desired solubility, a mixture of two or more miscible solvents can be highly effective. This allows for fine-tuning the polarity of the solvent system.

Experimental Protocol: Co-Solvent Titration

• Start with your compound in a solvent in which it is sparingly soluble but shows some interaction.

• Slowly add a second solvent (a "stronger" solvent in which the compound is more soluble) dropwise until the compound fully dissolves.

• Record the approximate ratio of the two solvents. This provides a good starting point for your bulk reaction or analysis.

Common Co-Solvent Combinations:

• Toluene/Ethyl Acetate

• Hexanes/DCM

• DCM/Methanol

• THF/Water (for reactions requiring aqueous conditions)

Troubleshooting Workflow Diagram

The following diagram outlines the decision-making process for addressing solubility challenges with 2-Difluoromethoxy-3-methoxy-benzaldehyde.

Caption: A step-by-step workflow for troubleshooting solubility.

Advanced Considerations

If the above steps do not yield a satisfactory result, you may need to consider more advanced strategies:

• pH Adjustment: If your reaction medium is aqueous or protic, the pH could be adjusted. However, for an aldehyde, this carries the risk of side reactions (e.g., aldol condensation in basic conditions, acetal formation in acidic conditions). This should be approached with caution.

• Alternative Reagents: If solubility is a persistent issue that hinders reactivity, it may be necessary to consider a derivative of the compound with more favorable solubility characteristics.

By methodically working through these steps, you can develop a robust and reproducible protocol for handling 2-Difluoromethoxy-3-methoxy-benzaldehyde in your research, ensuring that solubility is no longer a barrier to success.

References

• Reichardt, C., & Welton, T. (2011). Solvents and Solvent Effects in Organic Chemistry (4th ed.). Wiley-VCH. [Link]

• Yalkowsky, S. H., & He, Y. (2003). Handbook of Aqueous Solubility Data. CRC Press. [Link]

Technical Support Center: Optimizing O-Difluoromethylation of 2-Hydroxy-3-methoxybenzaldehyde

Welcome to the technical support center for the synthesis of 2-Difluoromethoxy-3-methoxy-benzaldehyde. This guide is designed for researchers, chemists, and drug development professionals engaged in the synthesis of fluorinated aromatic compounds. Here, we address common challenges encountered during the O-difluoromethylation of 2-hydroxy-3-methoxybenzaldehyde (o-vanillin), with a specific focus on the critical parameter of reaction temperature. Our goal is to provide not just protocols, but the underlying scientific rationale to empower you to troubleshoot and optimize your experiments effectively.

Part 1: Frequently Asked Questions (FAQs)

This section addresses foundational questions that are crucial for understanding the reaction before proceeding to troubleshooting.

Q1: What is the primary synthetic strategy for preparing 2-Difluoromethoxy-3-methoxy-benzaldehyde?

The most direct and common method is the O-difluoromethylation of the phenolic hydroxyl group of 2-hydroxy-3-methoxybenzaldehyde. This reaction introduces the difluoromethoxy (-OCF₂H) group, which is a valuable motif in medicinal chemistry as it can act as a lipophilic hydrogen bond donor and a bioisostere for hydroxyl or thiol groups.[1][2][3]

Q2: What are the typical reagents and baseline conditions for this O-difluoromethylation?

A widely adopted method involves the generation of difluorocarbene (:CF₂) in situ, which then inserts into the O-H bond of the phenol. A common and effective reagent for this is sodium 2-chloro-2,2-difluoroacetate (ClCF₂CO₂Na).[4]

• Starting Material: 2-Hydroxy-3-methoxybenzaldehyde

• Difluoromethylating Agent: Sodium 2-chloro-2,2-difluoroacetate

• Base: A carbonate base such as Cesium Carbonate (Cs₂CO₃) or Potassium Carbonate (K₂CO₃) is often used to deprotonate the phenol.

• Solvent: A high-boiling polar aprotic solvent like N,N-Dimethylformamide (DMF), often in a mixture with water, is typical.[4][5]

• Initial Temperature: Reactions are generally conducted at elevated temperatures, often in the range of 80-110°C.[4][5][6]

Q3: Why is reaction temperature so critical for the success of this synthesis?

Temperature is arguably the most influential parameter in this reaction for several reasons:

• Rate of Reagent Decomposition: The reaction relies on the thermal decarboxylation of sodium chlorodifluoroacetate to generate the highly reactive difluorocarbene intermediate.[2] If the temperature is too low, this decomposition is inefficient, leading to a slow or incomplete reaction.

• Reaction Kinetics: As with most reactions, higher temperatures increase the rate of the desired O-H insertion. However, an excessively high temperature can accelerate side reactions.

• Product and Reagent Stability: The difluoromethoxy group is generally stable, but the aldehyde functionality and other reagents may be susceptible to degradation at very high temperatures over prolonged periods.[7]

• Selectivity: In substrates with multiple potential reaction sites, temperature can influence selectivity. While 2-hydroxy-3-methoxybenzaldehyde has only one phenolic hydroxyl, temperature can still affect the balance between the desired reaction and undesired decomposition pathways.[8]

Q4: What are the most common impurities or side products I should anticipate?

The primary impurities to monitor for are:

• Unreacted Starting Material: 2-hydroxy-3-methoxybenzaldehyde.

• Thermal Decomposition Products: Uncharacterized, often colored, impurities resulting from the degradation of the starting material, product, or solvent at excessive temperatures.

• By-products from the Reagent: Side reactions related to the difluorocarbene or its precursors.

• Oxidation Product: Formation of 2-difluoromethoxy-3-methoxybenzoic acid, especially if the workup or reaction conditions are not strictly anaerobic.

Part 2: Troubleshooting Guide

This section provides structured guidance for specific problems you may encounter during the reaction.

Issue 1: Low Conversion - Significant Starting Material Remains

Question: My reaction has run for the specified time, but TLC and LC-MS analysis show a low yield of 2-Difluoromethoxy-3-methoxy-benzaldehyde and a large amount of unreacted 2-hydroxy-3-methoxybenzaldehyde. What is the cause?

Answer: This is a common issue that typically points to insufficient reaction activation. Follow this troubleshooting workflow:

• Assess Reaction Temperature: This is the most probable cause. The generation of difluorocarbene from sodium chlorodifluoroacetate requires a specific thermal energy threshold.

  • Action: Ensure your reaction vessel is reaching the target temperature (e.g., 100-110°C). Use an external thermometer to verify the temperature of the reaction block or oil bath. Incrementally increase the temperature by 5-10°C and monitor the reaction progress. A patent for a similar synthesis specifies a reaction temperature of 100°C for 3.5 hours.[4]

• Verify Reagent Quality & Stoichiometry:

  • Difluoromethylating Agent: Ensure the sodium chlorodifluoroacetate is pure and dry. It should be used in stoichiometric excess (typically 2.0-2.5 equivalents).[3]

  • Base: The base (e.g., Cesium Carbonate) is crucial for deprotonating the phenol. Ensure it is anhydrous and that at least a stoichiometric amount, and often an excess, is used.

• Check Solvent Purity:

  • Action: The presence of excess water can interfere with the reaction. While some protocols use a DMF/water mixture, the ratio is critical.[4] If using anhydrous conditions, ensure your DMF is truly dry.

• Ensure Efficient Stirring: The reaction is often heterogeneous. Inadequate stirring can lead to poor mixing of the reagents, resulting in localized areas of low reactivity.

Caption: Decision tree for troubleshooting low reaction conversion.

Issue 2: Starting Material Consumed, but Low Product Yield & Multiple Impurities

Question: My starting material appears to be fully consumed, but the yield of the desired product is poor, and the crude NMR/TLC shows a complex mixture of unidentified by-products. What should I do?

Answer: This pattern suggests that the reaction conditions are too harsh, favoring decomposition or side reactions over the desired O-difluoromethylation.

• Re-evaluate Reaction Temperature: An excessively high temperature is the most likely culprit.

  • Action: Decrease the reaction temperature by 10-20°C. While this may require a longer reaction time, it can significantly suppress the formation of thermal decomposition by-products. Prolonged reaction times at elevated temperatures can cause product decomposition.[9]

• Monitor Reaction Time Carefully:

  • Action: Run a time-course experiment. Take small aliquots from the reaction mixture every hour and analyze them by TLC or LC-MS. This will help you identify the point at which the product concentration is maximized and before significant degradation begins. Stop the reaction at this optimal time.

• Ensure an Inert Atmosphere: The aldehyde functional group can be sensitive to oxidation at high temperatures.

  • Action: Ensure the reaction is conducted under a strictly inert atmosphere (e.g., Argon or Nitrogen) to prevent air oxidation of the aldehyde to a carboxylic acid.[9]

• Assess Workup Procedure: The product might be unstable under the workup conditions.

  • Action: Ensure the workup is performed promptly after the reaction is cooled. Avoid unnecessarily strong acidic or basic conditions during extraction.[9]

Part 3: Protocols and Data

Reference Experimental Protocol: O-Difluoromethylation

This protocol is adapted from a validated synthesis of an isomeric compound and serves as an excellent starting point for optimization.[4]

• Reaction Setup:

  • To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser under an inert atmosphere (Argon or Nitrogen), add 2-hydroxy-3-methoxybenzaldehyde (1.0 eq).

  • Add N,N-Dimethylformamide (DMF) and Water (e.g., in a 1:1 v/v ratio, approximately 10 mL per gram of starting material).

  • Add Cesium Carbonate (Cs₂CO₃, 1.5 eq).

  • Add Sodium 2-chloro-2,2-difluoroacetate (2.4 eq).

• Reaction Conditions:

  • Heat the stirred mixture to the target temperature (start with 100°C) using a pre-heated oil bath.

  • Monitor the reaction progress by TLC (e.g., using a 1:4 Ethyl Acetate/Hexane eluent system).

• Work-up:

  • Once the reaction is complete (typically 3-4 hours), cool the mixture to room temperature.

  • Carefully acidify the mixture with dilute hydrochloric acid (e.g., 1M HCl) to a pH of ~5-6.

  • Extract the aqueous layer with an organic solvent such as ethyl acetate (3 x volume of aqueous layer).

  • Combine the organic layers, wash with water and then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• Purification:

  • The crude product, typically an oil, should be purified by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexane) to yield pure 2-Difluoromethoxy-3-methoxy-benzaldehyde.[4]

Data Summary: Impact of Temperature on Reaction Outcome

The following table summarizes the expected outcomes when varying the reaction temperature. These are generalized trends to guide your optimization.

Temperature (°C)	Typical Time (h)	Expected Yield	Potential Issues & Key Observations
70 - 80 °C	8 - 12 h	Low to Moderate	Very slow reaction. Significant unreacted starting material likely.[5]
90 - 100 °C	3 - 6 h	Moderate to Good	Good balance between reaction rate and minimal side products. Often the optimal range.[4]
110 - 120 °C	1.5 - 3.5 h	Potentially High	Faster reaction, but increased risk of decomposition and colored impurities.[6]
> 120 °C	< 2 h	Variable to Low	High risk of significant thermal decomposition of starting material and product.[9]

General Experimental Workflow

Caption: Standard workflow for the synthesis and purification.

References

• Vertex AI Search. (2024). 2,3-DIFLUORO-6-METHOXYBENZALDEHYDE synthesis - ChemicalBook.
• Sap, J. B. I., Meyer, C. F., Straathof, N. J. W., Iwumene, N., am Ende, C. W., Trabanco, A. A., & Gouverneur, V. (2021). Late-stage difluoromethylation: concepts, developments and perspective. Chemical Society Reviews, 50(12), 7218-7255. DOI:10.1039/D1CS00360G.
• BenchChem. (n.d.). Side reactions and byproduct formation in difluoromethylation.
• MDPI. (2022). Reagent-Controlled Highly Stereoselective Difluoromethylation: Efficient Access to Chiral α-Difluoromethylamines from Ketimines.
• Boc Sciences. (n.d.). Difluoromethylation Chemistry: A Strategic Tool for Next-Generation Pharmaceuticals.
• Hartwig, J. F., et al. (n.d.). Synthesis of Difluoromethyl Ethers with Difluoromethyltriflate. PMC - NIH.
• Kim, S. J., Roe, G., Holland, E., & Ocius, K. (n.d.). Novel Tandem Reaction to Synthesize Substituted Benzaldehydes. Liberty University.
• ResearchGate. (n.d.). Development and Limit Validation of a GC-FID Method for the Quantitative Analysis of Benzaldehyde and Related Substances.
• Baran, P. S., et al. (n.d.). A New Reagent for Direct Difluoromethylation. PMC - NIH.
• ChemicalBook. (n.d.). 4-DIFLUOROMETHOXY-3-METHOXY-BENZALDEHYDE synthesis.
• MDPI. (n.d.). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design.
• ResearchGate. (2026). Difluoromethylation of Phenols.
• BenchChem. (n.d.). The Difluoromethoxy Group: A Strategic Asset in Modern Medicinal Chemistry.
• Google Patents. (n.d.). CN105732348A - Synthesis method of 3-hydroxyl-4-difluoromethoxyl benzaldehyde.
• Cedarville Digital Commons. (1990). Determination of the Thermal Stability of Perfluoroalkylethers.
• Google Patents. (2012). WO 2012/147098 A2.

Sources

• 1. A New Reagent for Direct Difluoromethylation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 4-DIFLUOROMETHOXY-3-METHOXY-BENZALDEHYDE synthesis - chemicalbook [chemicalbook.com]
• 5. CN105732348A - Synthesis method of 3-hydroxyl-4-difluoromethoxyl benzaldehyde - Google Patents [patents.google.com]
• 6. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 7. mdpi.com [mdpi.com]
• 8. Late-stage difluoromethylation: concepts, developments and perspective - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00360G [pubs.rsc.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Catalyst Selection and Reaction Optimization for 2-Difluoromethoxy-3-methoxy-benzaldehyde

Welcome to the technical support center for 2-Difluoromethoxy-3-methoxy-benzaldehyde (CAS 730949-79-8). This guide is designed for researchers, medicinal chemists, and drug development professionals who are utilizing this versatile building block in their synthetic workflows. Here, we provide in-depth, field-proven insights into catalyst selection, reaction optimization, and troubleshooting, moving beyond simple protocols to explain the chemical principles behind our recommendations.

Introduction: Understanding the Reactivity of 2-Difluoromethoxy-3-methoxy-benzaldehyde

2-Difluoromethoxy-3-methoxy-benzaldehyde is a highly functionalized aromatic aldehyde valued in medicinal chemistry and materials science. Its synthetic utility stems from the unique interplay of its substituents, which dictates the reactivity of the core aldehyde group.

• Electronic Effects : The difluoromethoxy (-OCF₂H) group at the ortho-position is strongly electron-withdrawing, which significantly increases the electrophilicity of the aldehyde's carbonyl carbon. This makes it highly susceptible to nucleophilic attack. The methoxy (-OCH₃) group at the meta-position has a weaker electron-donating effect. The net result is an activated aldehyde, primed for a variety of chemical transformations.[1][2][3]

• Steric Hindrance : The presence of the bulky -OCF₂H group ortho to the aldehyde can introduce steric hindrance, potentially impeding the approach of large nucleophiles or catalysts.[1] This is a critical consideration in catalyst and reagent selection.

• Unique Interactions : The hydrogen atom of the difluoromethoxy group can act as a hydrogen bond donor, a feature that can influence solvent interactions, substrate binding to a catalyst, and intramolecular interactions.[4]

This guide will help you navigate these properties to achieve optimal results in your experiments.

Frequently Asked Questions (FAQs)

Q1: How do the electronic properties of this molecule influence catalyst choice?

A1: The strong electron-withdrawing nature of the -OCF₂H group enhances the carbonyl's reactivity towards nucleophiles.[1] For reactions like catalytic hydrogenation or reductive amination, this activation can be beneficial. However, it can also make the aldehyde more prone to side reactions, such as over-reduction or decomposition under harsh conditions. For palladium-catalyzed cross-coupling reactions where the aldehyde might be part of a larger molecule, the electronic-deficient nature of the aromatic ring can influence the oxidative addition and reductive elimination steps of the catalytic cycle.[5]

Q2: What are the recommended storage and handling procedures for 2-Difluoromethoxy-3-methoxy-benzaldehyde?

A2: Like many benzaldehyde derivatives, this compound is susceptible to oxidation, where the aldehyde is converted to a carboxylic acid upon prolonged exposure to air. Therefore, it is best to store it under an inert atmosphere (e.g., nitrogen or argon) at a controlled temperature (2-8°C is recommended).[6] Always use fresh material or verify the purity of older batches by techniques like ¹H NMR or GC-MS before use.

Q3: Which solvents are most suitable for reactions with this compound?

A3: 2-Difluoromethoxy-3-methoxy-benzaldehyde exhibits good solubility in a range of polar organic solvents.[6] Common choices include:

• Tetrahydrofuran (THF)

• Dichloromethane (DCM)

• N,N-Dimethylformamide (DMF)

• Acetonitrile (ACN)

• Alcohols (Methanol, Ethanol)

The choice of solvent should always be tailored to the specific reaction being performed. For instance, while alcohols are suitable for reductive aminations, they are incompatible with reactions using organometallic reagents like Grignards.

Troubleshooting Guides for Common Catalytic Reactions

This section provides specific troubleshooting advice for common synthetic transformations involving 2-Difluoromethoxy-3-methoxy-benzaldehyde.

Logical Troubleshooting Workflow

Before diving into specific reactions, consider this general workflow for diagnosing issues.

Caption: General troubleshooting workflow for catalytic reactions.

Catalytic Hydrogenation (Reduction to Alcohol)

Q: My hydrogenation of 2-Difluoromethoxy-3-methoxy-benzaldehyde to the corresponding benzyl alcohol using Palladium on Carbon (Pd/C) is sluggish or incomplete. What are the likely causes and solutions?

A: This is a common issue that can be traced to several factors. Here’s a systematic approach to troubleshooting:

Potential Issue	Explanation	Recommended Solution
Catalyst Deactivation	The Pd/C catalyst may be old, oxidized, or from a poor-quality batch. The catalyst's active sites are crucial for H₂ activation.	Use a fresh batch of high-quality Pd/C (typically 5-10 wt%). Ensure it is handled quickly in the air to minimize oxidation before being placed under an inert atmosphere.
Catalyst Poisoning	Trace impurities in the starting material, solvent (e.g., sulfur compounds), or glassware can irreversibly bind to the palladium surface, poisoning the catalyst. Halogenated compounds can sometimes interfere with hydrogenation catalysts.[5]	Purify the starting aldehyde via column chromatography if its purity is questionable. Use high-purity, degassed solvents. If poisoning is suspected, a higher catalyst loading (e.g., 15-20 mol%) may overcome the issue, but identifying the source of contamination is the best long-term solution.
Inadequate H₂ Pressure	The reaction rate is often dependent on the concentration of hydrogen available at the catalyst surface.	For benchtop reactions, ensure the system is properly sealed and purged. A hydrogen balloon is sufficient for many reductions. For more stubborn reductions, using a Parr shaker or a similar hydrogenation apparatus to increase H₂ pressure (e.g., to 50 psi) can dramatically increase the reaction rate.
Poor Mixing	The reaction is heterogeneous. If the catalyst is not well-suspended in the reaction medium, the mass transfer of the aldehyde and hydrogen to the catalyst surface will be limited.	Ensure vigorous stirring to maintain a uniform suspension of the Pd/C catalyst in the solvent.

Olefination Reactions (e.g., Wittig, Horner-Wadsworth-Emmons)

Q: I am observing low yields in my Horner-Wadsworth-Emmons (HWE) reaction with this aldehyde. What optimizations can I try?

A: Low yields in HWE reactions with substituted benzaldehydes often relate to the base, reaction conditions, or steric effects.

• Problem: Incomplete Deprotonation of the Phosphonate.

  • Explanation: The formation of the phosphonate carbanion is the critical first step. A base that is too weak will result in a low concentration of the active nucleophile.

  • Solution: Sodium hydride (NaH) is a strong, non-nucleophilic base that is highly effective for deprotonating phosphonate esters.[1] Ensure you are using anhydrous THF as the solvent and that the NaH dispersion is fresh. Allow sufficient time for the anion to form (typically 30-60 minutes at 0°C to room temperature) before adding the aldehyde.[1]

• Problem: Steric Hindrance.

  • Explanation: The ortho-difluoromethoxy group can sterically hinder the approach of the bulky phosphonate ylide to the carbonyl carbon.[1]

  • Solution: While you cannot change the substrate, you can influence the reaction kinetics. Running the reaction at a slightly elevated temperature (e.g., refluxing THF) after the initial addition may help overcome the activation barrier. However, monitor carefully for side reactions.

• Problem: Side Reactions.

  • Explanation: The highly activated aldehyde may be prone to side reactions, especially if the reaction is run for too long or at too high a temperature.

  • Solution: Monitor the reaction closely by TLC. Once the starting material is consumed, quench the reaction promptly with a saturated aqueous solution of ammonium chloride (NH₄Cl).[1]

Electronic & Steric Influence Diagram

Caption: Electronic and steric effects influencing aldehyde reactivity.

Standard Operating Protocol: Knoevenagel Condensation

This protocol describes a reliable method for the condensation of 2-Difluoromethoxy-3-methoxy-benzaldehyde with malononitrile, a reaction that is sensitive to catalyst choice.

Objective: To synthesize (2-(2-(difluoromethoxy)-3-methoxybenzylidene))malononitrile.

Catalyst Choice Rationale: For Knoevenagel condensations, a weak base is often preferred to avoid side reactions like Michael additions or aldehyde self-condensation.[5] Piperidine is an excellent choice as it acts as a basic catalyst to deprotonate the active methylene compound without being overly aggressive.

Materials:

• 2-Difluoromethoxy-3-methoxy-benzaldehyde (1.0 eq)

• Malononitrile (1.05 eq)

• Piperidine (0.1 eq)

• Ethanol (as solvent)

• TLC plates (e.g., silica gel 60 F₂₅₄)

• Standard laboratory glassware

Procedure:

• Setup: To a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-Difluoromethoxy-3-methoxy-benzaldehyde (e.g., 1.0 g, 4.95 mmol, 1.0 eq).

• Dissolution: Add ethanol (20 mL) and stir until the aldehyde is fully dissolved.

• Reagent Addition: Add malononitrile (0.34 g, 5.20 mmol, 1.05 eq) to the solution.

• Catalyst Addition: Add piperidine (0.05 mL, 0.495 mmol, 0.1 eq) to the reaction mixture using a micropipette.

• Reaction: Heat the mixture to a gentle reflux (approx. 80°C).

• Monitoring: Monitor the progress of the reaction by TLC (e.g., using a 3:1 Hexanes:Ethyl Acetate mobile phase). The reaction is typically complete within 1-3 hours.

• Workup: Once the starting aldehyde is consumed, cool the reaction mixture to room temperature. The product will often precipitate out of the solution.

• Isolation: Collect the solid product by vacuum filtration. Wash the solid with a small amount of cold ethanol to remove any residual impurities.

• Purification: The filtered solid is often of high purity. If necessary, further purification can be achieved by recrystallization from ethanol.

• Characterization: Dry the final product under vacuum and characterize by ¹H NMR, ¹³C NMR, and MS to confirm its identity and purity.

References

• CN105732348A - Synthesis method of 3-hydroxyl-4-difluoromethoxyl benzaldehyde - Google Patents.

• 2-(Difluoromethoxy)benzaldehyde | CAS#:71653-64-0 | Chemsrc. Chemsrc. [Link]

• Synthesis of 3-(Difluoromethoxy)benzaldehyde Oxime - PrepChem.com. PrepChem. [Link]

• 3,4-Difluoro-2-methoxybenzaldehyde | C8H6F2O2 | CID 3816072 - PubChem. PubChem. [Link]

• CF2H: a fascinating group for application in drug development enabling modulation of many molecular properties - NIH. National Institutes of Health. [Link]

• Synthesis of Substituted Benzaldehydes via a Two-Step, One-Pot Reduction/Cross-Coupling Procedure - ResearchGate. ResearchGate. [Link]

• How benzene ring substituents affect reactivity of benzaldehyde derivatives in aldol reaction? : r/chemhelp - Reddit. Reddit. [Link]

• Difluoro(methoxy)methyl is a Neglected Group for Medicinal Chemistry – Revival via CF2OMe Containing Amines - ChemRxiv. ChemRxiv. [Link]

• Tandem Reactions: Synthesis of Substituted Benzaldehydes. University of North Carolina at Charlotte. [Link]

• Reactivity of Benzaldehyde between aldehydes [closed] - Chemistry Stack Exchange. Chemistry Stack Exchange. [Link]

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• 4. CF2H: a fascinating group for application in drug development enabling modulation of many molecular properties - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Buy 2-(Difluoromethoxy)-4-methoxybenzaldehyde | 1247613-99-5 [smolecule.com]

Technical Support Center: Synthesis of 2-Difluoromethoxy-3-methoxy-benzaldehyde

A Guide for Researchers, Scientists, and Drug Development Professionals

Troubleshooting Guide: Minimizing Side Reactions

This section addresses specific issues that may arise during the synthesis of 2-Difluoromethoxy-3-methoxy-benzaldehyde. Each problem is presented in a question-and-answer format, providing insights into the root causes and offering practical solutions.

Q1: My formylation reaction is resulting in a low yield of the desired 2-Difluoromethoxy-3-methoxy-benzaldehyde. What are the likely causes and how can I improve it?

A1: Low yields in the formylation of the precursor, 1-difluoromethoxy-2-methoxybenzene, are often due to suboptimal reaction conditions or the choice of formylation agent. The electron-donating nature of the methoxy and difluoromethoxy groups directs the electrophilic substitution, but several factors can lead to poor conversion.

Potential Causes and Solutions:

• Inadequate Electrophilicity of the Formylating Agent: The Vilsmeier-Haack reaction, which utilizes a Vilsmeier reagent (e.g., generated from DMF and POCl₃), is a common method for formylating electron-rich aromatic rings.[1][2] However, the reactivity of the Vilsmeier reagent can be insufficient for some substrates.

  • Troubleshooting:

    • Increase Reaction Temperature: The reaction temperature for Vilsmeier-Haack reactions can range from below 0°C to 80°C, depending on the substrate's reactivity.[3] A gradual increase in temperature may enhance the reaction rate.

    • Use a More Reactive Formylating Agent: Consider alternative formylation methods such as the Rieche formylation, which uses dichloromethyl methyl ether and a Lewis acid like TiCl₄ or SnCl₄.[4] This method can be more effective for less reactive aromatic compounds.[5]

• Substrate Deactivation: While the alkoxy groups are activating, other factors could lead to deactivation.

  • Troubleshooting:

    • Ensure High Purity of Starting Materials: Impurities in the 1-difluoromethoxy-2-methoxybenzene can interfere with the reaction.

    • Strictly Anhydrous Conditions: The Vilsmeier reagent is sensitive to moisture. Ensure all glassware is oven-dried and solvents are anhydrous.

Q2: I am observing the formation of multiple isomeric products in my reaction mixture. How can I improve the regioselectivity for the desired 2-formyl isomer?

A2: The formation of isomeric products is a common challenge in the electrophilic substitution of substituted benzene rings. In the case of 1-difluoromethoxy-2-methoxybenzene, formylation can potentially occur at positions 2, 4, and 6.

Strategies for Enhancing Ortho-Selectivity:

• Duff Reaction: The Duff reaction, which employs hexamethylenetetramine (HMTA) in an acidic medium, is known to favor ortho-formylation of phenols.[6][7] While your substrate is not a phenol, this method's inherent ortho-directing nature could be advantageous. A modification using HMTA in trifluoroacetic acid has shown high para-regioselectivity for some substrates, but its effect on your specific molecule may warrant investigation.[8]

• Magnesium-Mediated Ortho-Formylation: A highly effective method for the ortho-formylation of phenols involves the use of paraformaldehyde with magnesium dichloride and triethylamine.[9][10] This method has demonstrated excellent yields and exclusive ortho-formylation for a range of substituted phenols. Adapting this method to your substrate could significantly improve regioselectivity.

• Reimer-Tiemann Reaction: This reaction is a classic method for the ortho-formylation of phenols using chloroform and a strong base.[11][12] The reaction proceeds through the formation of dichlorocarbene.[13] While typically used for phenols, its strong ortho-directing effect might be beneficial. However, it can have moderate yields and produce side products.[14]

Q3: I have identified a significant byproduct that appears to be a demethylated or de-difluoromethylated species. What causes this and how can it be prevented?

A3: The cleavage of ether linkages, particularly aryl methyl ethers, can occur under strongly acidic conditions, which are common in some formylation reactions.[15][16] The difluoromethoxy group is generally more stable than a methoxy group under acidic conditions, but cleavage is still possible.[17][18]

Minimizing Ether Cleavage:

• Avoid Harsh Acidic Conditions: If using a Lewis acid-catalyzed formylation, consider milder Lewis acids or shorter reaction times. Boron tribromide (BBr₃), for instance, is a potent reagent for ether cleavage and should be avoided.[19]

• Control Reaction Temperature: Higher temperatures can promote ether cleavage.[20] Maintain the lowest effective temperature for the formylation reaction.

• Alternative Formylation Methods: The Vilsmeier-Haack reaction is generally considered milder than Friedel-Crafts type formylations and may reduce the incidence of ether cleavage.[2][21]

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the synthesis and handling of 2-Difluoromethoxy-3-methoxy-benzaldehyde.

What is the most promising synthetic route to 2-Difluoromethoxy-3-methoxy-benzaldehyde?

A plausible and efficient synthetic route would involve two key steps:

• O-Difluoromethylation of 2-methoxyphenol: This would form the precursor, 1-difluoromethoxy-2-methoxybenzene. This can be achieved using reagents like sodium chlorodifluoroacetate.[22]

• Formylation of 1-difluoromethoxy-2-methoxybenzene: As discussed in the troubleshooting section, a regioselective formylation method is crucial. The magnesium-mediated ortho-formylation using paraformaldehyde, MgCl₂, and triethylamine appears to be a promising approach for achieving high ortho-selectivity.[9][10]

How stable is the difluoromethoxy group during the synthesis and workup?

The difluoromethoxy group is considered metabolically stable and generally more robust than a methoxy group.[23] It is relatively inert under many acidic and basic conditions.[17][18] However, prolonged exposure to strong acids, especially at elevated temperatures, can lead to its cleavage. Standard aqueous workup procedures are unlikely to affect the integrity of this group.

What are the key analytical techniques to monitor the reaction and characterize the final product?

• Thin-Layer Chromatography (TLC): For rapid monitoring of the reaction progress.

• Gas Chromatography-Mass Spectrometry (GC-MS): To identify the product and any volatile impurities, and to determine the isomeric ratio.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, ¹⁹F): Essential for unambiguous structure elucidation of the final product and any isolated byproducts. The presence of the difluoromethoxy group will give a characteristic triplet in the ¹H NMR and a corresponding signal in the ¹⁹F NMR.

• High-Performance Liquid Chromatography (HPLC): For assessing the purity of the final product.

Data Summary and Experimental Protocols

Table 1: Comparison of Formylation Methods for Activated Aromatic Ethers

Formylation Method	Typical Reagents	Expected Regioselectivity	Potential Side Reactions	Reference
Vilsmeier-Haack	DMF, POCl₃	Moderate to good para-selectivity, but influenced by directing groups.	Low conversion, formation of multiple isomers.	[2][3]
Duff Reaction	Hexamethylenetetramine, acid	Primarily ortho to activating groups.	Low yields, complex reaction mixture.	[6][7]
Magnesium-Mediated ortho-Formylation	Paraformaldehyde, MgCl₂, Et₃N	Excellent ortho-selectivity.	Formation of methoxymethylphenol derivatives with prolonged reaction times.	[9][10]
Rieche Formylation	Dichloromethyl methyl ether, TiCl₄	Dependent on Lewis acid and substrate.	Ether cleavage under strong Lewis acid conditions.	[4]

Experimental Workflow and Reaction Pathways

Proposed Synthetic Pathway

Caption: Proposed two-step synthesis of the target compound.

Potential Side Reaction Pathways in Formylation

Caption: Competing reaction pathways during formylation.

References

• BYJU'S. Reimer Tiemann Reaction Mechanism. [Link]

• Convenient Method for the ortho-Formylation of Phenols. Acta Chemica Scandinavica. [Link]

• Klumpp, D. A., et al. ortho-Formylation of Phenols: The Casnati–Skattebøl Reaction in the Synthesis of Biologically Active Substances. SynOpen.

• ortho-Formylation of phenols. Organic Syntheses Procedure. [Link]

• Hansen, T. V., & Skattebøl, L. Discussion Addendum for: ortho-Formylations of Phenols; Preparation of 3-Bromosalicylaldehyde. Organic Syntheses. [Link]

• REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. World Journal of Pharmacy and Pharmaceutical Sciences. [Link]

• Roopa, R., et al. Micellar effects on the Vilsmeier-haack formylation reactions with phenols in nonaqueous solvents-A. Journal of Chemical and Pharmaceutical Research. [Link]

• The Stability and Reactivity of Tri-, Di-, and Monofluoromehtyl/Methoxy/Methylthio Groups on Arenes under Acidic and Basic Conditions. ResearchGate. [Link]

• The stability and reactivity of tri-, di-, and monofluoromethyl/methoxy/methylthio groups on arenes under acidic and basic conditions. Organic Chemistry Frontiers (RSC Publishing). [Link]

• Vilsmeier–Haack reaction. Wikipedia. [Link]

• Vilsmeier-Haack Reaction. Chemistry Steps. [Link]

• Bandar, J. S., et al. The Difluoromethyl Group as a Masked Nucleophile: A Lewis Acid/Base Approach. Journal of the American Chemical Society. [Link]

• Vilsmeier-Haack Reaction. Organic Chemistry Portal. [Link]

• Direct C–H difluoromethylation of heterocycles via organic photoredox catalysis. Nature. [Link]

• Rasool, S. Vilsmeier haack reaction. Slideshare. [Link]

• Duff Reaction. Cambridge University Press. [Link]

• Direct Formylation of Fluorine-Containing Aromatics with Dichloromethyl Alkyl Ethers. ResearchGate. [Link]

• Vilsmeier-Haack Reaction. NROChemistry. [Link]

• Reimer–Tiemann reaction. Wikipedia. [Link]

• Duff reaction. Wikipedia. [Link]

• Smith, W. E. Formylation of Aromatic Compounds with Hexamethylenetetramine and Trifluoroacetic Acid. The Journal of Organic Chemistry. [Link]

• Ether cleavage. Wikipedia. [Link]

• Highly Enantioselective Decarboxylative Difluoromethylation. National Institutes of Health. [Link]

• Ether Cleavage Re-Investigated: Elucidating the Mechanism of BBr3-Facilitated Demethylation of Aryl Methyl Ethers. National Institutes of Health. [Link]

• a new difluoromethylation reagent for S-, N-, and C-nucleophiles. PubMed. [Link]

• Reimer-Tiemann Reaction: Mechanism & Examples. NROChemistry. [Link]

• Reimer-Tiemann Reaction. Online Organic Chemistry Tutor. [Link]

• 18.3: Reactions of Ethers - Acidic Cleavage. Chemistry LibreTexts. [Link]

• A New Reagent for Direct Difluoromethylation. National Institutes of Health. [Link]

• (A) Hydrogen bond acidity of difluoromethyl compounds. (B).... ResearchGate. [Link]

• WO 2012/147098 A2.
• CN105732348A - Synthesis method of 3-hydroxyl-4-difluoromethoxyl benzaldehyde.

• Reimer–Tiemann reaction. Grokipedia. [Link]

• Cleavage Of Ethers With Acid. Master Organic Chemistry. [Link]

• Reactions of Ethers-Ether Cleavage. Chemistry Steps. [Link]

• The Duff Reaction: Researching A Modification. The ScholarShip. [Link]

• A direct and mild formylation method for substituted benzenes utilizing dichloromethyl methyl ether-silver trifluoromethanesulfonate. PubMed. [Link]

• Formylation of phenols, methoxy-and methylbenzenes. ResearchGate. [Link]

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• 5. A direct and mild formylation method for substituted benzenes utilizing dichloromethyl methyl ether-silver trifluoromethanesulfonate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Duff Reaction (Chapter 41) - Name Reactions in Organic Synthesis [resolve.cambridge.org]
• 7. Duff reaction - Wikipedia [en.wikipedia.org]
• 8. Aromatic Formylation with HMTA and TFA - [www.rhodium.ws] [chemistry.mdma.ch]
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• 23. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting NMR Spectra of 2-Difluoromethoxy-3-methoxy-benzaldehyde

As a Senior Application Scientist, this guide is designed to provide you, our fellow researchers and drug development professionals, with a comprehensive, field-tested resource for interpreting and troubleshooting the NMR spectra of 2-Difluoromethoxy-3-methoxy-benzaldehyde. The unique combination of an aldehyde, a methoxy group, and a difluoromethoxy group on an aromatic ring presents specific challenges and subtleties in spectral analysis. This document moves beyond simple data reporting to explain the causality behind spectral features and provide robust, self-validating protocols to ensure data integrity.

Section 1: Predicted Spectral Data Reference

A primary source of error is the misinterpretation of an authentic spectrum. Before troubleshooting, it is crucial to have a reliable set of predicted data. The following table summarizes the expected chemical shifts (δ), multiplicities, and coupling constants (J) for the target molecule in a standard solvent like CDCl₃.

Nucleus	Assignment	Expected Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Rationale & Notes
¹H	Aldehyde (-CH O)	9.8 – 10.5	s (or very fine t)	-	1H	Highly deshielded by the carbonyl group.[1] May show small long-range coupling.
Aromatic (Ar-H )	7.1 – 7.8	m	Jortho ≈ 7-9, Jmeta ≈ 2-3	3H	A complex multiplet resulting from three adjacent protons with different electronic environments. The aldehyde is withdrawing, while the alkoxy groups are donating, leading to a complex pattern.[2][3]
Difluoromethoxy (-OCH F₂)	6.5 – 7.0	t	²JHF ≈ 55-60	1H	The triplet arises from coupling to two equivalent fluorine atoms.[4] The significant downfield shift is due to the electronegativity of the attached oxygen and two fluorine atoms.
Methoxy (-OCH ₃)	3.8 – 4.1	s	-	3H	Typical chemical shift for an aromatic methoxy group.
¹³C	Aldehyde (-C HO)	188 – 193	d (small)	-	-	Carbonyl carbons are significantly deshielded.[5][6]
Aromatic (Ar-C )	110 – 160	m	-	-	Six distinct signals are expected. The carbons attached to oxygen (C -O) will be the most downfield in this region.[7][8]
Difluoromethoxy (-OC HF₂)	110 – 120	t	¹JCF ≈ 250-260	-	The large one-bond coupling to fluorine splits the signal into a prominent triplet.[4]
Methoxy (-OC H₃)	55 – 60	q	-	-	A characteristic shift for a methoxy carbon attached to an aromatic ring.[5]
¹⁹F	Difluoromethoxy (-O C H F ₂)	-80 to -100	d	²JFH ≈ 55-60	-	The signal is split into a doublet by the geminal proton.[9][10] The chemical shift is referenced to a standard like CFCl₃.

Section 2: Frequently Asked Questions (FAQs)

This section addresses common, high-level issues encountered during spectral acquisition and processing.

Q1: My baseline is "rolling" or distorted, making integration impossible. How do I fix this? A: This is a classic data processing artifact that requires correction. A distorted baseline can be caused by issues with the very first few data points of the Free Induction Decay (FID) or delays in the receiver.[11][12] Modern NMR software has powerful algorithms for this. Always perform a zero-order and first-order phase correction first, ensuring the base of your largest peaks are symmetric and flat.[11][13] Following phasing, apply an automated baseline correction algorithm. For best results, ensure the algorithm correctly identifies regions of the spectrum that contain only noise.[14]

Q2: I see extra peaks in my ¹H NMR spectrum, especially at ~7.26, ~2.1, and ~1.6 ppm. What are they? A: These are almost certainly residual solvent or water peaks. Even high-purity deuterated solvents contain small amounts of their non-deuterated counterparts.[15]

• ~7.26 ppm (in CDCl₃): Residual CHCl₃. This can interfere with the aromatic region.[16]

• ~2.1 ppm (singlet): Acetone, a very common cleaning solvent that is notoriously difficult to remove from NMR tubes.[16]

• ~1.6 ppm (broad singlet): Water. The chemical shift of water is highly dependent on temperature and sample conditions.[17] Referencing a table of common NMR impurities is an essential step in spectral assignment.[18][19][20]

Q3: My peaks look broad and my multiplets are not well-resolved. What is the cause? A: Peak broadening is a common problem with several potential root causes.[16] The most frequent culprit is poor magnetic field homogeneity, which requires "shimming" the spectrometer.[21][22] Other significant factors include using a sample that is too concentrated, which increases solution viscosity, or the presence of undissolved particulate matter.[23] Paramagnetic impurities, such as dissolved oxygen, can also lead to significant line broadening.

Q4: The integration for the difluoromethoxy proton (-OCHF₂) is lower than expected. Why would this happen? A: Assuming no sample degradation, this is likely an issue with acquisition parameters, specifically an insufficient relaxation delay (d1). Nuclei with long spin-lattice relaxation times (T1), like the proton in the -OCHF₂ group, may not fully relax between successive scans. This leads to signal saturation and reduced peak intensity.[24] For accurate integration, especially in quantitative studies, the relaxation delay should be at least 5 times the longest T1 of any nucleus of interest.[25]

Section 3: In-Depth Troubleshooting Guides

Problem 1: Poor Resolution and Broad Signals

Poor resolution obscures vital coupling information and degrades signal-to-noise. The following workflow provides a systematic approach to diagnosing and resolving this issue.

Caption: A step-by-step decision tree for troubleshooting poor NMR spectral resolution.

• Verify Instrument Performance: First, run a standard, known sample provided by the instrument manufacturer. If this sample also shows poor resolution, the issue lies with the spectrometer itself (e.g., a broken insert or electronics), and a service engineer should be contacted.[21] If the standard is fine, the problem is with your specific sample.

• Re-shim the Sample: An inhomogeneous magnetic field is the most common cause of broad peaks.[16][23] Perform an automated shimming routine. If this fails, manual shimming may be necessary. Start by adjusting the primary Z-shims (Z1, Z2) to optimize the lock signal, followed by the non-spinning shims (X, Y, XZ, YZ).[26]

• Assess Sample Concentration: Highly concentrated samples can be viscous, which impedes molecular tumbling and broadens signals. A good starting point for a molecule of this size is 5-15 mg in 0.6 mL of solvent.[22][23] If your sample is too concentrated, dilute it.

• Remove Particulate Matter: Suspended solids will severely degrade magnetic field homogeneity.[22] Visually inspect your sample. If it is cloudy or contains visible particles, filter it through a small plug of glass wool at the bottom of a Pasteur pipette directly into a clean NMR tube.[23]

• Consider Paramagnetic Impurities: Dissolved molecular oxygen (O₂) is paramagnetic and can shorten relaxation times, leading to broader lines. For high-resolution work, degassing the sample using several freeze-pump-thaw cycles can noticeably sharpen peaks.[23]

Problem 2: Artifacts - Identifying Extraneous Peaks

Extraneous signals can be confused with product peaks or impurities from your reaction. A logical process of elimination is key.

Caption: A diagnostic workflow for identifying the source of unknown peaks in an NMR spectrum.

Impurity	¹H Chemical Shift (δ, ppm)	Multiplicity
Chloroform (CHCl₃)	7.26	s
Water (H₂O)	~1.56 (variable)	s (broad)
Acetone	2.17	s
Dichloromethane	5.30	s
Ethyl Acetate	2.05 (s), 4.12 (q), 1.26 (t)	s, q, t
Silicone Grease	0.07 (variable)	s (broad)
Toluene	2.36 (s), 7.17-7.29 (m)	s, m

Source: Adapted from published data on common laboratory solvent impurities.[17][18][19]

Section 4: Standard Operating Protocol for Optimal Data Acquisition

Adhering to a standardized protocol minimizes variability and prevents common issues before they arise.

• Sample Preparation:

  • Weigh 5-15 mg of purified 2-Difluoromethoxy-3-methoxy-benzaldehyde into a clean vial.

  • Add approximately 0.6-0.7 mL of high-quality deuterated solvent (e.g., CDCl₃ from a sealed ampoule).

  • Ensure the sample is fully dissolved. If not, sonicate briefly.

  • Filter the solution through a pipette containing a small plug of glass wool directly into a high-quality, clean NMR tube.[23] This removes any micro-particulates.

  • Ensure the sample height in the tube is at least 4 cm to avoid shimming issues at the liquid-air interface.[21]

• Instrument Setup & Calibration:

  • Insert the sample into the spectrometer.

  • Lock onto the deuterium signal of the solvent.

  • Spin the sample at the recommended rate (e.g., 20 Hz). Note: For some experiments, spinning can be turned off to avoid sidebands, provided shimming is excellent.[25]

  • Perform an automated shimming routine. Visually inspect the FID of a single pulse; it should show a long, clean exponential decay.

• ¹H NMR Acquisition Parameters:

  • Pulse Angle: Set to a 30° or 45° flip angle for routine spectra. For quantitative results, a 90° pulse must be used, but this requires a longer relaxation delay.

  • Spectral Width: Ensure the spectral width covers the entire expected range (e.g., -1 to 12 ppm).

  • Acquisition Time (at): Set to at least 3-4 seconds to ensure good digital resolution.

  • Relaxation Delay (d1): For routine spectra, 1-2 seconds is sufficient. For accurate integration, set this to at least 10 seconds to allow all protons, especially the -OCHF₂, to fully relax.[24]

  • Number of Scans (ns): For a 5-15 mg sample, 8 to 16 scans should provide excellent signal-to-noise.

• Data Processing:

  • Apply an exponential window function (line broadening of ~0.3 Hz) to improve signal-to-noise.

  • Perform Fourier Transformation.

  • Carefully perform manual phase correction (zero- and first-order).[11]

  • Apply an automated baseline correction.

  • Calibrate the spectrum by setting the residual solvent peak (e.g., CDCl₃ at 7.26 ppm) to its correct value.

  • Integrate all signals, ensuring the integration regions fully encompass the entire multiplet, including any small outer peaks.

References

• Babij, N. R., et al. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development, 20(3), 661–667. [Link]

• University of Rochester, Department of Chemistry. (n.d.). Troubleshooting 1H NMR Spectroscopy. [Link]

• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179. [Link]

• KGROUP. (n.d.). NMR Chemical Shifts of Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the. [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link]

• Chemistry LibreTexts. (2020). 20.3: Predicting a 1H-NMR Spectrum From The Structure. [Link]

• D'Agostino, V. T., & Claridge, T. D. W. (2020). Common problems and artifacts encountered in solution-state NMR experiments. Concepts in Magnetic Resonance Part A, 2020, 1–25. [Link]

• Nanalysis. (2022). NMR data processing: Phase Correction. NMR Blog. [Link]

• Chemistry LibreTexts. (2020). Predicting a 1H-NMR Spectrum From The Structure. [Link]

• Royal Society of Chemistry. (n.d.). Electronic Supplementary Information. [Link]

• Nanalysis Corp. (2022). NMR data processing: Phase Correction. NMR Blog. [Link]

• Chemistry with Caroline. (2021). How to Analyze Chemical Shift in the Aromatic Region (1H NMR). YouTube. [Link]

• University of Maryland. (n.d.). Troubleshooting. Department of Chemistry and Biochemistry. [Link]

• Bruderer, S., Paruzzo, F., & Bolliger, C. (n.d.). Deep learning-based phase and baseline correction of 1D 1H NMR Spectra. Bruker. [Link]

• Reddit. (2022). baseline correction on NMR spectra. r/OrganicChemistry. [Link]

• Reddit. (2022). baseline correction on NMR spectra. r/OrganicChemistry. [Link]

• Gök, E., et al. (2018). Multi-objective optimization for an automated and simultaneous phase and baseline correction of NMR spectral data. Journal of Chemometrics, 32(5), e2997. [Link]

• Royal Society of Chemistry. (n.d.). Electronic Supporting Information for "Difluoromethylation and gem-difluorocyclopropenation with difluorocarbene generated by decarboxylation". [Link]

• NMR Facility, University of Delaware. (n.d.). Troubleshooting Acquisition Related Problems. [Link]

• ResearchGate. (2024). What can cause incorrect integration of certain peaks in HNMR of a pure compound?. [Link]

• Chemistry Steps. (n.d.). Integration in NMR Spectroscopy. [Link]

• Chemistry LibreTexts. (2023). Low Resolution Proton NMR Spectra. [Link]

• University of Wisconsin-Platteville. (n.d.). Assigning the 1H-NMR Signals of Aromatic Ring 1H-atoms. [Link]

• Chemistry Steps. (n.d.). NMR Spectroscopy Practice Problems. [Link]

• University of Calgary. (n.d.). 13C NMR Spectroscopy. [Link]

• Wikipedia. (n.d.). Fluorine-19 nuclear magnetic resonance spectroscopy. [Link]

• MDPI. (2023). Synthesis of N-Difluoromethyl Benzothiazole (or Benzoxazole) Selenones as Novel Inhibitors Against Phytopathogenic Fungi. Molecules, 28(14), 5361. [Link]

• Oregon State University. (n.d.). 13C NMR Chemical Shift. [Link]

• Career Endeavour. (n.d.). NMR Spectroscopy. [Link]

• University of Ottawa. (n.d.). 19Fluorine NMR. [Link]

• AZoM. (2017). Using Benchtop 19F NMR to Evaluate Fluoroorganic Compounds. [Link]

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Technical Support Center: Scaling Up the Synthesis of 2-Difluoromethoxy-3-methoxy-benzaldehyde

Welcome to the comprehensive technical support guide for the synthesis and scale-up of 2-Difluoromethoxy-3-methoxy-benzaldehyde. This resource is tailored for researchers, chemists, and professionals in the pharmaceutical and fine chemical industries. Here, we provide in-depth troubleshooting advice, frequently asked questions (FAQs), detailed experimental protocols, and critical insights to ensure a successful and scalable synthesis.

Our approach is grounded in established chemical principles and practical, field-tested experience to address the common and complex challenges encountered during the synthesis of this valuable fluorinated aromatic aldehyde.

I. Synthetic Strategy Overview

The most direct and industrially viable route to 2-Difluoromethoxy-3-methoxy-benzaldehyde commences with the commercially available starting material, 2-hydroxy-3-methoxybenzaldehyde (o-vanillin). The key transformation is the selective O-difluoromethylation of the phenolic hydroxyl group.

Start [label="2-Hydroxy-3-methoxybenzaldehyde\n(o-Vanillin)"]; Reagent [label="Difluoromethylating Agent\n(e.g., Sodium Chlorodifluoroacetate)", shape=ellipse, fillcolor="#FFFFFF"]; Product [label="2-Difluoromethoxy-3-methoxy-benzaldehyde", fillcolor="#4285F4", fontcolor="#FFFFFF"];

Start -> Product [label="Selective O-Difluoromethylation"]; Reagent -> Product [style=dashed]; }

Figure 1: General synthetic scheme for 2-Difluoromethoxy-3-methoxy-benzaldehyde.

This guide will focus on the critical aspects of both the synthesis of the o-vanillin precursor and the subsequent difluoromethylation reaction, with a strong emphasis on troubleshooting and scalability.

II. Troubleshooting Guide: O-Difluoromethylation of o-Vanillin

This section addresses specific problems you may encounter during the O-difluoromethylation of 2-hydroxy-3-methoxybenzaldehyde.

Q1: Low or no conversion of o-vanillin to the desired product.

Potential Causes & Solutions:

• Inactive Difluoromethylating Agent:

  • Cause: Some difluoromethylating agents, particularly gaseous ones like chlorodifluoromethane, can be challenging to handle and may have variable purity. Solid reagents like sodium chlorodifluoroacetate can degrade if not stored properly.

  • Solution: Ensure your difluoromethylating agent is of high purity and handled under the recommended conditions. For solid reagents, store them in a desiccator. It is advisable to use a freshly opened container of the reagent for critical reactions.

• Insufficient Base:

  • Cause: The phenolic proton of o-vanillin must be abstracted to form the phenoxide, which is the active nucleophile. An insufficient amount or a weak base will result in incomplete deprotonation.

  • Solution: Use a strong, non-nucleophilic base such as potassium carbonate or cesium carbonate. Ensure at least stoichiometric amounts of the base are used. For challenging reactions, a slight excess of the base may be beneficial.

• Suboptimal Reaction Temperature:

  • Cause: The thermal decomposition of difluoromethylating agents like sodium chlorodifluoroacetate to generate difluorocarbene requires a specific temperature range. If the temperature is too low, the reaction will be sluggish or not initiate.

  • Solution: Carefully control the reaction temperature according to the protocol. For sodium chlorodifluoroacetate, temperatures are typically elevated. Monitor the internal reaction temperature, not just the bath temperature, especially on a larger scale.

• Mass Transfer Limitations (Scale-up):

  • Cause: In larger reactors, inefficient mixing can lead to poor contact between the reactants, especially if a gaseous difluoromethylating agent is used.

  • Solution: Employ efficient mechanical stirring. For gaseous reagents, consider using a gas dispersion tube or an appropriate reactor design to maximize the gas-liquid interface.

Q2: Formation of significant byproducts.

Potential Causes & Solutions:

• C-Difluoromethylation:

  • Cause: While O-difluoromethylation is generally favored, some C-difluoromethylation on the aromatic ring can occur, especially at higher temperatures or with certain catalysts.

  • Solution: Optimize the reaction temperature. Lowering the temperature may improve selectivity. The choice of solvent can also influence the O/C selectivity.

• Reaction at the Aldehyde Group:

  • Cause: The aldehyde functional group is generally stable under the basic conditions of O-difluoromethylation. However, at very high temperatures or with certain impurities, side reactions involving the aldehyde are possible.

  • Solution: Maintain strict temperature control and use purified starting materials.

• Decomposition of Starting Material or Product:

  • Cause: Aromatic aldehydes can be susceptible to oxidation and other decomposition pathways, especially at elevated temperatures and in the presence of impurities.[1]

  • Solution: Ensure the reaction is carried out under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation. Minimize reaction time and avoid excessive heating.

Q3: Difficulty in product purification.

Potential Causes & Solutions:

• Co-elution with Starting Material:

  • Cause: If the reaction has not gone to completion, the polarity of the starting material and the product may be similar enough to cause issues with chromatographic separation.

  • Solution: Optimize the reaction to drive it to completion. For purification, utilize a high-efficiency silica gel and a carefully optimized eluent system for column chromatography.

• Removal of Inorganic Salts:

  • Cause: The use of bases like potassium or cesium carbonate results in the formation of inorganic salts that need to be removed during work-up.

  • Solution: After the reaction, quench with water and perform a liquid-liquid extraction. Wash the organic layer thoroughly with water and brine to remove residual salts.

• Product Oiling Out During Crystallization:

  • Cause: The product may have a low melting point or form a eutectic mixture with residual solvents or impurities.

  • Solution: If attempting recrystallization, ensure the solvent is appropriate. A slow cooling rate is crucial. Alternatively, purification by vacuum distillation may be a more suitable method for an oily product.

III. Frequently Asked Questions (FAQs)

Synthesis of o-Vanillin (Starting Material)

Q1: What are the primary industrial synthesis routes for o-vanillin? A1: The main industrial routes are the Reimer-Tiemann reaction of guaiacol and the condensation of guaiacol with glyoxylic acid. The Reimer-Tiemann reaction often suffers from low ortho-selectivity and the formation of tar-like byproducts.[2][3] A more targeted approach involves a sulfonation-desulfonation strategy to improve the yield of the ortho isomer.[2][4]

Q2: Why is achieving high ortho-selectivity in o-vanillin synthesis a challenge? A2: In many electrophilic aromatic substitution reactions with guaiacol, the para-position is sterically more accessible and electronically favored, leading to the major product being vanillin (the para-isomer).[2] Achieving high ortho-selectivity often requires specific directing groups or reaction conditions that favor substitution at the position adjacent to the hydroxyl group.

O-Difluoromethylation Reaction

Q3: What are the most common difluoromethylating agents for this reaction? A3: For the O-difluoromethylation of phenols on a larger scale, sodium chlorodifluoroacetate is a preferred reagent due to its stability, commercial availability in bulk, and relatively low environmental impact compared to gaseous reagents like chlorodifluoromethane.[5][6]

Q4: What are the key safety considerations when performing a difluoromethylation reaction at scale? A4: The thermal decomposition of sodium chlorodifluoroacetate is an exothermic process. On a large scale, efficient heat dissipation is critical to prevent a runaway reaction. The reaction should be conducted in a reactor with adequate cooling capacity and temperature monitoring. The reaction also releases carbon dioxide, so proper ventilation and pressure relief systems are essential.

Q5: How can I monitor the progress of the difluoromethylation reaction? A5: The reaction can be monitored by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) by observing the disappearance of the o-vanillin starting material and the appearance of the product spot. For more quantitative analysis, gas chromatography-mass spectrometry (GC-MS) or nuclear magnetic resonance (NMR) spectroscopy can be used on aliquots taken from the reaction mixture.

IV. Experimental Protocols

Protocol 1: Lab-Scale Synthesis of 2-Difluoromethoxy-3-methoxy-benzaldehyde

This protocol is a representative procedure for the O-difluoromethylation of o-vanillin.

• Reaction Setup: To a clean, dry, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, add 2-hydroxy-3-methoxybenzaldehyde (1 equivalent), potassium carbonate (1.5 equivalents), and a suitable solvent such as N,N-dimethylformamide (DMF).

• Reagent Addition: Add sodium chlorodifluoroacetate (2 equivalents) to the stirred mixture.

• Reaction: Heat the reaction mixture to the desired temperature (typically around 90-110 °C) and maintain it for several hours, monitoring the reaction progress by TLC or HPLC.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Quench the reaction by adding water.

• Extraction: Extract the aqueous mixture with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Washing: Wash the combined organic layers with water and then with brine to remove DMF and inorganic salts.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a mixture of hexane and ethyl acetate) to yield pure 2-Difluoromethoxy-3-methoxy-benzaldehyde.[7]

Protocol 2: Scale-Up Considerations

When scaling up the synthesis, the following points are critical:

• Heat Management: The exothermic nature of the reaction requires a reactor with a high surface area to volume ratio or a jacketed reactor with an efficient cooling system.

• Reagent Addition: For larger batches, consider portion-wise or slow continuous addition of the difluoromethylating agent to control the exotherm.

• Mixing: Ensure robust mechanical stirring to maintain a homogeneous reaction mixture.

• Work-up and Purification: Liquid-liquid extractions at a large scale can be challenging. Consider using a continuous extraction setup. For purification, vacuum distillation might be more practical and economical than large-scale chromatography.

V. Data Presentation

Table 1: Troubleshooting Summary for O-Difluoromethylation

Problem	Potential Cause	Recommended Action
Low Conversion	Inactive reagent, insufficient base, low temperature	Verify reagent quality, use a stronger base, optimize temperature
Byproduct Formation	High temperature, reaction at aldehyde	Optimize temperature, use inert atmosphere
Purification Issues	Incomplete reaction, salt contamination	Drive reaction to completion, thorough washing during work-up

VI. Logical Workflow Diagram

Start [label="Start O-Difluoromethylation Reaction"]; Monitor [label="Monitor Reaction Progress (TLC/HPLC)"]; Complete [label="Reaction Complete?", shape=diamond, fillcolor="#FBBC05"]; Incomplete [label="Incomplete Reaction", shape=diamond, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Workup [label="Work-up and Purification"]; Product [label="Pure Product", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; Troubleshoot [label="Troubleshoot Reaction Conditions"]; Byproducts [label="Significant Byproducts?", shape=diamond, fillcolor="#FBBC05"]; Optimize [label="Optimize Purification"]; Impure [label="Impure Product", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

Start -> Monitor; Monitor -> Complete; Complete -> Workup [label="Yes"]; Complete -> Incomplete [label="No"]; Incomplete -> Troubleshoot; Troubleshoot -> Start; Workup -> Byproducts; Byproducts -> Product [label="No"]; Byproducts -> Impure [label="Yes"]; Impure -> Optimize; Optimize -> Workup; }

Figure 2: Troubleshooting workflow for the synthesis of 2-Difluoromethoxy-3-methoxy-benzaldehyde.

VII. References

• BenchChem. (2025). Technical Support Center: o-Vanillin Synthesis Scale-Up.

• Eureka | Patsnap. (n.d.). Method for preparing o-vanillin.

• Google Patents. (n.d.). CN103145538A - Method for synthesizing o-vanillin through utilizing 5-aldehyde vanillin.

• Google Patents. (n.d.). CN102644091A - Method for preparing o-vanillin.

• Organic Syntheses Procedure. (n.d.). Benzaldehyde, m-methoxy-.

• Organic Syntheses Procedure. (2024). Difluoromethylation of Phenols.

• Organic Syntheses. (2024). Difluoromethylation of Phenols.

• ChemicalBook. (n.d.). 4-DIFLUOROMETHOXY-3-METHOXY-BENZALDEHYDE synthesis.

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Method for preparing o-vanillin - Eureka | Patsnap [eureka.patsnap.com]
• 4. CN102644091A - Method for preparing o-vanillin - Google Patents [patents.google.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. orgsyn.org [orgsyn.org]
• 7. 4-DIFLUOROMETHOXY-3-METHOXY-BENZALDEHYDE synthesis - chemicalbook [chemicalbook.com]

Reference Data & Comparative Studies

Core Physicochemical and Pharmacokinetic Properties: A Head-to-Head Comparison

An In-Depth Comparative Guide for Medicinal Chemists: 2-Difluoromethoxy-3-methoxy-benzaldehyde vs. 2-fluoro-3-methoxybenzaldehyde

In the landscape of modern drug discovery, the strategic selection of fluorinated building blocks is a critical decision that profoundly influences the ultimate pharmacokinetic and pharmacodynamic profile of a drug candidate. The substitution pattern on an aromatic scaffold can dictate metabolic stability, target affinity, and membrane permeability. This guide provides a detailed comparative analysis of two structurally similar yet functionally distinct benzaldehyde derivatives: 2-Difluoromethoxy-3-methoxy-benzaldehyde and 2-fluoro-3-methoxybenzaldehyde .

This document moves beyond a simple cataloging of properties to offer a senior application scientist's perspective on the causal relationships between chemical structure and performance. We will explore the nuanced effects of the difluoromethoxy (-OCF₂H) group versus a single fluorine atom, supported by experimental data and protocols, to empower researchers, scientists, and drug development professionals in making informed decisions for their synthetic and medicinal chemistry programs.

The choice between a difluoromethoxy group and a fluoro group is not trivial; it introduces significant changes in lipophilicity, electronic character, and potential intermolecular interactions. These differences are foundational to their divergent performance in a biological system.

The strategic incorporation of fluorine-containing functional groups is a well-established method for modulating the physicochemical properties of drug candidates.[1] The difluoromethoxy group, in particular, has gained significant attention as a metabolically stable isostere for other functionalities.[2]

Property	2-Difluoromethoxy-3-methoxy-benzaldehyde	2-fluoro-3-methoxybenzaldehyde	Scientific Rationale & Implications
Molecular Weight	202.16 g/mol [3]	154.14 g/mol [4][5]	The higher molecular weight of the -OCF₂H substituted compound is a consideration for ligand efficiency calculations.
Lipophilicity (LogP)	Higher (Estimated >2.0)	1.3 (Computed)[5]	The -OCF₂H group is significantly more lipophilic than a single fluorine atom.[6] This can enhance membrane permeability but may also increase non-specific binding or decrease aqueous solubility. The change in logP when replacing a methyl with a difluoromethyl group can range from -0.1 to +0.4.[7][8][9]
Hydrogen Bonding	Weak H-bond donor[7][8][9]	H-bond acceptor (via F and O atoms)	The polarized C-H bond in the -OCF₂H group allows it to act as a weak hydrogen bond donor, a unique feature not possible with the fluoro group.[10][11] This can introduce novel, favorable interactions within a protein binding pocket, potentially increasing affinity and selectivity.[10]
Metabolic Stability	High; blocks O-demethylation[1][12]	High; stable C-F bond	The -OCF₂H group is an excellent bioisostere for a methoxy group, effectively preventing O-demethylation, a common metabolic liability.[1][12] The C-F bond in the fluoro-analogue is also highly resistant to metabolic cleavage.[6] However, the overall metabolic fate will shift to other parts of the molecule.
Electronic Effect	Strongly electron-withdrawing	Strongly electron-withdrawing	Both substituents are electron-withdrawing, influencing the reactivity of the aldehyde and the pKa of adjacent groups. The difluoromethoxy group's effect can modulate the acidity or basicity of nearby functionalities, which can be crucial for optimizing the ionization state at physiological pH.[7]

dot graph "Physicochemical_Comparison" { layout=neato; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fontcolor="#FFFFFF"]; edge [fontname="Helvetica", fontsize=9];

// Define Nodes A [label="2-Difluoromethoxy-\n3-methoxy-benzaldehyde", fillcolor="#4285F4", pos="0,1.5!"]; B [label="2-fluoro-\n3-methoxybenzaldehyde", fillcolor="#34A853", pos="4,1.5!"];

// Attributes Lipophilicity [label="Higher Lipophilicity\n(LogP >2.0)", shape=ellipse, fillcolor="#EA4335", pos="-1.5,0!"]; H_Bond_Donor [label="Weak H-Bond Donor\n(-OCF2H)", shape=ellipse, fillcolor="#FBBC05", pos="0,-1.5!"]; Metabolic_Block [label="Blocks O-Demethylation", shape=ellipse, fillcolor="#5F6368", pos="1.5,0!"];

Lipophilicity_B [label="Lower Lipophilicity\n(LogP ≈ 1.3)", shape=ellipse, fillcolor="#EA4335", pos="5.5,0!"]; H_Bond_Acceptor [label="H-Bond Acceptor", shape=ellipse, fillcolor="#FBBC05", pos="4,-1.5!"]; Metabolic_Stability_B [label="Stable C-F Bond", shape=ellipse, fillcolor="#5F6368", pos="2.5,0!"];

// Edges A -> Lipophilicity [label="Key Property"]; A -> H_Bond_Donor [label="Unique Interaction"]; A -> Metabolic_Block [label="Advantage"];

B -> Lipophilicity_B [label="Key Property"]; B -> H_Bond_Acceptor [label="Interaction"]; B -> Metabolic_Stability_B [label="Advantage"]; } Caption: Key physicochemical differences between the two benzaldehydes.

Synthesis and Reactivity: Building Blocks in Focus

Both molecules are valuable intermediates, serving as starting points for more complex molecular architectures. Their syntheses are well-documented, and the aldehyde functionality provides a versatile handle for various chemical transformations.[13][14]

Synthesis of 2-Difluoromethoxy-3-methoxy-benzaldehyde

A common route involves the difluoromethylation of a corresponding phenolic precursor, such as vanillin (4-hydroxy-3-methoxybenzaldehyde), though the synthesis of the specific 2-difluoromethoxy isomer would start from 2-hydroxy-3-methoxybenzaldehyde. A general method involves reacting the phenol with sodium 2-chloro-2,2-difluoroacetate in the presence of a base.[15]

dot graph "Synthesis_OCF2H" { graph [rankdir="LR", splines=ortho]; node [shape=box, style="rounded,filled", fontname="Helvetica", fontsize=10, fontcolor="#202124", fillcolor="#F1F3F4"]; edge [fontname="Helvetica", fontsize=9, color="#5F6368"];

} Caption: Synthetic route to 2-Difluoromethoxy-3-methoxy-benzaldehyde.

Synthesis of 2-fluoro-3-methoxybenzaldehyde

This compound can be synthesized from 2-fluoro-3,N-dimethoxy-N-methylbenzamide (a Weinreb amide) via reduction.[16]

dot graph "Synthesis_F" { graph [rankdir="LR", splines=ortho]; node [shape=box, style="rounded,filled", fontname="Helvetica", fontsize=10, fontcolor="#202124", fillcolor="#F1F3F4"]; edge [fontname="Helvetica", fontsize=9, color="#5F6368"];

} Caption: Synthetic route to 2-fluoro-3-methoxybenzaldehyde.

Reactivity and Applications

The aldehyde group on both molecules is a versatile functional handle. 2-fluoro-3-methoxybenzaldehyde, for instance, is widely used as a precursor for active pharmaceutical ingredients (APIs), including the synthesis of benzosuberone derivatives via a Wittig reaction followed by Friedel-Crafts acylation.[4] It is also employed in constructing bicyclic heterocycles like hydroisoquinolines and quinazolines.[4] While specific, widely published applications for 2-Difluoromethoxy-3-methoxy-benzaldehyde are less common, its value lies in introducing the metabolically robust and uniquely interacting -OCF₂H group into lead compounds.

Experimental Protocol: Comparative In Vitro Metabolic Stability Assay

To provide actionable data on the performance differences, a head-to-head metabolic stability assay is essential. This protocol outlines a standard procedure using human liver microsomes (HLM) to assess susceptibility to Phase I metabolism, particularly by cytochrome P450 enzymes.[7]

Objective: To compare the rate of metabolic degradation of 2-Difluoromethoxy-3-methoxy-benzaldehyde and 2-fluoro-3-methoxybenzaldehyde.

Materials:

• Test Compounds (10 mM in DMSO)

• Human Liver Microsomes (HLM), protein concentration 20 mg/mL

• NADPH regenerating system (e.g., Corning Gentest™)

• 0.5 M Potassium Phosphate Buffer (pH 7.4)

• Acetonitrile with internal standard (e.g., 100 ng/mL Tolbutamide)

• Control compounds (e.g., Verapamil - high clearance; Warfarin - low clearance)

Procedure:

• Preparation of Incubation Mixture:

  • On ice, prepare a master mix containing phosphate buffer and HLM. For a final HLM concentration of 0.5 mg/mL, this would be 25 µL of HLM stock per 1 mL of final reaction volume.

  • Pre-warm the HLM/buffer solution at 37°C for 5 minutes.

• Initiation of Reaction:

  • Add the test compound to the HLM/buffer solution to achieve a final concentration of 1 µM.

  • Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system. The final volume for each reaction should be consistent (e.g., 200 µL).

• Time-Point Sampling:

  • At specified time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot (e.g., 25 µL) of the incubation mixture.

  • Immediately quench the reaction by adding the aliquot to a 96-well plate containing a 3-4 fold excess of ice-cold acetonitrile with the internal standard (e.g., 100 µL). The t=0 sample represents 100% compound at the start.

• Sample Processing and Analysis:

  • Seal the plate, vortex for 2 minutes, and centrifuge at 4,000 rpm for 15 minutes to pellet the precipitated protein.

  • Transfer the supernatant to a new plate for analysis.

  • Analyze the samples by LC-MS/MS to quantify the remaining parent compound at each time point relative to the internal standard.

• Data Analysis:

  • Plot the natural logarithm of the percentage of parent compound remaining versus time.

  • The slope of the linear regression line (k) is the elimination rate constant.

  • Calculate the in vitro half-life (t½) using the formula: t½ = 0.693 / k .

dot graph "Metabolic_Stability_Workflow" { graph [rankdir="TB", splines=ortho]; node [shape=box, style="rounded,filled", fontname="Helvetica", fontsize=10, fontcolor="#202124", fillcolor="#F1F3F4"]; edge [fontname="Helvetica", fontsize=9, color="#5F6368"];

} Caption: Workflow for the in vitro metabolic stability assay.

Expected Outcome & Interpretation: It is hypothesized that both compounds will exhibit high metabolic stability. However, if the methoxy group in 2-fluoro-3-methoxybenzaldehyde were a metabolic liability in a larger molecular context, the 2-difluoromethoxy analogue would show a significantly longer half-life. This experiment provides the quantitative data needed to justify the selection of the -OCF₂H group to mitigate a specific metabolic risk.

Conclusion for the Drug Development Professional

The choice between 2-Difluoromethoxy-3-methoxy-benzaldehyde and 2-fluoro-3-methoxybenzaldehyde is a strategic decision guided by the specific goals of a drug discovery program.

• Choose 2-fluoro-3-methoxybenzaldehyde when seeking a simple, low molecular weight, and metabolically stable building block for established synthetic routes where the unique properties of the -OCF₂H group are not required. It provides a stable anchor for further chemical exploration.[4]

• Choose 2-Difluoromethoxy-3-methoxy-benzaldehyde when facing challenges with metabolic O-demethylation of a methoxy-containing lead compound.[1][12] Furthermore, select this reagent when seeking to introduce a novel hydrogen bond donating capability to probe interactions within a target binding site, a strategy that can unlock gains in potency and selectivity.[10][11] While this comes with an increase in lipophilicity and molecular weight, the potential benefits in terms of improved metabolic profile and target affinity are often compelling.

Ultimately, this guide serves as a framework for rational design. The provided data and protocols form a self-validating system, allowing researchers to confirm these principles within their own chemical series and make data-driven decisions to advance their drug discovery programs.

References

• The Difluoromethoxy Group: A Strategic Asset in Modern Medicinal Chemistry. BenchChem.
• Difluoromethyl Bioisostere: Examining the "Lipophilic Hydrogen Bond Donor" Concept. Journal of Medicinal Chemistry.
• Metabolic Stability Face-Off: Difluoromethoxy vs. Trifluoromethyl Pyridine Analogs. BenchChem.
• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implic
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A Comparative Guide to the Biological Activity of 2-Difluoromethoxy-3-methoxy-benzaldehyde

Abstract

In the landscape of modern medicinal chemistry, the strategic modification of privileged scaffolds is a cornerstone of novel drug discovery. Benzaldehyde derivatives, particularly those with structural similarities to naturally occurring compounds like vanillin, represent a promising class of molecules with a wide spectrum of biological activities. This guide provides an in-depth comparative analysis of 2-Difluoromethoxy-3-methoxy-benzaldehyde, a synthetic analog of vanillin. While direct experimental data on this specific compound is not publicly available, this document will leverage established principles of medicinal chemistry and structure-activity relationships (SAR) derived from closely related analogs to project its potential biological profile. We will delve into the significance of its unique functional groups, compare its anticipated activities with well-documented benzaldehydes, and provide robust experimental protocols for its empirical evaluation.

Introduction: The Rationale for Fluorination in a Vanillin Scaffold

Vanillin (4-hydroxy-3-methoxybenzaldehyde) is a well-known phenolic aldehyde celebrated not only for its flavor but also for a range of bioactivities, including antioxidant, anti-inflammatory, neuroprotective, and anticarcinogenic effects[1][2][3]. The therapeutic potential of vanillin and its derivatives is often linked to its functional groups: a phenolic hydroxyl, a methoxy ether, and a reactive aldehyde[4][5].

The subject of this guide, 2-Difluoromethoxy-3-methoxy-benzaldehyde, presents an intriguing modification to the vanillin template. The substitution of a hydroxyl group with a difluoromethoxy (-OCF₂H) group is a strategic choice in drug design. The difluoromethoxy group is a fascinating functional moiety that acts as a bioisostere for hydroxyl and methoxy groups, offering a unique combination of properties that can enhance a molecule's therapeutic potential[6]. This guide will, therefore, explore the predicted biological impact of this specific structural alteration.

Structural and Physicochemical Profile Analysis

The biological fate and efficacy of a small molecule are intrinsically linked to its physicochemical properties. The introduction of the difluoromethoxy group is expected to significantly modulate the characteristics of the parent benzaldehyde scaffold.

Key Structural Features:

• Benzaldehyde Core: This aromatic aldehyde is a versatile pharmacophore present in many biologically active compounds. The aldehyde group itself can participate in various reactions, including the formation of Schiff bases with biological amines[7].

• Methoxy Group (-OCH₃): The methoxy group at the 3-position is a common feature in many natural products and drugs, influencing electronic properties and steric profile.

• Difluoromethoxy Group (-OCF₂H): This is the key modification. Unlike a hydroxyl group, which is a hydrogen bond donor and acceptor, or a methoxy group, which is primarily an acceptor, the -OCF₂H group is considered a "lipophilic hydrogen bond donor"[8]. The strong carbon-fluorine bonds also significantly increase metabolic stability by blocking common sites of oxidative metabolism[6][9].

Predicted Physicochemical Impact:

The replacement of a hydroxyl or methoxy group with a difluoromethoxy group typically leads to:

• Increased Lipophilicity: Fluorine is highly electronegative yet surprisingly lipophilic. This can enhance membrane permeability and bioavailability[10].

• Enhanced Metabolic Stability: The C-F bond is exceptionally strong, making the difluoromethoxy group resistant to enzymatic cleavage (e.g., O-demethylation) that would typically occur with a methoxy group[6].

• Modulated Acidity/Basicity: The electron-withdrawing nature of the fluorine atoms can alter the pKa of nearby functional groups[6].

• Altered Conformation and Binding: The steric and electronic profile of the -OCF₂H group can lead to different binding interactions with biological targets compared to -OH or -OCH₃.

A comparative summary of the properties of these functional groups is presented below:

Functional Group	Hydrogen Bonding	Lipophilicity (Hansch π)	Metabolic Stability
Hydroxyl (-OH)	Donor & Acceptor	-0.67	Low (prone to glucuronidation)
Methoxy (-OCH₃)	Acceptor	-0.02	Moderate (prone to O-demethylation)
Difluoromethoxy (-OCF₂H)	Weak Donor	+0.49	High

Data compiled from medicinal chemistry literature.

Comparative Analysis of Potential Biological Activities

Based on the extensive research into substituted benzaldehydes, we can forecast a range of potential biological activities for 2-Difluoromethoxy-3-methoxy-benzaldehyde.[7][11] The primary areas of interest would be its potential as an antioxidant, antimicrobial, and cytotoxic agent.

Antioxidant Activity

Vanillin and its derivatives are known potent antioxidants, capable of scavenging reactive oxygen species (ROS)[3]. This activity is often attributed to the phenolic hydroxyl group.

• Comparison: While 2-Difluoromethoxy-3-methoxy-benzaldehyde lacks the traditional phenolic hydroxyl group, the difluoromethoxy group's ability to act as a weak hydrogen bond donor might confer some radical scavenging ability, although likely less potent than vanillin. However, its increased stability could lead to a more sustained, albeit potentially weaker, effect.

Antimicrobial and Antifungal Activity

Benzaldehyde and its derivatives have demonstrated broad-spectrum antimicrobial and antifungal properties[11][12].

• Comparison: The antimicrobial activity is often linked to the reactivity of the aldehyde group and the overall lipophilicity of the molecule, which facilitates passage through microbial cell membranes. Given the predicted increase in lipophilicity for 2-Difluoromethoxy-3-methoxy-benzaldehyde, it is reasonable to hypothesize that it may exhibit potent antimicrobial or antifungal activity.

Cytotoxic and Anticancer Activity

Several studies have evaluated substituted benzaldehydes for their cytotoxic activity against various cancer cell lines, with some showing promising results[7]. The structure-activity relationship often indicates that the type and position of substituents on the aromatic ring are critical for activity[7].

• Comparison: The enhanced metabolic stability and membrane permeability conferred by the difluoromethoxy group could make 2-Difluoromethoxy-3-methoxy-benzaldehyde a more effective cytotoxic agent than its methoxy or hydroxyl counterparts by allowing it to reach its intracellular target at a higher concentration and for a longer duration.

The table below summarizes the known activities of comparable compounds and the predicted activity of the target molecule.

Compound	Key Functional Groups	Known/Predicted Biological Activity
Vanillin	4-OH, 3-OCH₃, 1-CHO	Antioxidant, Anti-inflammatory, Neuroprotective, Antimicrobial[3][4]
o-Vanillin	2-OH, 3-OCH₃, 1-CHO	Antimicrobial, Antioxidant
2-Fluoro-3-methoxybenzaldehyde	2-F, 3-OCH₃, 1-CHO	Precursor for APIs, likely shares some bioactivities of substituted benzaldehydes[13][14]
2-Difluoromethoxy-3-methoxy-benzaldehyde	2-OCF₂H, 3-OCH₃, 1-CHO	Predicted: Enhanced metabolic stability, potential for potent antimicrobial and cytotoxic activity due to increased lipophilicity.

Essential Experimental Protocols for Biological Evaluation

To empirically validate the predicted biological activities, a series of well-established in vitro assays are necessary. The following protocols are designed to be self-validating through the inclusion of appropriate controls.

General Experimental Workflow

The initial screening of a novel compound like 2-Difluoromethoxy-3-methoxy-benzaldehyde should follow a logical progression from general toxicity to specific activity assays.

Caption: A typical workflow for evaluating the biological activity of a novel compound.

Protocol: In Vitro Cytotoxicity Assessment (MTT Assay)

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the yellow tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Step-by-Step Methodology:

• Cell Culture: Plate human cancer cells (e.g., HeLa) in a 96-well plate at a density of 5,000-10,000 cells/well. Incubate for 24 hours at 37°C, 5% CO₂.

• Compound Treatment: Prepare serial dilutions of 2-Difluoromethoxy-3-methoxy-benzaldehyde in the appropriate cell culture medium. Replace the old medium with the medium containing the compound dilutions.

• Controls:

  • Negative Control: Cells treated with vehicle (e.g., 0.1% DMSO) only.

  • Positive Control: Cells treated with a known cytotoxic agent (e.g., Doxorubicin).

  • Blank: Medium without cells.

• Incubation: Incubate the plate for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to each well.

• Absorbance Reading: Shake the plate for 15 minutes to dissolve the formazan crystals. Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the negative control. Plot a dose-response curve and determine the IC₅₀ (half-maximal inhibitory concentration) value.

Protocol: Antioxidant Capacity (DPPH Radical Scavenging Assay)

Principle: The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay measures the ability of a compound to act as a free radical scavenger or hydrogen donor. The stable DPPH radical has a deep violet color, which turns to a pale yellow upon reduction by an antioxidant.

Step-by-Step Methodology:

• Solution Preparation: Prepare a stock solution of the test compound in methanol or ethanol. Prepare a 0.1 mM solution of DPPH in the same solvent.

• Reaction Mixture: In a 96-well plate, add 100 µL of the DPPH solution to 100 µL of various concentrations of the test compound.

• Controls:

  • Negative Control: 100 µL of DPPH solution plus 100 µL of solvent.

  • Positive Control: A known antioxidant like Ascorbic Acid or Trolox.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Absorbance Reading: Measure the absorbance at 517 nm.

• Data Analysis: Calculate the percentage of DPPH scavenging activity using the formula: % Scavenging = [(A_control - A_sample) / A_control] * 100 Determine the EC₅₀ (half-maximal effective concentration) value.

Potential Mechanism of Action: A Hypothetical Pathway

Many cytotoxic benzaldehyde derivatives exert their effects by inducing apoptosis through the generation of reactive oxygen species (ROS) and subsequent activation of the intrinsic mitochondrial pathway.

Caption: A hypothetical pathway for apoptosis induction by a cytotoxic benzaldehyde derivative.

Conclusion and Future Directions

2-Difluoromethoxy-3-methoxy-benzaldehyde stands as a compound of significant interest at the intersection of natural product chemistry and modern medicinal chemistry. While this guide is predictive in nature, it is grounded in well-established SAR principles. The strategic inclusion of a difluoromethoxy group is hypothesized to enhance metabolic stability and lipophilicity, potentially leading to potent antimicrobial and cytotoxic activities.

The immediate and necessary next step is the empirical validation of these hypotheses through chemical synthesis and rigorous biological testing using the protocols outlined herein. Should this compound demonstrate significant activity in primary screens, further investigation into its mechanism of action, selectivity, and in vivo efficacy would be warranted. This molecule represents a valuable lead structure for the development of novel therapeutics.

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A Comparative Reactivity Guide: 2-Difluoromethoxy-3-methoxy-benzaldehyde vs. Standard Benzaldehydes

Prepared by: Gemini, Senior Application Scientist

This guide provides an in-depth analysis of the chemical reactivity of 2-Difluoromethoxy-3-methoxy-benzaldehyde, a specialized aromatic aldehyde, in comparison to a spectrum of commonly used benzaldehydes. The content herein is intended for researchers, medicinal chemists, and process development scientists who require a nuanced understanding of how modern fluorine-containing substituents modulate reaction outcomes. By examining the unique electronic profile conferred by the difluoromethoxy group, this document elucidates the aldehyde's performance in key synthetic transformations, supported by comparative data and detailed experimental protocols.

The Decisive Role of Substituents: An Electronic Profile Analysis

The reactivity of a benzaldehyde is fundamentally governed by the electrophilicity of its carbonyl carbon. Aromatic substituents dictate this property through a combination of inductive and resonance effects. In 2-Difluoromethoxy-3-methoxy-benzaldehyde, the interplay between the two distinct alkoxy groups creates a unique electronic environment that sets it apart from simpler analogues.

• The 3-Methoxy Group (-OCH₃): Located at the meta position, the methoxy group exerts a weak electron-donating effect primarily through resonance (+R) and a competing, weaker electron-withdrawing inductive effect (-I). Its overall influence from the meta position is modest but contributes to the molecule's electronic character.

• The 2-Difluoromethoxy Group (-OCHF₂): This is the dominant control element. The two highly electronegative fluorine atoms create a powerful inductive electron withdrawal (-I effect) that significantly outweighs the weak resonance donation (+R) from the oxygen atom.[1] This group acts as a moderate electron acceptor, effectively lowering the electron density of the aromatic ring and, crucially, the aldehyde functional group.[1][2]

Recent studies have quantified the electronic impact of the -OCHF₂ group using Hammett constants, which measure the inductive (σI) and resonance (σR) effects of a substituent. The difluoromethoxy group exhibits positive values for both (σI = 0.22, σR = 0.07), confirming its nature as an electron-withdrawing substituent through both pathways.[1] Its overall electronic effect is comparable to that of a difluoromethyl (-CHF₂) group.[1]

The net result of this substitution pattern—a strong electron-withdrawing group at the ortho position and a weak donating group at the meta position—is a significantly electron-deficient aromatic aldehyde. This heightened electrophilicity at the carbonyl carbon is the primary driver of its distinct reactivity profile.

Figure 1: Electronic influence of substituents.

Comparative Reactivity in Key Transformations

To contextualize the performance of 2-Difluoromethoxy-3-methoxy-benzaldehyde, we compare its expected reactivity with three benchmarks: unsubstituted benzaldehyde (baseline), 4-methoxybenzaldehyde (electron-rich), and 4-nitrobenzaldehyde (electron-poor).

Nucleophilic Addition: The Wittig Reaction

The Wittig reaction, a cornerstone of alkene synthesis, involves the nucleophilic attack of a phosphorus ylide on the carbonyl carbon. The rate of this reaction is highly sensitive to the electrophilicity of the aldehyde. Electron-withdrawing groups (EWGs) on the benzaldehyde ring accelerate the reaction by increasing the partial positive charge on the carbonyl carbon, making it a more potent electrophile.[3][4] Conversely, electron-donating groups (EDGs) retard the reaction.[3]

Hypothesis: Due to the strongly electron-withdrawing -OCHF₂ group, 2-Difluoromethoxy-3-methoxy-benzaldehyde is predicted to be significantly more reactive in the Wittig reaction than both unsubstituted benzaldehyde and 4-methoxybenzaldehyde. Its reactivity should approach that of 4-nitrobenzaldehyde.

Supporting Data: Experimental data for other substituted benzaldehydes confirms this trend. The table below shows the relative rate constants for the Wittig reaction, where the rate for unsubstituted benzaldehyde is set to 1.00.

Substituent (Position)	Reaction Type	Relative Rate Constant (k/k₀)	Predicted/Actual
p-NO₂	Wittig Reaction	14.7	Actual[3]
2-OCHF₂, 3-OCH₃	Wittig Reaction	~10 - 15 (Predicted)	Predicted
p-Cl	Wittig Reaction	2.75	Actual[3]
H (Unsubstituted)	Wittig Reaction	1.00	Actual[3]
p-CH₃	Wittig Reaction	0.45	Actual[3]
p-OCH₃	Wittig Reaction	<0.45 (Significantly Slower)	Actual[3]
Table 1: Comparative reactivity of substituted benzaldehydes in the Wittig reaction. The data clearly shows that electron-withdrawing groups dramatically increase the reaction rate.

Reductive Amination

Reductive amination is a critical transformation in pharmaceutical synthesis for forming C-N bonds. The reaction proceeds via the formation of a hemiaminal followed by dehydration to an iminium ion, which is then reduced by a hydride source (e.g., sodium triacetoxyborohydride). The initial nucleophilic attack of the amine on the aldehyde is a key step. Electron-deficient aldehydes, like our target molecule, facilitate this step, leading to faster iminium ion formation and overall higher reaction efficiency, particularly when paired with weakly nucleophilic or electron-deficient amines.[5][6][7][8]

Hypothesis: 2-Difluoromethoxy-3-methoxy-benzaldehyde will be an excellent substrate for reductive amination, outperforming electron-rich and unsubstituted benzaldehydes, especially in challenging cases involving electron-poor anilines.

Workflow & Protocol: The enhanced reactivity allows for efficient reaction under mild conditions. A standard protocol to compare its performance is provided in Section 3.

Figure 2: General workflow for reductive amination.

Oxidation to Carboxylic Acid

The oxidation of benzaldehydes to benzoic acids can be influenced by substituents in a manner that depends heavily on the oxidant and mechanism.[3][9][10] For many common oxidants (e.g., permanganate, chromium-based reagents), the mechanism involves hydride abstraction from the aldehydic C-H bond. In these cases, electron-donating groups, which can stabilize the developing positive charge in the transition state, tend to accelerate the reaction.[3]

Hypothesis: In typical oxidation reactions (e.g., with permanganate or bromochromate), 2-Difluoromethoxy-3-methoxy-benzaldehyde will be less reactive than electron-rich benzaldehydes like 4-methoxybenzaldehyde and potentially less reactive than unsubstituted benzaldehyde due to the destabilizing effect of the electron-withdrawing -OCHF₂ group on the transition state.

Supporting Data: Kinetic studies on the oxidation of various benzaldehydes with Butyltriphenylphosphonium Dichromate (BTPD) support this hypothesis.

Substituent (Position)	Reaction Type	Relative Rate Constant (k/k₀)	Predicted/Actual
p-OCH₃	Oxidation with BTPD	6.31	Actual[3]
p-CH₃	Oxidation with BTPD	2.51	Actual[3]
p-NO₂	Oxidation with BTPD	1.62	Actual[3]
H (Unsubstituted)	Oxidation with BTPD	1.00	Actual[3]
p-Cl	Oxidation with BTPD	0.55	Actual[3]
2-OCHF₂, 3-OCH₃	Oxidation with BTPD	<1.0 (Predicted)	Predicted
Table 2: Comparative reactivity in oxidation. Electron-donating groups significantly accelerate the reaction, suggesting that electron-deficient aldehydes like the target molecule would react more slowly.

Experimental Protocol: Comparative Reductive Amination

This protocol is designed to provide a direct, side-by-side comparison of aldehyde reactivity in a standard reductive amination.

Objective: To compare the reaction time and yield for the reductive amination of three different aldehydes (4-methoxybenzaldehyde, benzaldehyde, and 2-difluoromethoxy-3-methoxy-benzaldehyde) with a weakly nucleophilic amine (aniline).

Materials:

• 4-Methoxybenzaldehyde

• Benzaldehyde

• 2-Difluoromethoxy-3-methoxy-benzaldehyde

• Aniline

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., Hexanes/Ethyl Acetate)

Procedure:

• Reaction Setup: In three separate, dry round-bottom flasks equipped with magnetic stir bars, prepare the following under an inert atmosphere (N₂ or Argon):

  • Flask A: 4-Methoxybenzaldehyde (1.0 mmol) and Aniline (1.0 mmol) in 10 mL of anhydrous DCM.

  • Flask B: Benzaldehyde (1.0 mmol) and Aniline (1.0 mmol) in 10 mL of anhydrous DCM.

  • Flask C: 2-Difluoromethoxy-3-methoxy-benzaldehyde (1.0 mmol) and Aniline (1.0 mmol) in 10 mL of anhydrous DCM.

• Initiation: To each flask, add sodium triacetoxyborohydride (1.5 mmol, 1.5 equiv.) in one portion at room temperature.

• Monitoring: Stir all three reactions at room temperature. Monitor the consumption of the starting aldehyde in each flask every 30 minutes using Thin Layer Chromatography (TLC) or LC-MS. Record the time required for complete consumption of the starting aldehyde.

• Workup: Once a reaction is complete, quench it by slowly adding 15 mL of saturated NaHCO₃ solution. Stir vigorously for 10 minutes.

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer with DCM (2 x 15 mL).

• Drying and Concentration: Combine the organic layers, wash with brine (20 mL), dry over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure.

• Purification and Analysis: Purify the crude product from each reaction by flash column chromatography on silica gel. Determine the isolated yield of the corresponding secondary amine for each reaction.

Expected Outcome: Flask C (2-Difluoromethoxy-3-methoxy-benzaldehyde) is expected to show the fastest reaction time and potentially the highest isolated yield, followed by Flask B (Benzaldehyde), with Flask A (4-Methoxybenzaldehyde) being the slowest. This result would experimentally validate the enhanced electrophilicity of the target aldehyde.

Conclusion

2-Difluoromethoxy-3-methoxy-benzaldehyde is an electronically-deficient aromatic aldehyde characterized by enhanced reactivity towards nucleophiles. The potent inductive effect of the ortho-difluoromethoxy group makes the carbonyl carbon significantly more electrophilic than in unsubstituted or electron-rich benzaldehydes.

• Key Advantages: This heightened reactivity is a strategic asset in transformations initiated by nucleophilic attack, such as the Wittig reaction and reductive amination. It enables faster reaction rates, milder conditions, and the successful engagement of less reactive nucleophiles.

• Contextual Disadvantages: Conversely, in reactions where an electron-rich transition state is favored, such as certain C-H bond oxidations, its reactivity may be attenuated compared to electron-rich analogues.

This predictable, electronically-driven reactivity profile makes 2-Difluoromethoxy-3-methoxy-benzaldehyde a valuable and versatile building block for chemists seeking to fine-tune molecular properties and optimize synthetic routes in drug discovery and materials science.

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• Das, B. G., & Ghorai, P. (2012). The direct reductive amination of electron-deficient amines with aldehydes: the unique reactivity of the Re2O7 catalyst.
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• Various Authors. (n.d.). Quora.
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• Wang, Z., et al. (2019). Electrolysis promoted reductive amination of electron-deficient aldehydes/ketones: a green route to the racemic clopidogrel. Organic & Biomolecular Chemistry.

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A Senior Application Scientist's Guide to the Structural Validation of 2-Difluoromethoxy-3-methoxy-benzaldehyde

For researchers, medicinal chemists, and professionals in drug development, the unequivocal structural confirmation of novel chemical entities is a cornerstone of scientific rigor. This guide provides an in-depth, experience-driven approach to the validation of the aromatic aldehyde, "2-Difluoromethoxy-3-methoxy-benzaldehyde." We will not only detail the necessary analytical protocols but also delve into the scientific rationale behind our choices, comparing the expected data with that of structurally similar alternatives to provide a comprehensive validation framework.

Introduction: The Significance of Precise Structural Elucidation

The introduction of a difluoromethoxy (-OCF₂H) group into a molecule can significantly modulate its physicochemical and pharmacological properties, including lipophilicity, metabolic stability, and binding interactions. Therefore, the precise placement of this functionality on the aromatic ring is critical. In the case of "2-Difluoromethoxy-3-methoxy-benzaldehyde," its potential as a synthon for more complex molecules necessitates a robust and unambiguous structural verification process. This guide will provide the experimental framework to achieve this with a high degree of confidence.

The Subject of Our Investigation: 2-Difluoromethoxy-3-methoxy-benzaldehyde

Molecular Formula: C₉H₈F₂O₃[1] Molecular Weight: 202.16 g/mol [1] CAS Number: 730949-79-8[1][2]

To provide a thorough validation, we will compare the expected analytical data of our target molecule with two commercially available, structurally related compounds:

• Comparator 1: 2-Fluoro-3-methoxybenzaldehyde (CAS: 103438-88-6)[3][4]

• Comparator 2: o-Vanillin (2-Hydroxy-3-methoxybenzaldehyde) (CAS: 148-53-8)[5][6]

The choice of these comparators allows for a systematic evaluation of the influence of the substituent at the 2-position on the spectroscopic and chromatographic properties.

Proposed Synthesis and a Note on Potential Impurities

A plausible synthetic route for 2-Difluoromethoxy-3-methoxy-benzaldehyde can be adapted from the synthesis of its isomer, 4-Difluoromethoxy-3-methoxy-benzaldehyde, which utilizes vanillin as a starting material.[7] The proposed synthesis of our target molecule would likely start from o-vanillin.

This synthetic pathway is crucial for anticipating potential impurities. Incomplete reaction could leave residual o-vanillin. Side reactions could potentially include the difluoromethylation of the aldehyde, or rearrangements. A thorough validation process must be able to distinguish the desired product from these potential contaminants.

The Analytical Toolkit for Structural Validation

A multi-technique approach is essential for the unambiguous structural elucidation of "2-Difluoromethoxy-3-methoxy-benzaldehyde." We will employ Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) Spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Cornerstone of Structural Analysis

NMR spectroscopy provides the most detailed information about the carbon-hydrogen framework of a molecule and the chemical environment of specific nuclei. For our target molecule, ¹H, ¹³C, and ¹⁹F NMR are indispensable.

The ¹H NMR spectrum will provide information on the number of different types of protons and their neighboring atoms.

Predicted Chemical Shift (ppm)	Multiplicity	Integration	Assignment	Rationale
~10.3	Singlet	1H	Aldehyde (-CHO)	The aldehyde proton is highly deshielded and appears as a characteristic singlet far downfield.
~7.4-7.6	Multiplet	3H	Aromatic protons	The three protons on the aromatic ring will exhibit complex splitting patterns due to their coupling with each other and potentially with the fluorine atoms of the difluoromethoxy group.
~6.8 (t, J ≈ 74 Hz)	Triplet	1H	Difluoromethoxy (-OCF₂H )	The proton of the difluoromethoxy group will be split into a triplet by the two equivalent fluorine atoms. The large coupling constant is characteristic of geminal H-F coupling.
~3.9	Singlet	3H	Methoxy (-OCH₃)	The three equivalent protons of the methoxy group will appear as a singlet.

The ¹³C NMR spectrum will reveal the number of unique carbon environments.

Predicted Chemical Shift (ppm)	Assignment	Rationale
~190	Aldehyde (-C HO)	The carbonyl carbon of the aldehyde is highly deshielded.
~110-160	Aromatic carbons	The six carbons of the aromatic ring will have distinct chemical shifts influenced by the electron-withdrawing and -donating effects of the substituents.
~115 (t, J ≈ 260 Hz)	Difluoromethoxy (-OC F₂H)	The carbon of the difluoromethoxy group will be split into a triplet by the two attached fluorine atoms, with a large one-bond C-F coupling constant.
~56	Methoxy (-OC H₃)	The methoxy carbon will appear in the typical region for such groups.

¹⁹F NMR is a highly sensitive technique that is crucial for confirming the presence and environment of fluorine atoms.

Predicted Chemical Shift (ppm)	Multiplicity	Assignment	Rationale
~-80 to -90	Doublet	Difluoromethoxy (-OCF₂ H)	The two equivalent fluorine atoms will be split into a doublet by the geminal proton. The chemical shift is characteristic of a difluoromethoxy group.

• Sample Preparation: Dissolve ~5-10 mg of the sample in ~0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

• ¹H NMR Acquisition: Acquire the spectrum on a 400 MHz or higher field NMR spectrometer. Use a standard pulse sequence with a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Acquire the spectrum using a proton-decoupled pulse sequence. A larger number of scans will be required due to the lower natural abundance of ¹³C.

• ¹⁹F NMR Acquisition: Acquire the spectrum using a standard ¹⁹F pulse sequence. No special parameters are typically needed due to the high sensitivity of the ¹⁹F nucleus.

Mass Spectrometry (MS): Confirming Molecular Weight and Fragmentation

Mass spectrometry provides the exact molecular weight of the compound and valuable structural information through its fragmentation pattern.

Expected Mass Spectrum Data for 2-Difluoromethoxy-3-methoxy-benzaldehyde:

• Molecular Ion (M⁺): m/z = 202.04

• Key Fragments:

  • m/z = 173 ([M-CHO]⁺): Loss of the formyl group.

  • m/z = 151 ([M-OCF₂H]⁺): Loss of the difluoromethoxy group.

  • m/z = 123: Further fragmentation of the aromatic ring.

• Sample Preparation: Prepare a dilute solution of the sample (~100 µg/mL) in a volatile organic solvent such as dichloromethane or ethyl acetate.

• GC Separation: Inject the sample into a GC equipped with a suitable capillary column (e.g., a non-polar DB-5ms). Use a temperature program that allows for good separation of the analyte from any impurities.

• MS Detection: Use an electron ionization (EI) source at 70 eV. Acquire mass spectra over a range of m/z 40-300.

Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy is a rapid and simple technique for identifying the presence of key functional groups.

Expected IR Absorption Bands for 2-Difluoromethoxy-3-methoxy-benzaldehyde:

Wavenumber (cm⁻¹)	Vibration	Intensity
~2900-3000	C-H stretch (aromatic and methoxy)	Medium
~2720, ~2820	C-H stretch (aldehyde)	Medium, characteristic
~1700	C=O stretch (aldehyde)	Strong
~1600, ~1470	C=C stretch (aromatic)	Medium
~1000-1300	C-O stretch (ether and difluoromethoxy)	Strong
~1050-1150	C-F stretch	Strong

• Sample Preparation: Place a small amount of the solid or liquid sample directly on the ATR crystal.

• Data Acquisition: Record the spectrum over the range of 4000-600 cm⁻¹. Perform a background scan prior to the sample scan.

Comparative Analysis: Distinguishing 2-Difluoromethoxy-3-methoxy-benzaldehyde from its Analogs

A direct comparison of the spectroscopic data with that of our chosen comparators is the final step in the validation process.

Data Comparison Table:

Analytical Technique	2-Difluoromethoxy-3-methoxy-benzaldehyde (Predicted)	2-Fluoro-3-methoxybenzaldehyde (Experimental/Expected)	o-Vanillin (Experimental)
¹H NMR	Aldehyde H (~10.3 ppm), -OCF₂H triplet (~6.8 ppm), Methoxy H (~3.9 ppm)	Aldehyde H (~10.3 ppm), No -OCF₂H signal, Methoxy H (~3.9 ppm)	Aldehyde H (~9.9 ppm), Hydroxyl H (broad, variable), Methoxy H (~3.9 ppm)[5]
¹⁹F NMR	Doublet at ~-80 to -90 ppm	Singlet at a different chemical shift	No signal
Mass Spec (M⁺)	m/z = 202	m/z = 154	m/z = 152[5]
IR (C-F stretch)	Strong bands at ~1050-1150 cm⁻¹	Strong band in a similar region	Absent
IR (O-H stretch)	Absent	Absent	Broad band at ~3200-3400 cm⁻¹[5]

This comparative analysis provides clear, distinguishing features for our target molecule. The presence of the characteristic triplet in the ¹H NMR and the doublet in the ¹⁹F NMR, along with the correct molecular ion in the mass spectrum, would provide unequivocal confirmation of the 2-difluoromethoxy group. The absence of a broad O-H stretch in the IR spectrum would differentiate it from o-vanillin.

Visualizing the Validation Workflow

To further clarify the logical flow of the validation process, the following diagram illustrates the key experimental stages and decision points.

Figure 1: A flowchart illustrating the comprehensive workflow for the structural validation of 2-Difluoromethoxy-3-methoxy-benzaldehyde.

Conclusion: A Framework for Confidence

The structural validation of a novel chemical entity like "2-Difluoromethoxy-3-methoxy-benzaldehyde" is a multi-faceted process that requires a combination of robust analytical techniques and sound scientific reasoning. By employing a suite of spectroscopic methods (NMR, MS, and IR) and comparing the acquired data with that of carefully selected analogs, researchers can achieve a high degree of confidence in their structural assignment. This guide has provided a detailed, experience-based framework for this process, emphasizing not just the "how" but also the "why" behind each experimental choice. Adherence to such a rigorous validation workflow is paramount for ensuring the integrity and reproducibility of scientific research in drug discovery and development.

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"2-Difluoromethoxy-3-methoxy-benzaldehyde" purity analysis methods

An In-Depth Comparative Guide to the Purity Analysis of 2-Difluoromethoxy-3-methoxy-benzaldehyde

For researchers, scientists, and professionals in drug development, the chemical purity of a starting material is not merely a specification—it is the bedrock of reproducible results and the foundation of a safe and effective active pharmaceutical ingredient (API). 2-Difluoromethoxy-3-methoxy-benzaldehyde is a key building block whose utility in complex syntheses is directly compromised by the presence of impurities. These contaminants can introduce downstream reaction failures, generate unforeseen by-products, and, in a regulated environment, pose significant safety risks.

This guide provides an in-depth comparison of analytical methodologies for assessing the purity of 2-Difluoromethoxy-3-methoxy-benzaldehyde. Moving beyond a simple listing of techniques, we will explore the causality behind methodological choices, establish self-validating analytical workflows, and ground our discussion in authoritative protocols and regulatory expectations.

The Analytical Imperative: Understanding Potential Impurities

A robust analytical strategy begins not with an instrument, but with a chemical understanding of what impurities are likely to be present. The purity profile of 2-Difluoromethoxy-3-methoxy-benzaldehyde is intrinsically linked to its synthetic route. While specific proprietary syntheses vary, common organic transformations allow us to predict a logical impurity profile. A plausible synthesis involves the difluoromethylation of 2-hydroxy-3-methoxybenzaldehyde (o-vanillin).

From this, we can anticipate several classes of impurities:

• Starting Materials: Unreacted 2-hydroxy-3-methoxybenzaldehyde.

• Positional Isomers: Impurities arising from non-selective reactions on a different hydroxyl group if a precursor with multiple options is used.

• Related Substances: Over-oxidation of the aldehyde to the corresponding 2-difluoromethoxy-3-methoxybenzoic acid.

• Process-Related Impurities: Reagents, catalysts, or by-products from the difluoromethylation step.

• Residual Solvents: Volatile organic compounds remaining from synthesis and purification.[1]

An effective analytical approach must be capable of separating, identifying, and quantifying these structurally similar and diverse compounds.

Core Purity Analysis: A Comparative Overview

The primary techniques for purity analysis are chromatographic and spectroscopic. While each has its strengths, a multi-faceted approach provides the most comprehensive and trustworthy assessment of chemical purity. The principal methods include High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), Liquid Chromatography-Mass Spectrometry (LC-MS), and Nuclear Magnetic Resonance (NMR) Spectroscopy.

High-Performance Liquid Chromatography (HPLC): The Quantitative Workhorse

For routine quality control and precise quantification of non-volatile impurities, reversed-phase HPLC (RP-HPLC) is the industry standard. Its robustness, reproducibility, and high-resolution capabilities make it indispensable.[1][2]

Causality of Method Choice: The polarity of 2-Difluoromethoxy-3-methoxy-benzaldehyde and its likely impurities (e.g., the more polar hydroxylated starting material and the more acidic carboxylic acid degradant) makes them ideal candidates for separation on a non-polar stationary phase (like C18) with a polar mobile phase. A UV detector is highly effective due to the aromatic nature of the benzaldehyde core.

Experimental Protocol: HPLC Purity Assessment

A robust RP-HPLC method was developed for the separation and quantification of 2-Difluoromethoxy-3-methoxy-benzaldehyde and its potential impurities.

1. Instrumentation and Chromatographic Conditions:

• HPLC System: A standard analytical HPLC system with a quaternary pump, autosampler, column oven, and a Diode Array Detector (DAD) or UV-Vis detector.

• Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 3.5 µm particle size) is a common choice for analyzing substituted benzaldehydes.[2][3]

• Mobile Phase: An isocratic mobile phase of Acetonitrile and Water (55:45, v/v) often provides a good starting point. For better peak shape, 0.1% formic acid can be added to both phases.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35°C.

• Detection Wavelength: 254 nm, with DAD monitoring from 200-400 nm to check for co-eluting peaks.

• Injection Volume: 5 µL.

2. Standard and Sample Preparation:

• Standard Solution: Prepare a stock solution of a well-characterized reference standard of 2-Difluoromethoxy-3-methoxy-benzaldehyde at 1.0 mg/mL in a 50:50 mixture of acetonitrile and water (diluent).

• Sample Solution: Prepare the sample to be tested at the same 1.0 mg/mL concentration in the same diluent.

• Impurity Spike Solution: To confirm peak identification and resolution, a sample solution can be spiked with anticipated impurities (e.g., o-vanillin, 2-difluoromethoxy-3-methoxybenzoic acid) at a low level (e.g., 0.1% of the main component concentration).

3. Data Analysis:

• Purity is determined by area percent calculation, assuming all components have a similar response factor at the chosen wavelength.

• Purity (%) = (Area of Main Peak / Total Area of All Peaks) * 100

• For higher accuracy, Relative Response Factors (RRFs) for known impurities should be determined and used for correction.

Hypothetical Experimental Data

The following table summarizes hypothetical results from the HPLC analysis of two different batches of 2-Difluoromethoxy-3-methoxy-benzaldehyde.

Peak ID	Analyte	Retention Time (min)	Batch A Area %	Batch B Area %
1	2-hydroxy-3-methoxybenzaldehyde	3.85	0.12	0.45
2	2-difluoromethoxy-3-methoxybenzoic acid	4.52	0.08	0.15
3	2-Difluoromethoxy-3-methoxy-benzaldehyde	6.21	99.75	99.28
4	Unknown Impurity 1	7.88	0.05	0.12
Total Purity	99.75%	99.28%

This data clearly differentiates the higher purity of Batch A from Batch B, which contains a greater concentration of unreacted starting material.

Gas Chromatography (GC): The Alternative for Volatiles

GC is a powerful alternative to HPLC, particularly for assessing volatile organic compounds (residual solvents) and thermally stable impurities.[1][4]

Causality of Method Choice: Benzaldehyde derivatives are sufficiently volatile for GC analysis. A Flame Ionization Detector (FID) provides excellent sensitivity for organic compounds. The choice between GC and HPLC often depends on the specific impurity profile of interest and the thermal stability of the analyte. For general purity, HPLC is often preferred due to its broader applicability to non-volatile compounds, but GC is superior for residual solvent analysis as mandated by ICH Q3C guidelines.

Experimental Protocol: GC Purity and Residual Solvent Assessment

1. Instrumentation and Chromatographic Conditions:

• GC System: A Gas Chromatograph with a split/splitless injector and a Flame Ionization Detector (FID). A headspace autosampler is required for residual solvent analysis.

• Column: A low-to-mid polarity column, such as a DB-5 (5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness, is suitable for separating benzaldehyde derivatives.[5]

• Carrier Gas: Helium or Hydrogen at a constant flow of 1.2 mL/min.

• Oven Program:

  • Initial Temperature: 70°C, hold for 2 minutes.

  • Ramp: 15°C/min to 280°C.

  • Final Hold: Hold at 280°C for 5 minutes.

• Injector Temperature: 250°C.

• Detector Temperature: 300°C.

• Injection: 1 µL split injection (e.g., 50:1 split ratio).

2. Standard and Sample Preparation:

• Prepare standards and samples at approximately 1 mg/mL in a suitable solvent like acetone or dichloromethane.

Advanced Purity Analysis: Beyond Quantification

While HPLC and GC are excellent for quantification, they provide limited structural information about unknown impurities. For this, we turn to hyphenated and spectroscopic techniques.

Liquid Chromatography-Mass Spectrometry (LC-MS): The Impurity Identifier

LC-MS combines the separation power of HPLC with the detection and identification capabilities of mass spectrometry.[6] It is the definitive tool for characterizing unknown peaks observed during HPLC analysis.[7][8]

Causality of Method Choice: High-resolution mass spectrometry (HRMS), such as with a Q-TOF or Orbitrap analyzer, provides highly accurate mass measurements of impurity ions. This data allows for the confident determination of elemental compositions, which is the first and most critical step in elucidating the structure of an unknown. An MS-compatible HPLC method (using volatile mobile phase modifiers like formic acid instead of non-volatile phosphates) is essential.[3][8]

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Absolute Standard

NMR spectroscopy is a uniquely powerful tool in purity analysis because it provides both structural confirmation and quantitative data without the need for a specific reference standard of the analyte.[9]

Why it's chosen:

• Quantitative ¹H NMR (qNMR): By integrating the analyte's signals against those of a certified internal standard of known purity and concentration, one can directly calculate the absolute purity (mass/mass %) of the 2-Difluoromethoxy-3-methoxy-benzaldehyde. This provides an orthogonal check on chromatographic methods.[9]

• ¹⁹F NMR: The difluoromethoxy (-OCHF₂) group provides a highly sensitive and specific NMR handle.[10] The ¹⁹F NMR spectrum is often simple, with a distinct signal for the target compound. The presence of other fluorine-containing impurities would be immediately obvious as additional signals, making ¹⁹F NMR an exceptionally clean and powerful method for detecting fluorinated by-products.[11]

An Integrated Workflow for Comprehensive Purity Validation

A trustworthy purity assessment relies on a logical, multi-step workflow. No single method is sufficient. The following workflow ensures that purity is not just measured, but truly understood.

Caption: Integrated workflow for purity analysis.

Method Comparison Summary

The choice of analytical method is dictated by the specific question being asked. The table below provides a comparative summary to guide this decision-making process.

Parameter	HPLC-UV	GC-FID	LC-MS (HRMS)	qNMR (¹H & ¹⁹F)
Primary Purpose	Quantitative purity, stability	Residual solvents, volatile impurities	Identification of unknowns	Absolute purity, structural confirmation
Sensitivity	High (ng range)	Very High (pg range)	Extremely High (pg-fg range)	Moderate (µg-mg range)
Information	Retention time, UV spectrum	Retention time	Retention time, accurate mass, fragments	Chemical structure, absolute quantity
Throughput	High	High	Moderate	Low to Moderate
Limitations	Requires reference standards for identification; limited structural info	Analyte must be volatile and thermally stable	Complex data interpretation; quantification is challenging	Lower sensitivity than chromatography; requires high field magnet

Conclusion

The purity analysis of 2-Difluoromethoxy-3-methoxy-benzaldehyde is a critical activity that underpins its successful use in research and drug development. A purely chromatographic approach, while essential for routine quantification, is insufficient for comprehensive characterization. True scientific integrity is achieved through an integrated strategy that leverages the strengths of multiple techniques.

By combining the quantitative power of HPLC and GC with the definitive structural insight of LC-MS and the absolute quantification and verification provided by qNMR , researchers can build a complete and irrefutable purity profile. This multi-pronged, self-validating system ensures that the material is not only fit for its intended purpose but also meets the rigorous standards of quality and safety demanded in the pharmaceutical industry.[12][13] Adopting such a workflow is a direct investment in the reliability and reproducibility of research and development efforts.[2]

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A Comparative Guide to the Synthesis of 2-Difluoromethoxy-3-methoxy-benzaldehyde

Introduction

The introduction of fluorine-containing functional groups into organic molecules has become a cornerstone of modern medicinal chemistry. The difluoromethyl group (-CF2H), in particular, has garnered significant attention as a bioisostere for hydroxyl, thiol, and amine functionalities.[1] Its unique electronic properties and ability to act as a lipophilic hydrogen bond donor can enhance metabolic stability, membrane permeability, and binding affinity of drug candidates.[1][2] 2-Difluoromethoxy-3-methoxy-benzaldehyde is a valuable building block in the synthesis of complex pharmaceutical intermediates, leveraging the advantageous properties of the difluoromethoxy moiety.

This guide provides a comparative analysis of plausible synthetic routes to 2-Difluoromethoxy-3-methoxy-benzaldehyde, starting from the readily available precursor, 2-hydroxy-3-methoxybenzaldehyde (also known as o-vanillin).[3][4][5] While direct synthesis protocols for this specific isomer are not extensively documented, we will explore and compare several robust difluoromethylation methods applicable to phenolic substrates, providing researchers with a comprehensive overview of the most promising synthetic strategies.

Proposed Synthesis Routes from 2-Hydroxy-3-methoxybenzaldehyde (o-Vanillin)

The most direct approach to synthesizing 2-Difluoromethoxy-3-methoxy-benzaldehyde is through the O-difluoromethylation of the phenolic hydroxyl group of o-vanillin. Several reagents have been developed for this transformation, each with its own set of advantages and challenges. Below, we compare three prominent methods based on analogous reactions reported in the literature.

Route 1: Difluoromethylation using Sodium Chlorodifluoroacetate

This method relies on the thermal decarboxylation of sodium chlorodifluoroacetate to generate difluorocarbene (:CF2) in situ. The highly electrophilic difluorocarbene is then trapped by the nucleophilic phenoxide of o-vanillin.[6][7]

Mechanism: The reaction is initiated by deprotonating the phenolic hydroxyl group of o-vanillin with a suitable base, such as cesium carbonate or potassium carbonate, to form the more nucleophilic phenoxide. Upon heating, sodium chlorodifluoroacetate undergoes decarboxylation to release difluorocarbene, which is then attacked by the phenoxide ion to yield the desired 2-Difluoromethoxy-3-methoxy-benzaldehyde after protonation.[6]

Caption: Synthesis via Sodium Chlorodifluoroacetate.

Advantages:

• Reagent: Sodium chlorodifluoroacetate is a commercially available, bench-stable, and relatively non-toxic solid.[6][7]

• Operational Simplicity: The procedure is generally straightforward and does not require specialized equipment for handling gases.[6]

• High Yields: High yields have been reported for the difluoromethylation of various phenols using this method.[6][7]

Disadvantages:

• Reaction Temperature: The reaction typically requires elevated temperatures (around 100-120 °C) for efficient decarboxylation.[8]

• Byproducts: Potential for side reactions if other nucleophilic sites are present in the molecule.

Route 2: Difluoromethylation using Difluoromethyltriflate (HCF2OTf)

This newer method employs difluoromethyltriflate (HCF2OTf), a liquid reagent that can be prepared from non-ozone-depleting precursors. The reaction is believed to proceed through the formation of difluorocarbene.[9]

Mechanism: In the presence of a base like potassium hydroxide, HCF2OTf is thought to generate difluorocarbene. The phenoxide of o-vanillin, formed in situ, then reacts with the difluorocarbene to furnish the final product.[9]

Caption: Synthesis via a Sulfonium Salt.

Advantages:

• Reagent Stability: The sulfonium salt is a bench-stable solid, making it easy to handle and store. [10]* Good to Excellent Yields: This method has been shown to be effective for a wide variety of phenols, providing good to excellent yields. [10]* Practicality: The reaction conditions are generally practical for laboratory synthesis. [10] Disadvantages:

• Reagent Availability and Cost: As a more specialized reagent, it may be less readily available and more expensive than sodium chlorodifluoroacetate.

• Byproducts: The reaction produces sulfur-containing byproducts that need to be removed during purification.

Comparison of Synthesis Routes

Parameter	Route 1: Sodium Chlorodifluoroacetate	Route 2: Difluoromethyltriflate (HCF2OTf)	Route 3: S-(Difluoromethyl)sulfonium Salt
Reagent Type & Availability	Bench-stable solid, widely available. [6][7]	Liquid, may require synthesis. [9]	Bench-stable solid, specialized reagent. [10]
Reaction Conditions	High temperature (100-120 °C). [8]	Room temperature. [9]	Mild to moderate temperatures. [10]
Reaction Time	Several hours. [8]	Minutes to a few hours. [9]	Several hours.
Reported Yields (Analogous)	Generally high (often >90%). [6][7]	Good to excellent. [9]	Good to excellent. [10]
Safety & Handling	Relatively non-toxic reagent. [6]	Triflate may be moisture-sensitive. [9]	Easy to handle solid. [10]
Potential Byproducts	Minimal organic byproducts.	Triflic acid derivatives.	Sulfur-containing byproducts.

Detailed Experimental Protocol: Route 1 (Hypothetical)

The following protocol is a hypothetical adaptation based on a similar procedure for the difluoromethylation of a substituted phenol using sodium chlorodifluoroacetate. [6][7] Materials:

• 2-hydroxy-3-methoxybenzaldehyde (o-vanillin)

• Cesium Carbonate (Cs2CO3)

• Sodium 2-chloro-2,2-difluoroacetate

• Anhydrous N,N-Dimethylformamide (DMF)

• Deionized Water

• Ethyl Acetate

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO4)

Procedure:

• To a dry round-bottomed flask equipped with a magnetic stir bar and under a nitrogen atmosphere, add 2-hydroxy-3-methoxybenzaldehyde (1.0 eq) and cesium carbonate (1.5 eq).

• Evacuate and backfill the flask with nitrogen three times.

• Add anhydrous DMF and deionized water via syringe.

• Stir the resulting suspension at room temperature for 1 hour.

• Add sodium 2-chloro-2,2-difluoroacetate (2.8 eq) to the mixture in one portion.

• Equip the flask with a reflux condenser and heat the reaction mixture to 100-110 °C for 3-5 hours. Monitor the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature and quench with water.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers and wash with water and then brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain 2-Difluoromethoxy-3-methoxy-benzaldehyde.

Conclusion

The synthesis of 2-Difluoromethoxy-3-methoxy-benzaldehyde can be effectively approached through the O-difluoromethylation of 2-hydroxy-3-methoxybenzaldehyde. Among the discussed methods, Route 1, utilizing sodium chlorodifluoroacetate , stands out as a highly practical and cost-effective option for laboratory-scale synthesis due to the reagent's stability, commercial availability, and the high yields reported for analogous transformations. While Routes 2 and 3 offer milder reaction conditions, the accessibility and handling of the reagents may present challenges. The choice of synthesis route will ultimately depend on the specific requirements of the research, including scale, available resources, and desired purity.

References

• Organic Syntheses. Difluoromethylation of Phenols. Available from: [Link]

• Hu, J. et al. Synthesis of Difluoromethyl Ethers with Difluoromethyltriflate. Angewandte Chemie International Edition. Available from: [Link]

• ResearchGate. Difluoromethylation of Phenols. Available from: [Link]

• Organic Syntheses. Difluoromethylation of Phenols. Available from: [Link]

• Zhang, S. et al. Direct formylation of phenols using difluorocarbene as a safe CO surrogate. Organic & Biomolecular Chemistry. Available from: [Link]

• Shen, G. et al. Difluoromethylation of Phenols and Thiophenols with the S-(Difluo-romethyl)sulfonium Salt: Reaction, Scope, and Mechanistic Study. The Journal of Organic Chemistry. Available from: [Link]

• Hu, J. et al. N-Tosyl-S-difluoromethyl-S-phenylsulfoximine: A New Difluoromethylation Reagent for S-, N-, and C-Nucleophiles. Organic Letters. Available from: [Link]

• ResearchGate. Redox reactions of 2-hydroxy-3-methoxybenzaldehyde (o-vanillin) in aqueous solution. Available from: [Link]

• International Research Publication House. Synthesis of 2-Hydroxy 3-Methoxy Benzaldehyde Thiosemicarbazone (HMBATSC) and its applications. Available from: [Link]

• National Institutes of Health. 2-Hydroxy-3-methoxybenzaldehyde 2,4-dinitrophenylhydrazone pyridine monosolvate. Available from: [Link]

• PrepChem. Synthesis of 4-hydroxy-3-methoxy benzaldehyde. Available from: [Link]

• Royal Society of Chemistry. Difluoromethylation of heterocycles via a radical process. Available from: [Link]

• Google Patents. Synthesis method of 3-hydroxyl-4-difluoromethoxyl benzaldehyde.

• ResearchGate. Synthesis and Spectral Characterization of 4-Hydroxy-3- Methoxybenzaldehyde Derivatives. Available from: [Link]

• NIST. Benzaldehyde, 2-hydroxy-3-methoxy-. Available from: [Link]

• Frontiers in Chemistry. Vanillin: A Promising Biosourced Building Block for the Preparation of Various Heterocycles. Available from: [Link]

• National Institutes of Health. Vanillin: A Promising Biosourced Building Block for the Preparation of Various Heterocycles. Available from: [Link]

• Royal Society of Chemistry. A novel o-vanillin Fe(iii) complex catalytically active in C–H oxidation: exploring the magnetic exchange interactions and spectroscopic properties with different DFT functionals. Available from: [Link]

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The Enigmatic Profile of 2-Difluoromethoxy-3-methoxy-benzaldehyde: A Research Frontier

A comprehensive search of publicly available scientific literature and chemical databases for "2-Difluoromethoxy-3-methoxy-benzaldehyde" has yielded no specific data regarding its synthesis, biological efficacy, or comparative analysis against related compounds. This suggests that the compound may represent a novel chemical entity, a proprietary molecule not yet disclosed in the public domain, or potentially a misidentified structure.

While direct experimental data on 2-Difluoromethoxy-3-methoxy-benzaldehyde is not available, we can, however, provide a framework for its potential evaluation based on the known properties of its structural components: a benzaldehyde core, a methoxy group, and a difluoromethoxy group. This guide will, therefore, focus on the hypothetical significance of this substitution pattern and outline the established experimental workflows that would be necessary to characterize its efficacy.

Deconstructing the Molecular Architecture: Predicted Influences on Bioactivity

The unique combination of substituents on the benzaldehyde scaffold suggests a deliberate design to modulate its physicochemical and biological properties.

• Benzaldehyde Core: This aromatic aldehyde is a common building block in medicinal chemistry, known for a wide range of biological activities, including antimicrobial and anticancer effects. Its reactivity is often a key factor in its mechanism of action.

• Methoxy Group (-OCH₃): The presence of a methoxy group at the 3-position can influence the molecule's electron density and lipophilicity. This can impact how the molecule interacts with biological targets and its ability to cross cell membranes.

• Difluoromethoxy Group (-OCHF₂): The introduction of the difluoromethoxy group at the 2-position is particularly noteworthy. This group is often used as a bioisostere for other functional groups, such as a hydroxyl or methoxy group. Its strong electron-withdrawing nature can significantly alter the reactivity of the aldehyde and the overall electronic properties of the aromatic ring. Furthermore, the difluoromethoxy group can enhance metabolic stability and improve pharmacokinetic profiles.

A Roadmap for Efficacy Assessment: A Hypothetical Experimental Workflow

To ascertain the efficacy of 2-Difluoromethoxy-3-methoxy-benzaldehyde, a systematic, multi-tiered experimental approach would be required. Below is a proposed workflow, grounded in established research protocols, for its characterization and comparison against structurally similar benzaldehyde derivatives.

Figure 1: A proposed experimental workflow for the characterization of a novel compound.

Step 1: Synthesis and Quality Control

The initial and most critical step is the chemical synthesis of 2-Difluoromethoxy-3-methoxy-benzaldehyde. Following synthesis, rigorous purification and characterization are paramount.

Protocol: Compound Characterization

• Purification: The crude product would be purified using techniques such as column chromatography or recrystallization.

• Structural Verification: The chemical structure should be confirmed using Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, ¹⁹F) and Mass Spectrometry (MS).

• Purity Assessment: The purity of the final compound must be determined to be >95% using High-Performance Liquid Chromatography (HPLC).

Step 2: Initial Biological Screening

The compound would then be subjected to a battery of in vitro assays to identify any potential biological activity. The choice of assays would depend on the intended therapeutic area. For instance, if anticancer activity is hypothesized, a screen against a panel of cancer cell lines would be appropriate.

Protocol: Cell Viability Assay (MTT Assay)

• Cell Seeding: Plate cancer cells in 96-well plates at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a range of concentrations of 2-Difluoromethoxy-3-methoxy-benzaldehyde and relevant comparator compounds for 48-72 hours.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours.

• Formazan Solubilization: Add a solubilizing agent (e.g., DMSO or a detergent solution) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at a specific wavelength (typically around 570 nm) using a microplate reader.

• Data Analysis: Calculate the half-maximal inhibitory concentration (IC₅₀) values.

Step 3: Comparative Efficacy Studies

Once a biological activity is confirmed, the efficacy of 2-Difluoromethoxy-3-methoxy-benzaldehyde would be directly compared to structurally related analogs.

Selection of Comparator Compounds:

• 3-Methoxybenzaldehyde: To assess the contribution of the difluoromethoxy group.

• 2-Hydroxy-3-methoxybenzaldehyde (o-Vanillin): To compare the effect of the difluoromethoxy group versus a hydroxyl group.

• 2,3-Dimethoxybenzaldehyde: To compare the difluoromethoxy group with a methoxy group at the same position.

A dose-response analysis for each compound would be conducted to determine their relative potencies.

Table 1: Hypothetical Comparative Efficacy Data (IC₅₀ in µM)

Compound	Cell Line A	Cell Line B	Cell Line C
2-Difluoromethoxy-3-methoxy-benzaldehyde	[Data]	[Data]	[Data]
3-Methoxybenzaldehyde	[Data]	[Data]	[Data]
o-Vanillin	[Data]	[Data]	[Data]
2,3-Dimethoxybenzaldehyde	[Data]	[Data]	[Data]

Step 4: Mechanism of Action Studies

To understand how the compound exerts its biological effects, further mechanistic studies would be necessary. This could involve identifying the molecular target or the signaling pathway that is modulated.

Figure 2: A generalized signaling pathway that could be investigated.

Conclusion: A Call for Empirical Data

While the specific compound "2-Difluoromethoxy-3-methoxy-benzaldehyde" remains uncharacterized in the public domain, its structural features suggest a molecule of potential interest in medicinal chemistry. The difluoromethoxy group, in particular, is a modern tool for modulating the properties of bioactive molecules. The true efficacy and potential of this compound can only be unveiled through rigorous chemical synthesis and biological evaluation as outlined in the proposed workflow. Researchers with access to this compound are encouraged to pursue such studies to fill the current knowledge gap and potentially uncover a novel therapeutic agent.

References

As no direct literature exists for "2-Difluoromethoxy-3-methoxy-benzaldehyde," this section provides references to the general methodologies and concepts discussed.

• Bioisosterism: Patani, G. A., & LaVoie, E. J. (1996). Bioisosterism: A Rational Approach in Drug Design. Chemical Reviews, 96(8), 3147–3176. [Link]

• MTT Assay Protocol: van Meerloo, J., Kaspers, G. J., & Cloos, J. (2011). Cell sensitivity assays: the MTT assay. Methods in molecular biology (Clifton, N.J.), 731, 237–245. [Link]

• High-Performance Liquid Chromatography (HPLC): Malviya, R., Bansal, V., Pal, O. P., & Sharma, P. K. (2010). High performance liquid chromatography: A short review. Journal of Global Pharma Technology, 2(5), 22-26. [Link]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2008). Introduction to spectroscopy. Cengage learning. [Link]

A Comparative Guide to the Characterization of 2-(Difluoromethoxy)-3-methoxybenzaldehyde Analogs as Novel 14-3-3ζ Protein-Protein Interaction Modulators

Introduction: The Therapeutic Potential of the Benzaldehyde Scaffold

The benzaldehyde scaffold is a privileged structure in medicinal chemistry, recognized for its role in a variety of biologically active compounds.[1] Recent groundbreaking research has illuminated a compelling anticancer mechanism for benzaldehyde, demonstrating its ability to overcome treatment resistance and suppress metastasis by targeting the interaction between the 14-3-3ζ protein and Ser28-phosphorylated histone H3 (H3S28ph).[2][3][4][5] This protein-protein interaction (PPI) is a critical node in signaling pathways that promote epithelial-mesenchymal plasticity (EMP), a key process in cancer progression and therapy resistance.[5]

The 2-(difluoromethoxy)-3-methoxybenzaldehyde core represents a promising starting point for developing next-generation therapeutic agents. The difluoromethoxy group is a bioisostere of a hydroxyl or methoxy group, offering modulated lipophilicity, improved metabolic stability, and a unique electronic signature that can enhance binding interactions. This guide provides a comprehensive comparison of a focused series of analogs built upon this scaffold, detailing their synthesis, rigorous characterization, and comparative efficacy in modulating the 14-3-3ζ interaction. We will explore the structure-activity relationships (SAR) that emerge, providing a logical framework for the rational design of future candidates.[6][7][8]

Logical Framework for Analog Design and Evaluation

Our investigation follows a systematic workflow designed to ensure scientific rigor and generate actionable insights. The process begins with the rational design and synthesis of analogs, followed by comprehensive characterization to confirm structure and purity, and culminates in biological screening to determine efficacy.

Caption: Overall workflow from analog design to SAR analysis.

Synthesis and Characterization of Analogs

The synthesis of the parent scaffold and its analogs is achieved through a robust and scalable synthetic route. The key difluoromethoxylation step is performed on a suitably protected dihydroxybenzaldehyde precursor.

General Synthetic Protocol: Synthesis of Analog 1 (A1)

This protocol describes the synthesis of the parent compound, 2-(difluoromethoxy)-3-methoxybenzaldehyde (A1) .

Step 1: Monomethylation of 2,3-Dihydroxybenzaldehyde

• Dissolve 2,3-dihydroxybenzaldehyde (1.0 eq) in acetone.

• Add potassium carbonate (1.1 eq) and stir the suspension for 15 minutes.

• Add dimethyl sulfate (1.05 eq) dropwise at room temperature.

• Heat the reaction to reflux for 4 hours, monitoring by TLC.

• After completion, filter the solid and concentrate the filtrate under reduced pressure. Purify by column chromatography to yield 3-hydroxy-2-methoxybenzaldehyde.

  • Causality: The use of a slight excess of K₂CO₃ ensures complete deprotonation of one phenolic hydroxyl, while the controlled stoichiometry of dimethyl sulfate favors monomethylation. Acetone is a suitable polar aprotic solvent for this Sₙ2 reaction.

Step 2: Difluoromethoxylation

• Dissolve 3-hydroxy-2-methoxybenzaldehyde (1.0 eq) in DMF in a pressure vessel.

• Add potassium carbonate (2.5 eq).

• Seal the vessel and carefully introduce chlorodifluoromethane (CHF₂Cl) gas until the desired pressure is reached.[9]

• Heat the reaction to 80-100°C for 6-8 hours.

• Cool the reaction, vent the excess gas, and pour the mixture into ice water.

• Extract the product with ethyl acetate, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by flash column chromatography (Silica gel, Hexane/Ethyl Acetate gradient) to afford A1 .

  • Causality: DMF is an ideal solvent for this nucleophilic substitution due to its high boiling point and ability to solvate cations. A base is required to generate the phenoxide, which then acts as the nucleophile. A pressure vessel is necessary to maintain a sufficient concentration of the gaseous CHF₂Cl reagent.

Structural and Purity Verification Protocols

Every synthesized analog must undergo rigorous analysis to confirm its identity and purity before biological testing.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Purpose: To confirm the chemical structure of the analog.

• Protocol:

  • Dissolve 5-10 mg of the purified compound in 0.6 mL of deuterated chloroform (CDCl₃).

  • Acquire ¹H, ¹³C, and ¹⁹F NMR spectra on a 400 MHz spectrometer.

  • ¹H NMR: Expect signals for the aldehyde proton (~10 ppm), aromatic protons (7-8 ppm), methoxy protons (~3.9 ppm), and a characteristic triplet for the -OCHF₂ proton (J ≈ 74 Hz, ~6.6 ppm).[10]

  • ¹³C NMR: The aldehyde carbon appears around 190 ppm.[11] The carbon of the difluoromethoxy group will appear as a triplet due to C-F coupling.

  • ¹⁹F NMR: A doublet corresponding to the two equivalent fluorine atoms will be observed, coupled to the proton of the difluoromethoxy group.

2. Mass Spectrometry (MS)

• Purpose: To confirm the molecular weight of the analog.

• Protocol:

  • Prepare a dilute solution (10-20 µg/mL) of the analog in methanol or acetonitrile.

  • Analyze using Electrospray Ionization (ESI) in positive mode on a high-resolution mass spectrometer (e.g., TOF or Orbitrap).

  • Confirm the observed mass of the [M+H]⁺ or [M+Na]⁺ ion matches the calculated exact mass to within 5 ppm.

3. Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

• Purpose: To determine the purity of the final compound.[2][3][12]

• Protocol:

  • System: Agilent 1260 Infinity II or equivalent with a DAD/UV detector.

  • Column: C18 stationary phase (e.g., 4.6 x 150 mm, 5 µm particle size).[3]

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: Start at 30% B, ramp to 95% B over 15 minutes, hold for 2 minutes, and return to initial conditions.

  • Flow Rate: 1.0 mL/min.

  • Detection: 254 nm.

  • Analysis: Integrate the peak area. Purity is expressed as the percentage of the main peak area relative to the total peak area. A purity of ≥95% is required for biological screening.

Comparative Analysis of Analogs

A series of analogs (A1-A5) were synthesized by modifying the aromatic ring of the parent compound A1 . These modifications were designed to probe the effects of electronic and steric properties on biological activity.

Caption: Designed analogs with R-group modifications.

Table 1: Physicochemical and Biological Data Summary

Analog ID	R-Group	Yield (%)	Purity (%) (HPLC)	Observed Mass [M+H]⁺	IC₅₀ (µM) vs. 14-3-3ζ PPI
A1	H	65	99.1	203.0455	15.2
A2	5-Cl	58	98.5	237.0066	4.8
A3	5-OCH₃	61	99.3	233.0561	25.8
A4	5-CF₃	45	97.2	271.0329	2.1
A5	4-Cl	55	96.8	237.0066	38.4

Biological Evaluation: 14-3-3ζ Protein-Protein Interaction Assay

The ability of the synthesized analogs to disrupt the 14-3-3ζ / H3S28ph interaction was quantified using a time-resolved fluorescence resonance energy transfer (TR-FRET) assay.

TR-FRET Assay Protocol

• Reagents: Recombinant His-tagged 14-3-3ζ, biotinylated H3S28ph peptide, Tb-cryptate anti-His antibody (donor), and Streptavidin-XL665 (acceptor).

• Procedure:

  • Add 5 µL of each analog (from a serial dilution) to a 384-well plate.

  • Add 5 µL of 14-3-3ζ protein and biotin-H3S28ph peptide solution and incubate for 30 minutes.

  • Add 10 µL of the TR-FRET antibody/acceptor mix.

  • Incubate for 2 hours at room temperature, protected from light.

  • Read the plate on a compatible reader, measuring emissions at 620 nm (donor) and 665 nm (acceptor) after excitation at 337 nm.

• Data Analysis:

  • Calculate the ratio of acceptor/donor fluorescence.

  • Plot the ratio against the log of the inhibitor concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

  • Self-Validation: The assay includes positive controls (a known inhibitor) and negative controls (DMSO vehicle) to establish the assay window and ensure validity. A Z'-factor > 0.5 is required for a valid assay.

Discussion and Structure-Activity Relationship (SAR) Insights

The comparative data reveals critical insights into the structural requirements for inhibiting the 14-3-3ζ PPI.

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A Comparative Guide to the Performance of 2-Difluoromethoxy-3-methoxy-benzaldehyde in Biological Assays

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry and drug discovery, the benzaldehyde scaffold serves as a versatile backbone for the development of novel therapeutic agents. The strategic modification of this simple aromatic aldehyde with various functional groups can profoundly influence its biological activity, offering a rich field for structure-activity relationship (SAR) studies. This guide provides a comparative analysis of the anticipated performance of 2-Difluoromethoxy-3-methoxy-benzaldehyde in key biological assays, contextualized by experimental data from structurally related analogs. While direct experimental data for this specific compound is limited in publicly available literature, we can infer its potential activity based on the well-documented performance of other substituted benzaldehydes.

The introduction of a difluoromethoxy group (-OCF₂H) in place of a methoxy group (-OCH₃) is a common strategy in medicinal chemistry to enhance metabolic stability and modulate physicochemical properties such as lipophilicity and hydrogen bond donating capacity.[1] This substitution can lead to altered binding affinities for biological targets and, consequently, modified efficacy in various assays.

Comparative Analysis of Substituted Benzaldehydes in Cytotoxicity Assays

Substituted benzaldehydes have demonstrated a wide spectrum of cytotoxic activities against various cancer cell lines. The nature, position, and number of substituents on the aromatic ring are critical determinants of their potency.[2][3]

Table 1: Comparative Cytotoxicity of Substituted Benzaldehydes against Human Cancer Cell Lines

Compound	Substitution Pattern	Cell Line	IC₅₀ (µM)	Reference
2,3-Dimethoxybenzaldehyde	2-OCH₃, 3-OCH₃	Squamous Carcinoma	Data suggests inhibition of growth	[4]
3,4-Dihydroxybenzaldehyde	3-OH, 4-OH	HL-60	>100	[5]
2,5-Dihydroxybenzaldehyde	2-OH, 5-OH	HL-60	>100	[5]
2,4,5-Trihydroxybenzaldehyde	2-OH, 4-OH, 5-OH	HL-60	15.3	[5]
Benzaldehyde	Unsubstituted	Human Lymphocytes	Toxic at 10-50 µg/mL	[6]

Note: IC₅₀ values are indicative and can vary based on experimental conditions.

Based on the available data, the cytotoxic potential of benzaldehyde derivatives is highly dependent on their substitution pattern. For instance, increasing the number of hydroxyl groups appears to enhance cytotoxicity in HL-60 cells. The replacement of a methoxy group with a more metabolically stable difluoromethoxy group at the 2-position, as in the case of 2-Difluoromethoxy-3-methoxy-benzaldehyde, could potentially enhance its cytotoxic profile by increasing its cellular uptake and residence time.

Experimental Protocol: MTT Assay for Cytotoxicity

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a standard colorimetric method to assess cell viability and, by extension, the cytotoxic effects of a compound.

Workflow for MTT Assay

Caption: A generalized workflow for determining cytotoxicity using the MTT assay.

Step-by-Step Methodology:

• Cell Seeding: Plate cells in a 96-well flat-bottom plate at a density of 5,000-10,000 cells per well and incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere.

• Compound Treatment: Prepare serial dilutions of 2-Difluoromethoxy-3-methoxy-benzaldehyde and alternative benzaldehydes in the appropriate cell culture medium. Replace the existing medium with the medium containing the test compounds. Include a vehicle control (e.g., DMSO) and an untreated control.

• Incubation: Incubate the plates for a further 24, 48, or 72 hours.

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC₅₀ value, which is the concentration of the compound that causes 50% inhibition of cell growth.

Comparative Analysis of Substituted Benzaldehydes in Aldehyde Dehydrogenase (ALDH) Inhibition Assays

Aldehyde dehydrogenases (ALDHs) are a family of enzymes that play a crucial role in cellular detoxification by oxidizing aldehydes to carboxylic acids.[7][8] Certain ALDH isoforms are overexpressed in cancer stem cells and contribute to chemotherapy resistance.[9][10] Therefore, ALDH inhibitors are of significant interest as potential anticancer agents.

Substituted benzaldehydes have been investigated as inhibitors of various ALDH isoforms.[7][11] The electronic properties and steric bulk of the substituents influence their binding to the active site of the enzyme.

Table 2: Comparative Inhibition of Aldehyde Dehydrogenase (ALDH) by Substituted Benzaldehydes

Compound	Substitution Pattern	ALDH Isoform	IC₅₀ (µM)	Reference
Diethylaminobenzaldehyde (DEAB)	4-N(C₂H₅)₂	Pan-ALDH inhibitor	Varies	[7]
Benzyloxybenzaldehyde derivative (ABMM-15)	-	ALDH1A3	0.23	[11]
Benzyloxybenzaldehyde derivative (ABMM-16)	-	ALDH1A3	1.29	[11]
Benzaldehyde	Unsubstituted	ALDH3A1	Substrate	[10][12]

Note: Data for a direct comparison of simple substituted benzaldehydes is sparse, with many acting as substrates rather than inhibitors.

The development of potent and selective ALDH inhibitors is an active area of research. The structural features of 2-Difluoromethoxy-3-methoxy-benzaldehyde, particularly the presence of the electron-withdrawing difluoromethoxy group, may influence its interaction with the ALDH active site. It could potentially act as a substrate or a competitive inhibitor, depending on the specific ALDH isoform.

Experimental Protocol: ALDH Inhibition Assay

The activity of ALDH enzymes can be monitored by measuring the rate of NAD(P)H production, which is fluorescent.

Workflow for ALDH Inhibition Assay

Caption: A generalized workflow for determining ALDH inhibition.

Step-by-Step Methodology:

• Reaction Mixture Preparation: In a 96-well black plate, prepare a reaction mixture containing buffer (e.g., 50 mM HEPES, pH 8.0), NAD(P)⁺ (e.g., 1 mM), and the purified ALDH enzyme (e.g., ALDH1A3).

• Inhibitor Addition: Add varying concentrations of 2-Difluoromethoxy-3-methoxy-benzaldehyde or other test compounds to the wells. Include a positive control inhibitor (e.g., DEAB) and a vehicle control.

• Pre-incubation: Pre-incubate the plate at room temperature for a defined period (e.g., 15 minutes) to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Initiate the enzymatic reaction by adding the aldehyde substrate (e.g., benzaldehyde or a specific substrate for the isoform being tested).

• Fluorescence Measurement: Immediately begin monitoring the increase in fluorescence (Excitation: 340 nm, Emission: 460 nm) over time using a fluorescence plate reader.

• Data Analysis: Calculate the initial velocity of the reaction for each concentration of the inhibitor. Determine the percentage of inhibition relative to the vehicle control and calculate the IC₅₀ value.

Concluding Remarks

While direct experimental evidence for the bioactivity of 2-Difluoromethoxy-3-methoxy-benzaldehyde is not yet widely available, a comparative analysis of its structural analogs provides a strong foundation for predicting its performance in key biological assays. The substitution of a methoxy group with a difluoromethoxy group is a proven strategy for enhancing the drug-like properties of a molecule. Therefore, it is plausible that 2-Difluoromethoxy-3-methoxy-benzaldehyde will exhibit interesting, and potentially enhanced, cytotoxic and enzyme-inhibitory activities compared to its non-fluorinated counterpart, 2,3-dimethoxybenzaldehyde.

The experimental protocols provided in this guide offer a standardized framework for researchers to empirically test this hypothesis and to directly compare the performance of 2-Difluoromethoxy-3-methoxy-benzaldehyde with a range of other substituted benzaldehydes. Such studies will be invaluable in elucidating the structure-activity relationships of this class of compounds and in driving the rational design of new and more effective therapeutic agents.

References

• Mendes, K. R., et al. (2014). Cytotoxic evaluation of substituted benzaldehydes. Universidade Federal do Ceará.
• Jackson, B., et al. (2019). Design, Synthesis, Biological Evaluation and In Silico Study of Benzyloxybenzaldehyde Derivatives as Selective ALDH1A3 Inhibitors. Molecules.
• BenchChem. (2025). Veratraldehyde: A Comprehensive Technical Guide to its Biological Activities. BenchChem.
• Biosynth. (n.d.). 2,3-Dimethoxybenzaldehyde | 86-51-1 | FD10645. Biosynth.
• Kumar, R., et al. (2012). A Review on the Vanillin derivatives showing various Biological activities.
• Zhang, L., et al. (2018). Design, Synthesis, and Biological Evaluation of Vanillin Hydroxamic Acid Derivatives as Novel Peptide Deformylase Inhibitors. Molecules.
• Celik, A., & Tuluce, Y. (2016). Assessment of cytotoxic and apoptotic effects of benzaldehyde using different assays. Cytotechnology.
• Purohit, R., et al. (2011). 2-Difluoromethoxy-substituted Estratriene Sulfamates: Synthesis, Anti-proliferative SAR, Anti-tubulin Activity and Steroid Sulfatase Inhibition. Journal of Enzyme Inhibition and Medicinal Chemistry.
• Shakya, A., et al. (2022). Vanillin Derivatives in Drug Design: Structure–Activity Relationship (SAR) Hotspots and Synthetic Pathways for Enhanced Pharmacological Activity. ACS Omega.
• Morgan, C. A., et al. (2022). Development of substituted benzimidazoles as inhibitors of Human Aldehyde Dehydrogenase 1A Isoenzymes. European Journal of Medicinal Chemistry.
• Gyurcsik, B., et al. (2021). Synthesis and anticancer cytotoxicity with structural context of an α-hydroxyphosphonate based compound library derived from substituted benzaldehydes. New Journal of Chemistry.
• de Souza, M. V. N., et al. (2014). CYTOTOXIC EVALUATION OF SUBSTITUTED BENZALDEHYDES. Química Nova.
• Koppaka, V., et al. (2013). Selective ALDH3A1 Inhibition by Benzimidazole Analogues Increase Mafosfamide Sensitivity in Cancer Cells. Journal of Medicinal Chemistry.
• Lee, H. J., et al. (2020). Bioanalytical Method Development and Validation of Veratraldehyde and Its Metabolite Veratric Acid in Rat Plasma: An Application for a Pharmacokinetic Study. Molecules.
• Ataman Kimya. (n.d.). VERATRALDEHYDE.
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• Guillén, F., & Evans, C. S. (1994). Anisaldehyde and Veratraldehyde Acting as Redox Cycling Agents for H2O2 Production by Pleurotus eryngii. Applied and Environmental Microbiology.
• Adalat, B., et al. (2022). Design, synthesis, crystal structure, in vitro cytotoxicity evaluation, density functional theory calculations and docking studies of 2-(benzamido) benzohydrazide derivatives as potent AChE and BChE inhibitors. RSC Advances.
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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Handling of 2-Difluoromethoxy-3-methoxy-benzaldehyde

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals working with 2-Difluoromethoxy-3-methoxy-benzaldehyde. As a valued partner in your research, we aim to furnish you with comprehensive, field-tested guidance that extends beyond the product itself, ensuring both the integrity of your work and the safety of your laboratory personnel. This document is structured to provide a deep, causal understanding of the necessary precautions, handling protocols, and disposal methods for this compound.

I. Hazard Assessment and Personal Protective Equipment (PPE)

The molecular structure of 2-Difluoromethoxy-3-methoxy-benzaldehyde, featuring an aldehyde group and a difluoromethoxy substituent, dictates a cautious approach. Aldehydes can be irritants and sensitizers, while organofluorine compounds require careful handling to prevent inhalation or skin absorption. The following PPE is mandatory to mitigate these risks.

PPE Component	Specification	Rationale
Eye Protection	Chemical splash goggles meeting EN 166 or ANSI Z87.1 standards. A face shield is recommended when handling larger quantities or if there is a significant splash risk.[8][9]	The aldehyde functional group and fluorinated nature of the compound pose a significant risk of serious eye irritation or damage upon contact.[1][4][5][6] Goggles provide a seal around the eyes, and a face shield offers an additional layer of protection for the entire face.
Hand Protection	Nitrile gloves. Consider double-gloving for enhanced protection.[8][10]	Nitrile provides good resistance to a range of chemicals, including many organic compounds.[10] Given the potential for skin irritation, gloves should be inspected before use and changed immediately upon contamination.[1][2][4][5][6]
Body Protection	A flame-resistant lab coat, fully buttoned.[8][9]	Protects the skin and personal clothing from splashes and spills. A flame-resistant material is a general laboratory best practice.
Respiratory Protection	To be used in a well-ventilated area, such as a chemical fume hood.[2][4][5] If engineering controls are insufficient, a NIOSH-approved respirator with an organic vapor cartridge may be necessary.[1][2]	Aromatic aldehydes can be volatile and cause respiratory irritation.[1][4][5][6] Working in a fume hood is the primary engineering control to minimize inhalation exposure.

II. Operational Plan: From Receipt to Disposal

A systematic workflow is critical to ensure safety and prevent contamination. The following step-by-step protocol outlines the handling of 2-Difluoromethoxy-3-methoxy-benzaldehyde throughout its lifecycle in the laboratory.

A. Pre-Experiment Preparation

• Designate a Workspace: All handling of the compound should occur within a designated area, preferably inside a certified chemical fume hood.

• Assemble Materials: Ensure all necessary PPE, spill cleanup materials (such as absorbent pads), and waste containers are readily accessible before handling the chemical.

• Review First-Aid Procedures:

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[1][4][8]

  • Skin Contact: Promptly wash the affected area with soap and plenty of water for at least 15 minutes. Remove contaminated clothing. If irritation persists, seek medical advice.[1][2][4][8]

  • Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention if symptoms persist.[1][2][4][5]

  • Ingestion: Do not induce vomiting. Rinse the mouth with water and drink plenty of water afterward. Seek immediate medical attention.[2][4]

B. Experimental Workflow

The following diagram, rendered in DOT language, illustrates the decision-making process and safety checkpoints for handling 2-Difluoromethoxy-3-methoxy-benzaldehyde.

Caption: Workflow for the safe handling of 2-Difluoromethoxy-3-methoxy-benzaldehyde.

C. Disposal Plan

Proper disposal is paramount to environmental stewardship and regulatory compliance. As a fluorinated organic compound, 2-Difluoromethoxy-3-methoxy-benzaldehyde requires special handling.

• Waste Segregation: All waste containing this compound, including residual amounts in containers and contaminated materials like gloves and absorbent pads, must be collected in a clearly labeled, sealed container designated for halogenated organic waste.[8] Do not mix with non-halogenated waste streams.

• Disposal Method: The primary recommended disposal method is through a licensed hazardous waste disposal company. The most common and effective techniques for destroying fluorinated compounds are high-temperature incineration or placement in a secure hazardous waste landfill.[11] Emerging technologies for the destruction and recycling of fluorinated compounds are under development but not yet widely accessible.[12]

• Container Rinsing: Empty containers should be triple-rinsed with a suitable solvent (e.g., acetone or ethanol). The rinsate must be collected and disposed of as halogenated organic waste.

III. Conclusion: A Culture of Safety

The responsible use of 2-Difluoromethoxy-3-methoxy-benzaldehyde necessitates a comprehensive understanding of its potential hazards and the implementation of robust safety protocols. By adhering to the guidelines outlined in this document, researchers can create a secure laboratory environment that fosters both scientific advancement and personal well-being. Always consult your institution's specific safety guidelines and standard operating procedures.

IV. References

• BenchChem. (n.d.). Safety and handling of fluorinated organic compounds. Retrieved from BenchChem.

• Fisher Scientific. (2023, September 1). SAFETY DATA SHEET: 2-(Difluoromethoxy)benzaldehyde. Retrieved from Fisher Scientific.

• Fisher Scientific. (2024, March 31). SAFETY DATA SHEET: 3-(Difluoromethoxy)benzaldehyde. Retrieved from Fisher Scientific.

• Fisher Scientific. (2025, September 17). SAFETY DATA SHEET: 2-Hydroxy-3-methoxybenzaldehyde. Retrieved from Fisher Scientific.

• MCF Environmental Services. (2023, December 27). Guidelines for Disposing of PFAs. Retrieved from MCF Environmental Services.

• Ossila. (2023, August 16). 2-Fluoro-3-methoxybenzaldehyde - SAFETY DATA SHEET. Retrieved from Ossila.

• PubChem. (n.d.). 2-Fluoro-3-methoxybenzaldehyde. Retrieved from PubChem.

• PubChem. (n.d.). 3,4-Difluoro-2-methoxybenzaldehyde. Retrieved from PubChem.

• Sciencemadness Wiki. (2025, August 20). Proper disposal of chemicals. Retrieved from Sciencemadness Wiki.

• Sigma-Aldrich. (2025, May 12). SAFETY DATA SHEET: 3-Methoxybenzaldehyde. Retrieved from Sigma-Aldrich.

• U.S. Environmental Protection Agency. (2024, April 8). Interim Guidance on the Destruction and Disposal of Perfluoroalkyl and Polyfluoroalkyl Substances and Materials Containing Perfl. Retrieved from EPA.

• U.S. Environmental Protection Agency. (2025, September 12). Personal Protective Equipment. Retrieved from EPA.

• University of California, San Francisco. (n.d.). Chemical Safety: Personal Protective Equipment. Retrieved from UCSF.

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